limertinib

Core Science & Biosynthesis

Limertinib's Mechanism of Action in EGFR T790M Non-Small Cell Lung Cancer: A Technical Guide

Abstract

Limertinib (ASK120067) is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has demonstrated significant clinical efficacy in the treatment of non-small cell lung cancer (NSCLC) harboring the EGFR T790M resistance mutation. This document provides a detailed technical overview of limertinib's mechanism of action, supported by preclinical and clinical data. It is intended for researchers, scientists, and drug development professionals in the field of oncology.

Introduction to EGFR Mutations in NSCLC

The epidermal growth factor receptor (EGFR) is a receptor tyrosine kinase that plays a crucial role in regulating cell proliferation, survival, and differentiation. Activating mutations in the EGFR gene, such as exon 19 deletions and the L858R point mutation, are key drivers in a subset of NSCLC. First and second-generation EGFR TKIs have been effective in treating these cancers; however, patients often develop resistance, with the T790M mutation in exon 20 of the EGFR gene being the most common mechanism of acquired resistance, occurring in approximately 50-60% of cases. The T790M "gatekeeper" mutation increases the affinity of the EGFR kinase domain for ATP, thereby reducing the potency of ATP-competitive inhibitors.

Limertinib is a novel third-generation EGFR TKI designed to overcome T790M-mediated resistance while sparing wild-type (WT) EGFR, thus offering a wider therapeutic window and reduced toxicity.

Biochemical Profile and Binding Kinetics of Limertinib

Limertinib is an orally active and potent inhibitor of EGFR, demonstrating high selectivity for EGFR T790M-mutated forms over WT EGFR.

In Vitro Kinase Inhibitory Activity

Limertinib exhibits potent inhibitory activity against various EGFR mutations, as summarized in the table below.

EGFR Mutant	IC50 (nM)
EGFR L858R/T790M	0.3[1]
EGFR T790M	0.5[1]
EGFR exon 19 deletion	0.5[1]
Wild-Type EGFR	6.0[1]

Table 1: In vitro kinase inhibitory activity of limertinib against various EGFR mutants.

Mechanism of Irreversible Inhibition

Limertinib acts as an irreversible inhibitor by forming a covalent bond with the cysteine residue at position 797 (Cys797) within the ATP-binding site of the EGFR kinase domain. This covalent interaction permanently blocks the binding of ATP, leading to sustained inhibition of EGFR signaling.

Limertinib's covalent binding to Cys797 in the EGFR T790M kinase domain.

Cellular Activity and Downstream Signaling

Limertinib effectively suppresses the proliferation of NSCLC cell lines harboring EGFR mutations and inhibits downstream signaling pathways critical for tumor growth and survival.

Anti-proliferative Activity

Limertinib demonstrates potent anti-proliferative activity in various NSCLC cell lines, with significantly lower efficacy in cells with wild-type EGFR.

Cell Line	EGFR Mutation Status	IC50 (nM)
NCI-H1975	L858R/T790M	12[1]
PC-9	exon 19 deletion	6[1]
HCC827	exon 19 deletion	2[1]
A431	Wild-Type	338[1]
A549	Wild-Type	1541[1]

Table 2: Anti-proliferative activity of limertinib in NSCLC cell lines.

Inhibition of Downstream Signaling Pathways

Limertinib effectively inhibits the phosphorylation of EGFR at tyrosine residue 1068 and subsequently suppresses the activation of key downstream signaling proteins, including AKT and ERK, in EGFR-mutant NSCLC cells.[1] This dual blockade of the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways leads to cell cycle arrest and apoptosis.

Limertinib's inhibition of EGFR-mediated downstream signaling pathways.

In Vivo Efficacy

Preclinical studies using xenograft models have demonstrated the potent anti-tumor activity of limertinib in vivo. Oral administration of limertinib resulted in significant tumor regression in mice bearing EGFR T790M-mutant NSCLC tumors.

Clinical Efficacy and Safety

The efficacy and safety of limertinib in patients with locally advanced or metastatic EGFR T790M-mutated NSCLC were evaluated in a multicenter, single-arm, phase 2b clinical trial (NCT03502850).[2][3]

Endpoint	Result
Objective Response Rate (ORR)	68.8% (95% CI: 63.2%-74.0%)[2][3]
Disease Control Rate (DCR)	92.4% (95% CI: 88.8%-95.1%)[2][3]
Median Progression-Free Survival (PFS)	11.0 months (95% CI: 9.7-12.4)[2][3]
Median Duration of Response (DoR)	11.1 months (95% CI: 9.6-13.8)[2][3]
Median Overall Survival (OS)	Not Reached (95% CI: 19.7 months-NR)[2][3]

Table 3: Clinical efficacy of limertinib in patients with EGFR T790M-mutated NSCLC.

The most common treatment-related adverse events (TRAEs) included diarrhea, anemia, and rash. Grade ≥3 TRAEs occurred in 34.6% of patients, with diarrhea being the most common.[2]

Mechanisms of Resistance to Limertinib

While limertinib is effective against the T790M mutation, acquired resistance can still emerge. Although specific clinical data on resistance mechanisms to limertinib are still emerging, potential mechanisms can be extrapolated from what is known about other third-generation EGFR TKIs, such as osimertinib. These can be broadly categorized into EGFR-dependent and EGFR-independent mechanisms.

EGFR-Dependent Mechanisms

• C797S Mutation: A tertiary mutation at the Cys797 residue, where limertinib forms its covalent bond, can prevent drug binding and is a common on-target resistance mechanism.[4]

EGFR-Independent Mechanisms

• Bypass Pathway Activation: Upregulation of alternative signaling pathways can bypass the need for EGFR signaling. Common bypass mechanisms include:

  • MET amplification[5]

  • HER2 amplification[5]

  • Activation of the RAS-MAPK pathway[5]

• Histologic Transformation: Transformation of the lung adenocarcinoma to other histological subtypes, such as small cell lung cancer, can render the tumor insensitive to EGFR inhibition.[5]

Experimental Protocols

In Vitro Kinase Assay (ELISA-based)

This protocol is a representative method for determining the in vitro inhibitory activity of limertinib against EGFR kinases.

• Plate Coating: Coat a 96-well ELISA plate with a suitable substrate, such as Poly (Glu, Tyr) 4:1, and incubate overnight.

• Blocking: Wash the plate and block with a blocking buffer (e.g., BSA in PBS) to prevent non-specific binding.

• Kinase Reaction: Add the kinase reaction buffer containing ATP and the recombinant EGFR enzyme (e.g., EGFR L858R/T790M) to each well.

• Inhibitor Addition: Add serial dilutions of limertinib or a vehicle control (e.g., DMSO) to the wells.

• Incubation: Incubate the plate at 37°C to allow the kinase reaction to proceed.

• Detection: Wash the plate and add a primary antibody that recognizes the phosphorylated substrate, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Development: Add a TMB substrate and stop the reaction with a stop solution.

• Data Acquisition: Measure the absorbance at a specific wavelength using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each limertinib concentration and determine the IC50 value using a suitable software.

Workflow for an in vitro EGFR kinase inhibition assay.

Cell Viability Assay (MTT-based)

This protocol outlines a standard procedure for assessing the anti-proliferative effects of limertinib on NSCLC cell lines.

• Cell Seeding: Seed NSCLC cells (e.g., NCI-H1975) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of limertinib or a vehicle control for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a specific wavelength using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.[6][7][8]

In Vivo Xenograft Model

This protocol provides a general framework for evaluating the in vivo efficacy of limertinib.

• Cell Implantation: Subcutaneously implant NSCLC cells (e.g., NCI-H1975) into the flank of immunodeficient mice.

• Tumor Growth: Monitor tumor growth until the tumors reach a specified size.

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer limertinib orally to the treatment group and a vehicle control to the control group daily.

• Tumor Measurement: Measure tumor volume at regular intervals throughout the study.

• Endpoint: Continue treatment until the tumors in the control group reach a predetermined endpoint or for a specified duration.

• Data Analysis: Compare the tumor growth inhibition between the treated and control groups.

Conclusion

Limertinib is a potent and selective third-generation EGFR TKI with a well-defined mechanism of action against EGFR T790M-mutated NSCLC. Its irreversible binding to Cys797 leads to sustained inhibition of EGFR signaling, resulting in potent anti-proliferative and pro-apoptotic effects. Clinical data has confirmed its significant efficacy and manageable safety profile in this patient population. Further research into the mechanisms of acquired resistance to limertinib will be crucial for the development of subsequent therapeutic strategies to improve long-term outcomes for patients with EGFR-mutant NSCLC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ascopubs.org [ascopubs.org]
• 4. Mechanisms of Acquired Resistance and Tolerance to EGFR Targeted Therapy in Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resistance mechanisms to osimertinib in EGFR-mutated non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. broadpharm.com [broadpharm.com]
• 8. texaschildrens.org [texaschildrens.org]

Limertinib: A Technical Guide to Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Limertinib (also known as ASK120067) is a potent, orally available, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It was developed to treat non-small cell lung cancer (NSCLC) harboring specific EGFR mutations, particularly the T790M resistance mutation that emerges after treatment with earlier-generation TKIs, as well as primary sensitizing mutations.[2][3] This document provides an in-depth overview of the discovery, mechanism of action, synthesis, and clinical evaluation of limertinib, intended for professionals in the field of oncology and drug development. Limertinib received its first approval in China in January 2025 for treating adult patients with locally advanced or metastatic NSCLC with the EGFR T790M mutation.[1]

Discovery and Rationale

The development of limertinib was driven by the clinical challenge of acquired resistance to first and second-generation EGFR TKIs in NSCLC. The primary mechanism for this resistance is the acquisition of a secondary mutation in the EGFR gene, T790M, often referred to as the "gatekeeper" mutation.[4] This mutation increases the receptor's affinity for ATP, reducing the efficacy of competitive inhibitors.[4]

The discovery process for limertinib focused on identifying a molecule that could:

• Potently and selectively inhibit EGFR kinases with sensitizing mutations (e.g., exon 19 deletions, L858R) and the T790M resistance mutation.[3]

• Spare wild-type EGFR (EGFR-WT) to minimize toxicity-related side effects, such as rash and diarrhea.[5]

• Demonstrate efficacy in preclinical models and eventually in clinical trials.

• Exhibit favorable pharmacokinetic properties, including the ability to penetrate the central nervous system (CNS) to treat brain metastases.[5]

Limertinib emerged as a lead candidate that fulfilled these criteria, demonstrating potent inhibitory activity against mutant EGFR while maintaining a significant selectivity margin over wild-type EGFR.[5]

Experimental Workflow: Drug Discovery

The discovery of a targeted inhibitor like limertinib follows a structured, multi-stage process. This workflow begins with target identification and validation, proceeds through extensive screening and optimization, and culminates in preclinical and clinical trials.

A generalized workflow for the discovery of a targeted therapy like limertinib.

Mechanism of Action

Limertinib is an irreversible third-generation EGFR inhibitor.[6] Its mechanism of action is centered on the covalent modification of the EGFR kinase domain.

• Target Binding : The acrylamide moiety of limertinib forms a covalent bond with the cysteine residue at position 797 (C797) within the ATP-binding pocket of the EGFR kinase. This irreversible binding permanently inactivates the enzyme.

• Downstream Signaling Inhibition : By inactivating EGFR, limertinib blocks the phosphorylation of the receptor and its downstream signaling proteins. This effectively shuts down key pro-survival and proliferative pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways.[5][7][8] Inhibition of EGFR phosphorylation at tyrosine residue 1068 and subsequent inhibition of AKT and ERK phosphorylation has been demonstrated in preclinical models.[5]

EGFR Signaling Pathway

The EGFR signaling cascade is a critical regulator of cell growth and survival. Mutations can lead to its constitutive activation, driving tumorigenesis. Limertinib acts by blocking this pathway at the receptor level.

Limertinib's inhibition of the mutant EGFR signaling cascade.

Synthesis Pathway

The specific, step-by-step synthesis process for limertinib is proprietary and not detailed in publicly available scientific literature or patents. However, based on its chemical structure, a general retrosynthetic analysis can be performed. Limertinib, or N-[5-[[5-chloro-4-(naphthalen-2-ylamino)pyrimidin-2-yl]amino]-2-[2-(dimethylamino)ethyl-methylamino]-4-methoxyphenyl]prop-2-enamide, is a complex molecule featuring a core aminopyrimidine scaffold.[9]

The synthesis would logically involve a multi-step process, likely culminating in the formation of the final acrylamide group. Key reactions would include nucleophilic aromatic substitutions to build the substituted pyrimidine core and an amidation reaction to attach the reactive acrylamide "warhead." The synthesis of analogous third-generation EGFR TKIs, such as osimertinib, often involves coupling a substituted aniline with a pyrimidine derivative, followed by a final acylation step.[10][11]

Chemical Structure of Limertinib

• CAS Number : 1934259-00-3

• Chemical Formula : C29H32ClN7O2

• Molecular Weight : 546.07 g/mol [9]

Due to the proprietary nature of the synthesis, a detailed diagram cannot be provided.

Quantitative Data

Preclinical Potency and Selectivity

Limertinib demonstrates potent inhibition of clinically relevant EGFR mutations with significant selectivity over wild-type EGFR.

Target Enzyme / Cell Line	IC50 (nM)	Notes
Enzymatic Assays
EGFRT790M	0.3[6]	Acquired resistance mutation
EGFRL858R/T790M	0.3[5]	Double mutant
EGFRexon19del	0.5[5]	Sensitizing mutation
EGFRWT	6.0[5][6]	Wild-Type
Cell-Based Assays
NCI-H1975 (L858R/T790M)	12[5]	T790M positive cell line
PC-9 (exon19del)	6[5]	Sensitizing mutation cell line
HCC827 (exon19del)	2[5]	Sensitizing mutation cell line
A549 (EGFRWT)	1541[5]	Wild-Type cell line

Clinical Efficacy

Clinical trials have demonstrated the robust efficacy of limertinib in its target patient populations.

Table 2: Phase 2b Study in EGFR T790M+ NSCLC (NCT03502850) [3]

Endpoint	Result	95% Confidence Interval
Overall Response Rate (ORR)	68.8%	63.2% - 74.0%
Disease Control Rate (DCR)	92.4%	88.8% - 95.1%
Median Progression-Free Survival (PFS)	11.0 months	9.7 - 12.4 months
Median Duration of Response (DoR)	11.1 months	9.6 - 13.8 months

| CNS Overall Response Rate * | 65.9% | N/A |

*In patients with measurable CNS lesions.[5]

Table 3: Phase 3 Study vs. Gefitinib (First-Line EGFR+) (NCT04143607)

Endpoint	Limertinib	Gefitinib	Hazard Ratio (95% CI)
Median PFS	20.7 months	9.7 months	0.44 (0.34 - 0.58)

| Median CNS PFS | 20.7 months | 7.1 months | N/A |

Clinical Safety and Tolerability

The safety profile of limertinib is consistent with other EGFR TKIs. The most common treatment-related adverse events (TRAEs) are manageable.

Table 4: Common TRAEs (Phase 2b Study) [3]

Adverse Event	All Grades	Grade ≥3
Diarrhea	81.7%	13.0%
Anemia	32.6%	4.0%
Rash	29.9%	3.3%
Anorexia	28.2%	N/A

| Hypokalemia | N/A | 4.3% |

Experimental Protocols

The following are generalized protocols for key preclinical assays based on methodologies described for third-generation EGFR TKIs.[12]

In Vitro Kinase Activity Assay

• Objective : To determine the IC50 of limertinib against various EGFR kinase mutants and wild-type EGFR.

• Methodology :

  • Recombinant human EGFR kinase domains (WT, T790M, etc.) are used.

  • Kinase activity is typically measured using an enzyme-linked immunosorbent assay (ELISA) or radiometric assay (e.g., using [γ-³²P]ATP).

  • Enzymes are incubated with a specific substrate (e.g., a poly-Glu-Tyr peptide) and ATP in the presence of serially diluted limertinib.

  • The reaction is allowed to proceed for a set time at a controlled temperature (e.g., 37°C).

  • The amount of phosphorylated substrate is quantified. For ELISA, this involves using an antibody specific to the phosphorylated substrate.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cell Proliferation Assay

• Objective : To determine the effect of limertinib on the proliferation of NSCLC cell lines with different EGFR statuses.

• Methodology :

  • NSCLC cells (e.g., NCI-H1975, PC-9, A549) are seeded in 96-well plates and allowed to adhere overnight.

  • Cells are treated with a range of concentrations of limertinib or vehicle control (DMSO).

  • After a defined incubation period (e.g., 72 hours), cell viability is assessed using a colorimetric or fluorometric assay such as MTT, MTS (e.g., Cell Counting Kit-8), or resazurin.

  • Absorbance or fluorescence is measured using a plate reader.

  • Data is normalized to the vehicle-treated control, and IC50 values are calculated from the resulting dose-response curves.

Western Blot Analysis for Phospho-EGFR

• Objective : To confirm that limertinib inhibits EGFR signaling within the cell.

• Methodology :

  • Cells are treated with limertinib at various concentrations for a specified time.

  • Cells are lysed in a buffer containing protease and phosphatase inhibitors to preserve protein phosphorylation states.

  • Protein concentration in the lysates is determined using a BCA or Bradford assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

  • The membrane is blocked (e.g., with BSA or non-fat milk) and then incubated with primary antibodies specific for phosphorylated EGFR (p-EGFR), total EGFR, phosphorylated downstream targets (p-AKT, p-ERK), and a loading control (e.g., GAPDH or β-actin).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged. A decrease in the p-EGFR signal relative to total EGFR indicates target inhibition.

In Vivo Xenograft Tumor Model

• Objective : To evaluate the anti-tumor efficacy of limertinib in a living organism.

• Methodology :

  • Immunocompromised mice (e.g., BALB/c nude) are subcutaneously inoculated with human NSCLC cells (e.g., NCI-H1975).

  • Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

  • Mice are randomized into treatment and vehicle control groups.

  • Limertinib is administered orally once or twice daily at specified doses (e.g., 5-20 mg/kg).

  • Tumor volume and body weight are measured regularly (e.g., 2-3 times per week). Tumor volume is calculated using the formula: (Length × Width²)/2.

  • At the end of the study, the tumor growth inhibition (TGI) rate is calculated to determine efficacy.[12]

References

• 1. Limertinib: First Approval - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The EGFR T790M mutation is acquired through AICDA-mediated deamination of 5-methylcytosine following TKI treatment in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EGFR-T790M Is a Rare Lung Cancer Susceptibility Allele with Enhanced Kinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. dovepress.com [dovepress.com]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. researchgate.net [researchgate.net]
• 10. WO2021111462A1 - An improved process for the preparation of osimertinib mesylate - Google Patents [patents.google.com]
• 11. WO2022132046A1 - Improved process for preparing osimertinib or a salt thereof - Google Patents [patents.google.com]
• 12. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]

limertinib (ASK120067) chemical structure and properties

An In-Depth Technical Guide to Limertinib (ASK120067)

For Researchers, Scientists, and Drug Development Professionals

Limertinib, also known as ASK120067, is a potent, orally active, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2] It has been designed to selectively target both EGFR-sensitizing mutations and the T790M resistance mutation, which is a common mechanism of acquired resistance to first- and second-generation EGFR-TKIs.[3][4] Limertinib has demonstrated significant clinical efficacy and a manageable safety profile in the treatment of non-small cell lung cancer (NSCLC), leading to its approval in China for patients with locally advanced or metastatic NSCLC with an EGFR T790M mutation.[3][5][6] This guide provides a comprehensive overview of its chemical structure, properties, mechanism of action, preclinical and clinical data, and key experimental methodologies.

Chemical Structure and Properties

Limertinib is a small-molecule inhibitor belonging to the class of pyrimidine derivatives.[7] Its chemical structure features a core capable of forming a covalent bond with the Cys797 residue in the ATP-binding site of the EGFR kinase domain, which confers its irreversible inhibitory activity.[4][8]

Figure 1. Chemical Structure of Limertinib (ASK120067).[9]

Table 1: Chemical and Physical Properties of Limertinib

Property	Value	Reference(s)
Alternate Names	ASK120067, Aoyixin	[5][10]
CAS Number	1934259-00-3	[2][10]
Molecular Formula	C₂₉H₃₂ClN₇O₂	[2][7]
Molecular Weight	546.06 g/mol	[2][10]
IUPAC Name	N-(5-((5-chloro-4-(naphthalen-2-ylamino)pyrimidin-2-yl)amino)-2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxyphenyl)acrylamide	[7]
Solubility	DMSO: ≥ 100 mg/mL (183.13 mM)	[2][10]

Mechanism of Action

Limertinib is a third-generation EGFR-TKI designed to overcome resistance to earlier-generation inhibitors.[3][10] Its mechanism involves the irreversible and selective inhibition of mutant forms of EGFR, including those with sensitizing mutations (e.g., exon 19 deletions and L858R substitution) and the T790M "gatekeeper" resistance mutation.[3][4]

The EGFR signaling pathway is crucial for cell proliferation, differentiation, and survival.[3] In many NSCLC cases, mutations in the EGFR gene lead to its constitutive activation, promoting uncontrolled cell growth.[3][11] First- and second-generation TKIs can effectively inhibit these sensitizing mutations, but patients often develop resistance, most commonly through the acquisition of a secondary T790M mutation in exon 20 of the EGFR gene.[3] This mutation increases the receptor's affinity for ATP, reducing the efficacy of competitive inhibitors.[3]

Limertinib covalently binds to the cysteine residue at position 797 (Cys797) within the ATP binding site of the EGFR kinase domain.[4][8] This irreversible binding effectively blocks EGFR phosphorylation and downstream signaling through pathways like PI3K/AKT and MAPK/ERK, thereby inhibiting cancer cell proliferation and inducing apoptosis.[1][9] A key advantage of limertinib is its high selectivity for mutant EGFR over wild-type EGFR (EGFR-WT), which is believed to contribute to its favorable safety profile by minimizing toxicities commonly associated with non-selective EGFR inhibition, such as rash and diarrhea.[1][10][12]

Recent studies have also shown that limertinib exerts potent anti-tumor activity against EGFR exon 20 insertion (EGFR 20ins) mutations, which are generally resistant to first- and second-generation TKIs.[9]

Signaling Pathway Diagram

Caption: EGFR signaling pathway and the inhibitory action of Limertinib.

Preclinical Pharmacology

In vitro studies have demonstrated limertinib's potent inhibitory activity against various EGFR mutations and its antiproliferative effects in NSCLC cell lines.

Table 2: In Vitro Kinase and Cellular IC₅₀ Values of Limertinib

Target / Cell Line	EGFR Mutation Status	IC₅₀ (nM)	Reference(s)
Kinase Assays
EGFR L858R/T790M	Double Mutant	0.3	[1][2]
EGFR T790M	Single Mutant	0.5	[1][2]
EGFR exon19del	Sensitizing Mutant	0.5	[1][2]
EGFR D770_N771insNPG	Exon 20 Insertion	1.5	[9]
EGFR WT	Wild-Type	6.0	[1][10]
Cell-Based Assays
HCC827	exon19del	2	[1][2]
PC-9	exon19del	6	[1][2]
NCI-H1975	L858R/T790M	12	[1][2]
A431	Wild-Type	338	[1]
LoVo	Wild-Type	>1000	[1]
A549	Wild-Type	1541	[1]

In vivo studies using xenograft models of NSCLC have shown that oral administration of limertinib leads to significant tumor regression by inhibiting EGFR signaling.[7][9]

Clinical Development and Efficacy

Limertinib has undergone extensive clinical evaluation, primarily in patients with advanced NSCLC harboring EGFR mutations.

Phase 2b Study in T790M-Positive NSCLC (NCT03502850)

This single-arm, open-label study evaluated the efficacy and safety of limertinib in patients with locally advanced or metastatic NSCLC with the EGFR T790M mutation who had progressed after prior EGFR-TKI therapy.[5][13]

Table 3: Efficacy Results from the Phase 2b Study (NCT03502850)

Endpoint	All Patients (N=301)	Patients with CNS Metastases (N=99)	Reference(s)
Objective Response Rate (ORR)	68.8% (95% CI: 63.2-74.0)	64.6% (95% CI: 54.4-74.0)	[5][13]
Disease Control Rate (DCR)	92.4% (95% CI: 88.8-95.1)	N/A	[5][13]
Median Progression-Free Survival (PFS)	11.0 months (95% CI: 9.7-12.4)	9.7 months (95% CI: 5.9-11.6)	[5][13]
Median Duration of Response (DoR)	11.1 months (95% CI: 9.6-13.8)	9.6 months (95% CI: 8.1-15.2)	[5][13]
Median Overall Survival (OS)	Not Reached (95% CI: 19.7-NR)	N/A	[5][13]

Phase 3 Study in First-Line EGFR-Mutated NSCLC (NCT04143607)

This randomized, double-blind, phase 3 trial compared limertinib with gefitinib as a first-line treatment for patients with locally advanced or metastatic NSCLC with EGFR-sensitizing mutations (exon 19 deletion or L858R).[14][15]

Table 4: Efficacy Results from the Phase 3 Study (NCT04143607)

Endpoint	Limertinib (N=168)	Gefitinib (N=169)	Hazard Ratio (HR)	Reference(s)
Median PFS	20.7 months	9.7 months	0.44 (95% CI: 0.34-0.58); p<0.0001	[14][15]
Median CNS PFS	20.7 months	7.1 months	0.28 (95% CI: 0.10–0.82); p=0.0136	[15][16]

Safety and Tolerability

Across clinical trials, limertinib has demonstrated an acceptable and manageable safety profile.[5][14] The most common treatment-related adverse events (TRAEs) are consistent with the EGFR inhibitor class.

Table 5: Common Treatment-Related Adverse Events (TRAEs)

Adverse Event	Phase 2b (Any Grade)	Phase 2b (Grade ≥3)	Phase 3 (Grade ≥3)	Reference(s)
Diarrhea	81.7%	13.0%	N/A	[5][13]
Anemia	32.6%	4.0%	N/A	[5][13]
Rash	29.9%	3.3%	N/A	[5][13]
Decreased Appetite	28.2%	N/A	N/A	[6][13]
Hypokalemia	N/A	4.3%	N/A	[5][13]
Any Grade ≥3 TRAE	34.6%	34.6%	25%	[5][14]

Pharmacokinetics

Limertinib is administered orally.[2] A study in healthy Chinese volunteers found that food intake affects its pharmacokinetics. Administration with food reduced the rate but increased the extent of absorption.[17] The geometric mean ratios (fed/fasted state) for Cmax and AUC were 145.5% and 145.4%, respectively.[17] Limertinib has an active metabolite, CCB4580030.[17]

Experimental Protocols

Detailed step-by-step protocols for preclinical assays are proprietary. However, the methodologies for the pivotal clinical trials are outlined below.

Protocol for Phase 2b Study (NCT03502850)

This was a multicenter, single-arm, open-label study conducted in China.[5][13]

Caption: Workflow for the Phase 2b clinical trial of Limertinib.

Protocol for Phase 3 Study (NCT04143607)

This was a multicenter, randomized, double-blind, double-dummy, positive-controlled trial conducted in China.[14][16]

Caption: Workflow for the Phase 3 clinical trial of Limertinib vs. Gefitinib.

Conclusion

Limertinib (ASK120067) is a highly effective third-generation EGFR-TKI with a well-defined mechanism of action and a strong clinical profile. It demonstrates potent activity against EGFR-sensitizing and T790M resistance mutations, as well as promising efficacy in patients with CNS metastases.[5][15] With superior progression-free survival compared to first-generation TKIs in the first-line setting and robust efficacy in the second-line T790M-positive setting, limertinib represents a significant therapeutic option for patients with EGFR-mutated NSCLC.[13][14] Its manageable safety profile further supports its clinical utility in this patient population.[5][14]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Limertinib | ASK120067 | Potent EGFR inhibitor | TargetMol [targetmol.com]
• 3. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 4. Limertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. onclive.com [onclive.com]
• 7. medkoo.com [medkoo.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 10. selleckchem.com [selleckchem.com]
• 11. What is Limertinib used for? [synapse.patsnap.com]
• 12. phokam.com [phokam.com]
• 13. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Efficacy and safety of limertinib versus gefitinib as first-line treatment for locally advanced or metastatic non-small-cell lung cancer with EGFR-sensitising mutation: a randomised, double-blind, double-dummy, phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Innovent's Limertinib, a Third-gen EGFR TKI, Approved in China for First-line Lung Cancer Treatment [synapse.patsnap.com]
• 16. Innovent Announces NMPA Approval of Limertinib, a Third-generation EGFR TKI Collaborated with ASK Pharma, for the First-line Treatment of Lung Cancer [prnewswire.com]
• 17. Effect of Food on the Pharmacokinetics of Limertinib (ASK120067) and its Main Metabolite in Healthy Chinese Volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Limertinib's Inhibition of Downstream Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Limertinib (ASK120067) is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that has demonstrated significant clinical activity in non-small cell lung cancer (NSCLC) with EGFR mutations, including the T790M resistance mutation.[1][2] This technical guide provides an in-depth overview of the core mechanism of limertinib, focusing on its inhibition of downstream signaling pathways. It includes a summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the affected signaling cascades to support further research and drug development efforts.

Mechanism of Action

Limertinib is an orally active and potent inhibitor of EGFR, particularly targeting sensitizing mutations (such as exon 19 deletions and L858R) and the T790M resistance mutation that emerges after treatment with first- and second-generation EGFR TKIs.[1][3] Its mechanism of action involves the covalent modification of the Cys797 residue in the ATP-binding pocket of the EGFR kinase domain, leading to irreversible inhibition of its catalytic activity.[2] This targeted inhibition blocks the autophosphorylation of EGFR and subsequently abrogates the activation of downstream signaling pathways crucial for tumor cell proliferation and survival.[1][2]

Downstream Signaling Pathway Inhibition

The binding of ligands to EGFR triggers its dimerization and autophosphorylation, creating docking sites for adaptor proteins that activate downstream signaling cascades. The two primary pathways implicated in EGFR-driven tumorigenesis are the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK (MAPK) pathways. Limertinib effectively suppresses these pathways by inhibiting the initial phosphorylation of EGFR.

PI3K/AKT/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/AKT/mammalian target of rapamycin (mTOR) pathway is a critical regulator of cell growth, proliferation, and survival. Upon EGFR activation, PI3K is recruited to the plasma membrane, where it phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3, in turn, recruits and activates AKT. Activated AKT phosphorylates a multitude of downstream targets, including mTOR, to promote cell survival and proliferation. Preclinical studies have shown that limertinib treatment leads to a significant reduction in the phosphorylation of AKT, indicating a potent inhibition of this pathway.

RAS/RAF/MEK/ERK Pathway

The RAS/RAF/MEK/ERK, also known as the Mitogen-Activated Protein Kinase (MAPK) pathway, is another key signaling cascade downstream of EGFR that regulates cell proliferation, differentiation, and survival. Activated EGFR recruits adaptor proteins like Grb2 and Shc, which in turn activate the GTPase RAS. RAS then activates a cascade of protein kinases: RAF, MEK, and finally ERK. Phosphorylated ERK (p-ERK) translocates to the nucleus to regulate the expression of genes involved in cell cycle progression. Limertinib has been demonstrated to effectively inhibit the phosphorylation of ERK in a dose-dependent manner in EGFR-mutant cancer cells.

Quantitative Data Summary

The following tables summarize the in vitro inhibitory activity of limertinib against various EGFR mutations and its anti-proliferative effects on different NSCLC cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of Limertinib

Target	IC50 (nM)
EGFRT790M	0.3
EGFRWT	6.0

Data sourced from Selleck Chemicals.[4]

Table 2: Anti-proliferative Activity of Limertinib in NSCLC Cell Lines

Cell Line	EGFR Mutation Status	IC50 (nM)
BaF3-EGFR insNPG	EGFR exon 20 insertion	Not specified

Data interpretation from a preclinical study on EGFR exon 20 insertion mutations.[2]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to evaluate the efficacy of limertinib.

Western Blot Analysis for Phosphorylated Proteins

Objective: To determine the effect of limertinib on the phosphorylation status of EGFR and its downstream effectors, AKT and ERK.

Protocol:

• Cell Culture and Treatment: Plate NSCLC cells (e.g., BaF3-EGFR insNPG) in 6-well plates and allow them to adhere overnight. Treat the cells with varying concentrations of limertinib or DMSO (vehicle control) for a specified duration (e.g., 24, 48, or 72 hours).[2]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. After electrophoresis, transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-EGFR (Tyr1068), total EGFR, p-AKT (Ser473), total AKT, p-ERK1/2 (Thr202/Tyr204), total ERK, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. Antibody dilutions should be optimized as per the manufacturer's recommendations.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system and quantify the band intensities using densitometry software.

Cell Viability Assay (MTT or CCK-8)

Objective: To assess the anti-proliferative effect of limertinib on cancer cell lines.

Protocol:

• Cell Seeding: Seed NSCLC cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to attach overnight. The optimal seeding density should be determined empirically for each cell line.[5][6]

• Compound Treatment: Treat the cells with a serial dilution of limertinib or DMSO for 48-72 hours.[7]

• MTT Assay:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• CCK-8 Assay:

  • Add CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the DMSO-treated control and determine the IC50 value by plotting the data using a non-linear regression model.

Visualizations

Signaling Pathway Diagrams

Caption: EGFR signaling pathways and the inhibitory action of Limertinib.

Experimental Workflow Diagram

Caption: A typical workflow for Western Blot analysis.

Potential Resistance Mechanisms

Despite the efficacy of third-generation EGFR TKIs like limertinib, acquired resistance can eventually develop. Understanding these mechanisms is crucial for developing subsequent lines of therapy. Based on observations with other third-generation inhibitors, potential resistance mechanisms to limertinib may include:

• On-target resistance:

  • Acquisition of new EGFR mutations: Novel mutations in the EGFR kinase domain that prevent limertinib binding.

• Off-target resistance (Bypass Signaling):

  • Activation of alternative signaling pathways: Upregulation of other receptor tyrosine kinases (e.g., MET, HER2) can reactivate downstream pathways like PI3K/AKT or MAPK, bypassing the EGFR blockade.[8]

  • Mutations in downstream signaling components: Alterations in genes such as KRAS, BRAF, or PIK3CA can lead to constitutive activation of these pathways, rendering the cells independent of EGFR signaling.

  • Histological transformation: The transformation of NSCLC to other histological subtypes, such as small cell lung cancer, which is not dependent on EGFR signaling.

Further research into the specific resistance mechanisms that emerge after limertinib treatment will be essential for the development of effective combination therapies and next-generation inhibitors.

References

• 1. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 6. What is the optimal seeding density and incubation time to use with the XTT Cell Viability Kit #9095? | Cell Signaling Technology [cellsignal.com]
• 7. ijbs.com [ijbs.com]
• 8. Preclinical Models for Acquired Resistance to Third-Generation EGFR Inhibitors in NSCLC: Functional Studies and Drug Combinations Used to Overcome Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Limertinib's Interaction with EGFR C797S: A Technical Overview of Binding Kinetics and Resistance

For Immediate Release

This technical guide provides an in-depth analysis of the binding kinetics of limertinib (ASK120067) to the Epidermal Growth Factor Receptor (EGFR), with a particular focus on the C797S resistance mutation. Designed for researchers, scientists, and professionals in drug development, this document synthesizes available preclinical data, outlines detailed experimental methodologies for assessing binding kinetics, and visualizes key pathways and workflows to facilitate a comprehensive understanding of limertinib's mechanism of action and the challenges posed by this critical resistance mutation.

Executive Summary

Limertinib is a third-generation EGFR tyrosine kinase inhibitor (TKI) that has demonstrated significant efficacy in the treatment of non-small cell lung cancer (NSCLC) harboring EGFR T790M mutations.[1][2] Like other third-generation inhibitors, limertinib's mechanism of action involves the formation of a covalent bond with a specific cysteine residue (C797) in the ATP-binding site of the EGFR kinase domain.[3][4][5] This irreversible inhibition is crucial for its potency against sensitizing and T790M resistance mutations.

The emergence of the C797S mutation, where cysteine is substituted by serine at position 797, represents a major clinical challenge. This substitution prevents the formation of the covalent bond, thereby conferring resistance to limertinib and other third-generation EGFR TKIs.[6][7][8] While specific quantitative binding kinetics data for limertinib with the EGFR C797S mutant are not extensively available in public literature, the foundational mechanism of covalent inhibition allows for a clear inference of significantly reduced affinity and efficacy. This guide will present the known inhibitory activities of limertinib against other key EGFR mutations and detail the experimental protocols used to determine such binding kinetics.

Quantitative Analysis of Limertinib's Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of limertinib against various EGFR mutations, providing a baseline for its potency and selectivity. The absence of data for the C797S mutation underscores the current research gap and the inherent difficulty in targeting this resistant form with covalent inhibitors.

EGFR Mutant	IC50 (nM)	Reference
EGFRL858R/T790M	0.3	[9]
EGFRT790M	0.5	[9]
EGFRexon19del	0.5	[9]
EGFRWT	6.0	[9]
EGFRD770_N771insNPG	Data not quantified, but potent inhibition demonstrated	[4][5]
EGFRC797S	Data not publicly available

Binding Mechanism and the Impact of C797S Mutation

Limertinib's chemical structure includes a reactive acrylamide group that specifically targets the thiol group of the cysteine residue at position 797 within the ATP binding pocket of EGFR. This interaction leads to the formation of a stable, covalent bond, effectively locking the inhibitor in place and preventing ATP from binding, thus inhibiting the kinase activity of the receptor.

The C797S mutation replaces the nucleophilic cysteine with a less reactive serine. The hydroxyl group of serine is unable to form a covalent bond with the acrylamide warhead of limertinib. This loss of covalent interaction dramatically reduces the inhibitor's binding affinity and residence time, rendering it ineffective at clinically achievable concentrations.

Visualizing EGFR Signaling and Limertinib's Mechanism

The following diagrams illustrate the EGFR signaling pathway and the mechanism of action of limertinib, highlighting the critical role of the C797 residue.

Caption: EGFR signaling pathway and the inhibitory action of limertinib.

Experimental Protocols for Determining Binding Kinetics

The following are detailed methodologies for key experiments used to characterize the binding kinetics of small molecule inhibitors like limertinib to their target kinases.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure real-time biomolecular interactions. It provides quantitative information on association rate (k_on), dissociation rate (k_off), and equilibrium dissociation constant (K_D).

Protocol Outline:

• Chip Preparation:

  • A sensor chip (e.g., CM5) is activated using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Recombinant human EGFR protein (wild-type or mutant) is immobilized on the activated sensor surface via amine coupling.

  • Remaining active esters are deactivated with ethanolamine.

• Binding Analysis:

  • A series of concentrations of limertinib, prepared in a suitable running buffer (e.g., HBS-EP), are injected over the sensor surface.

  • The association of limertinib to the immobilized EGFR is monitored in real-time by measuring the change in the SPR signal.

  • Following the association phase, running buffer without the inhibitor is flowed over the chip to monitor the dissociation phase.

• Data Analysis:

  • The resulting sensorgrams (response units vs. time) are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine k_on, k_off, and K_D.

Caption: Experimental workflow for Surface Plasmon Resonance (SPR).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of binding affinity (K_D), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

Protocol Outline:

• Sample Preparation:

  • Purified EGFR protein is placed in the sample cell of the calorimeter.

  • Limertinib is loaded into the injection syringe at a concentration typically 10-20 times that of the protein.

  • Both protein and inhibitor must be in identical, well-matched buffer solutions to minimize heats of dilution.

• Titration:

  • A series of small, precise injections of limertinib are made into the sample cell containing the EGFR protein.

  • The heat change associated with each injection is measured.

• Data Analysis:

  • The heat change per injection is plotted against the molar ratio of ligand to protein.

  • The resulting isotherm is fitted to a binding model to extract the thermodynamic parameters of the interaction.

Mass Spectrometry (MS) for Covalent Inhibition

For covalent inhibitors, mass spectrometry can be used to confirm covalent bond formation and to determine the kinetics of this irreversible interaction.

Protocol Outline:

• Incubation:

  • EGFR protein is incubated with limertinib at various concentrations and for different time points.

• Sample Preparation for MS:

  • The reaction is quenched at each time point.

  • The protein-inhibitor adduct is separated from the unbound inhibitor.

  • For intact protein analysis, the sample is desalted. For peptide mapping, the protein is digested with a protease (e.g., trypsin).

• MS Analysis:

  • The mass of the intact protein or the modified peptide is determined using a high-resolution mass spectrometer.

  • An increase in mass corresponding to the molecular weight of limertinib confirms covalent binding.

• Kinetic Analysis:

  • The rate of formation of the covalent adduct is measured over time to determine the second-order rate constant (k_inact/K_I), which is a measure of covalent modification efficiency.

Conclusion

Limertinib is a potent third-generation EGFR TKI effective against NSCLC with activating and T790M mutations due to its covalent binding mechanism. However, the emergence of the EGFR C797S mutation abrogates this covalent interaction, leading to drug resistance. While direct quantitative binding data for limertinib and EGFR C797S is not widely published, the mechanism of resistance is well-understood and presents a significant hurdle for all third-generation covalent inhibitors. The development of fourth-generation, non-covalent inhibitors or alternative strategies is crucial to overcome this resistance mechanism. The experimental protocols detailed herein provide a robust framework for the continued investigation of inhibitor-kinase interactions and the development of next-generation therapeutics.

References

• 1. onclive.com [onclive.com]
• 2. Limertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. A covalent fragment-based strategy targeting a novel cysteine to inhibit activity of mutant EGFR kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EGFR-mutated lung cancers resistant to osimertinib through EGFR-C797S respond to 1st generation reversible EGFR inhibitors but eventually acquire EGFR-T790M/C797S in preclinical models and clinical samples - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming Resistance to Osimertinib by T790M Loss and C797S Acquisition Using Gefitinib in a Patient With EGFR-Mutant NSCLC: A Case Report - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Foundational Research on Limertinib's Covalent Binding Mechanism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the foundational research concerning the covalent binding mechanism of limertinib (ASK120067), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI). Limertinib is designed to overcome resistance to earlier-generation EGFR TKIs, particularly in non-small cell lung cancer (NSCLC) harboring the T790M mutation.

Introduction to Limertinib and its Target

Limertinib is an orally active, irreversible EGFR-TKI that demonstrates high potency and selectivity for mutant forms of EGFR, including those with sensitizing mutations (e.g., exon 19 deletions and L858R) and the key resistance mutation, T790M.[1][2][3] The T790M "gatekeeper" mutation enhances the affinity of the EGFR kinase domain for ATP, which reduces the efficacy of first and second-generation TKIs that act as competitive inhibitors.[4] Third-generation inhibitors like limertinib are engineered to form a covalent bond with a specific cysteine residue in the ATP-binding site of EGFR, leading to permanent inactivation of the receptor and its downstream signaling pathways.

Covalent Binding Mechanism of Limertinib

The cornerstone of limertinib's mechanism of action is its ability to form an irreversible covalent bond with the cysteine residue at position 797 (Cys797) within the ATP-binding pocket of the EGFR kinase domain.[5] This covalent linkage is achieved through a Michael addition reaction, where the nucleophilic thiol group of the Cys797 side chain attacks the electrophilic acrylamide "warhead" of limertinib.

In addition to this covalent interaction, computational modeling suggests that the aminopyrimidine moiety of limertinib forms hydrogen bonds with the hinge residue Met793, further stabilizing its position within the binding pocket and ensuring optimal orientation for the covalent reaction to occur.[5]

Diagram of Limertinib's Key Interactions with EGFR.

Quantitative Analysis of Limertinib's Potency

The potency of limertinib has been evaluated through various in vitro assays, primarily measuring its half-maximal inhibitory concentration (IC50) against different EGFR variants and cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of Limertinib (IC50)

Target	IC50 (nM)
EGFRT790M	0.3[1][6]
EGFRL858R/T790M	0.3[1]
EGFRexon19del	0.5[1]
EGFRWT	6.0[1][6]
EGFRD770_N771insNPG	1.5[3]

Table 2: Anti-proliferative Activity of Limertinib in NSCLC Cell Lines (IC50)

Cell Line	EGFR Mutation Status	IC50 (nM)
NCI-H1975	L858R/T790M	12[1]
PC-9	exon19del	6[1]
HCC827	exon19del	2[1]
A431	Wild-Type	338[1]
LoVo	Wild-Type	>1000[1]
A549	Wild-Type	1541[1]

While IC50 values provide a measure of overall inhibitory potency, a more detailed understanding of covalent inhibitors requires the determination of kinetic parameters such as the maximal rate of inactivation (kinact) and the reversible binding affinity (KI). The ratio kinact/KI represents the efficiency of covalent bond formation.[7][8] At present, specific kinact and KI values for limertinib are not publicly available in the reviewed literature.

Experimental Protocols

EGFR Kinase Inhibition Assay (General Protocol)

This protocol outlines a general method for determining the inhibitory activity of compounds like limertinib against EGFR kinase activity.

Workflow for an EGFR Kinase Inhibition Assay.

Methodology:

• Reagent Preparation: Prepare a kinase reaction buffer (e.g., containing Tris-HCl, MgCl₂, and DTT). Prepare serial dilutions of limertinib in a suitable solvent like DMSO. Prepare solutions of recombinant human EGFR enzyme, ATP, and a suitable substrate (e.g., a tyrosine-containing peptide).

• Enzyme and Inhibitor Pre-incubation: In a multi-well plate, add the EGFR enzyme to the reaction buffer. Add the serially diluted limertinib or vehicle control (DMSO) to the wells and pre-incubate for a defined period (e.g., 30 minutes at room temperature) to allow for inhibitor binding.

• Kinase Reaction Initiation: Initiate the kinase reaction by adding a mixture of ATP and the substrate to each well.

• Signal Detection: Incubate the plate at a controlled temperature (e.g., 30°C) and measure the reaction progress over time. The detection method will depend on the assay format, common methods include fluorescence resonance energy transfer (FRET), luminescence-based ADP detection, or ELISA.

• Data Analysis: Plot the initial reaction rates against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.

Determination of kinact and KI for Covalent Inhibitors (General Protocol)

This protocol describes a common method for determining the kinetic parameters of irreversible inhibitors.

General Workflow for Determining kinact and KI.

Methodology:

• Time-dependent Incubation: Incubate the target enzyme (EGFR) with various concentrations of the covalent inhibitor (limertinib) over a time course.

• Measurement of Residual Activity: At different time points, take aliquots from each inhibitor concentration and measure the remaining enzyme activity using a suitable kinase assay.

• Calculation of kobs: For each inhibitor concentration, plot the natural logarithm of the percentage of remaining enzyme activity against the pre-incubation time. The negative slope of this line gives the observed rate of inactivation (kobs).

• Determination of kinact and KI: Plot the calculated kobs values against the corresponding inhibitor concentrations. Fit this data to the Michaelis-Menten equation for irreversible inhibitors to determine the kinact (the maximum rate of inactivation at saturating inhibitor concentrations) and KI (the inhibitor concentration at which the inactivation rate is half-maximal).

Mass Spectrometry for Confirmation of Covalent Binding

Intact protein mass spectrometry can be used to confirm the covalent modification of EGFR by limertinib.

Methodology:

• Incubation: Incubate the purified EGFR protein with and without limertinib.

• Sample Preparation: Remove excess, unbound inhibitor.

• Mass Analysis: Analyze the samples using a mass spectrometer (e.g., ESI-Q-TOF).

• Data Interpretation: A mass shift in the limertinib-treated sample corresponding to the molecular weight of limertinib indicates the formation of a covalent adduct.

Downstream Signaling Pathways Affected by Limertinib

By irreversibly inhibiting EGFR, limertinib effectively blocks the activation of its downstream signaling cascades, which are crucial for cancer cell proliferation, survival, and metastasis. The primary pathways affected are the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-mTOR pathway.

EGFR Downstream Signaling Pathways Inhibited by Limertinib.

Conclusion

Limertinib is a potent, third-generation EGFR-TKI that effectively overcomes resistance mediated by the T790M mutation through its covalent binding mechanism. Foundational research has established its high affinity for mutant EGFR and its ability to irreversibly inhibit the kinase by forming a covalent bond with Cys797. This leads to the suppression of critical downstream signaling pathways, ultimately inhibiting cancer cell growth and survival. Further research to determine the specific kinetic parameters (kinact and KI) of limertinib would provide a more complete quantitative understanding of its covalent mechanism and could aid in the development of future targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Limertinib: First Approval - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 4. Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 7. A Perspective on the Kinetics of Covalent and Irreversible Inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Time Dependent CYP Inhibition (kinact/KI) | Cyprotex | Evotec [evotec.com]

Protocols & Analytical Methods

Application Notes and Protocols for Limertinib In Vitro Cell Viability Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Limertinib (ASK120067) is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) designed to target specific mutations in the EGFR gene, which are prevalent in non-small cell lung cancer (NSCLC).[1][2][3] As a potent and irreversible inhibitor, limertinib shows high selectivity for the T790M mutation, a common mechanism of acquired resistance to first- and second-generation EGFR TKIs.[2][4] This document provides detailed protocols for assessing the in vitro efficacy of limertinib through cell viability assays, along with its mechanism of action and relevant signaling pathways.

Limertinib works by blocking the phosphorylation of the EGFR at tyrosine residue 1068, which in turn inhibits downstream signaling pathways crucial for cell proliferation and survival, such as the AKT and ERK pathways.[5][6] By selectively targeting mutant forms of EGFR, limertinib effectively suppresses the growth of cancer cells harboring these mutations while minimizing damage to healthy cells.[1]

Data Presentation

The following table summarizes the half-maximal inhibitory concentration (IC50) values of limertinib in various NSCLC cell lines, demonstrating its potent anti-proliferative activity.

Cell Line	EGFR Mutation Status	IC50 (nM)	Reference
NCI-H1975	L858R/T790M	12	[5]
PC-9	exon 19 deletion	6	[5]
HCC827	exon 19 deletion	2	[5]
A431	Wild-Type	338	[5]
LoVo	Wild-Type	>1000	[5]
A549	Wild-Type	1541	[5]

Signaling Pathway

The diagram below illustrates the signaling pathway inhibited by limertinib.

Limertinib inhibits mutant EGFR signaling.

Experimental Protocols

Cell Culture

• Cell Lines:

  • NCI-H1975 (EGFR L858R/T790M)

  • PC-9 (EGFR exon 19 deletion)

  • HCC827 (EGFR exon 19 deletion)

• Culture Medium:

  • RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions:

  • Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

  • Passage cells upon reaching 70-80% confluency.

In Vitro Cell Viability Assay (MTT Assay)

This protocol is a general guideline and may require optimization for specific experimental conditions.

Materials:

• Limertinib stock solution (dissolved in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Complete culture medium

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate overnight at 37°C to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of limertinib in culture medium from the stock solution. The final DMSO concentration should not exceed 0.1%.

  • Carefully remove the medium from the wells and replace it with 100 µL of medium containing various concentrations of limertinib.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest limertinib concentration) and a no-treatment control.

  • Incubate the plate for 72 hours at 37°C.

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for an additional 4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals by viable cells.

• Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the limertinib concentration to generate a dose-response curve.

  • Determine the IC50 value, which is the concentration of limertinib that causes 50% inhibition of cell growth.

Experimental Workflow

The following diagram outlines the workflow for the limertinib in vitro cell viability assay.

Workflow for Limertinib Cell Viability Assay.

References

• 1. MTT assay overview | Abcam [abcam.com]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. Cellosaurus cell line HCC827 (CVCL_2063) [cellosaurus.org]
• 4. bcrj.org.br [bcrj.org.br]
• 5. MTT proliferation assay [bio-protocol.org]
• 6. PC-9 In Vitro TO-PRO Assay (Cell Viability) - Creative Biolabs [creative-biolabs.com]

Application Notes and Protocols for Determining Limertinib IC50 in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Limertinib (ASK120067) is an orally active, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2][3] It has been specifically designed to target the EGFR T790M mutation, which is a common mechanism of acquired resistance to first- and second-generation EGFR TKIs in the treatment of non-small cell lung cancer (NSCLC).[3][4] Limertinib has demonstrated potent and selective inhibitory activity against EGFR mutants while sparing wild-type EGFR, making it a promising therapeutic agent.[1][5] This document provides detailed protocols for determining the half-maximal inhibitory concentration (IC50) of limertinib in various cancer cell lines, along with data presentation and visualization of the relevant signaling pathways.

Quantitative Data Summary

The inhibitory activity of limertinib has been evaluated across a panel of cancer cell lines with varying EGFR mutation statuses. The IC50 values, representing the concentration of limertinib required to inhibit cell growth by 50%, are summarized in the table below.

Cell Line	Cancer Type	EGFR Mutation Status	Limertinib IC50 (nM)
NCI-H1975	NSCLC	L858R/T790M	12
PC-9	NSCLC	exon 19 deletion	6
HCC827	NSCLC	exon 19 deletion	2
A431	Epidermoid Carcinoma	Wild-Type	338 - 1541
LoVo	Colorectal Adenocarcinoma	Wild-Type	338 - 1541
A549	NSCLC	Wild-Type	338 - 1541

Table 1: Limertinib IC50 values in various cancer cell lines. Data sourced from[1][2]

In in vitro kinase assays, limertinib has shown potent inhibition of EGFR L858R/T790M and EGFR T790M resistant mutants with IC50 values of 0.3 nM and 0.5 nM, respectively.[1][2] It also potently inhibits the EGFR exon 19 deletion sensitizing mutant with an IC50 of 0.5 nM.[1][2] The IC50 against wild-type EGFR is 6.0 nM.[1][5]

Signaling Pathways

Limertinib exerts its therapeutic effect by inhibiting the EGFR signaling pathway, which is a critical regulator of cell growth, proliferation, survival, and differentiation.[6][7] In cancer cells with activating EGFR mutations, this pathway is constitutively active, leading to uncontrolled cell division. Limertinib specifically targets mutant EGFR, thereby blocking downstream signaling cascades.

EGFR Signaling Pathway

The binding of a ligand, such as epidermal growth factor (EGF), to EGFR induces receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain.[8] This activation initiates several downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) pathway and the PI3K-AKT-mTOR pathway, both of which promote cell proliferation and survival.[8][9]

Caption: EGFR Signaling Pathway and Limertinib Inhibition.

HER2 Signaling Pathway

Limertinib's primary target is EGFR (HER1), a member of the ErbB family of receptor tyrosine kinases, which also includes HER2, HER3, and HER4.[10] HER2 can form heterodimers with other ErbB family members, including EGFR, leading to potent downstream signaling.[11] While limertinib is selective for EGFR, understanding the broader context of HER2 signaling is important, as crosstalk between these pathways can influence drug resistance.[11]

Caption: Simplified HER2 Signaling Pathway.

Experimental Protocols

The following protocols provide a detailed methodology for determining the IC50 of limertinib in adherent cancer cell lines.

Experimental Workflow for IC50 Determination

The overall workflow for determining the IC50 of limertinib involves cell culture, treatment with a serial dilution of the compound, assessment of cell viability, and data analysis to calculate the IC50 value.

Caption: Workflow for IC50 Determination.

Protocol 1: Cell Culture and Seeding

• Cell Line Maintenance: Culture cancer cell lines (e.g., NCI-H1975, PC-9, HCC827) in the recommended growth medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding:

  • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer or automated cell counter.

  • Dilute the cell suspension to the desired seeding density (e.g., 5,000 - 10,000 cells/well) in fresh growth medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Include wells with medium only to serve as a blank control.

• Adhesion: Incubate the plate for 24 hours to allow the cells to adhere to the bottom of the wells.

Protocol 2: Limertinib Treatment

• Stock Solution Preparation: Prepare a high-concentration stock solution of limertinib (e.g., 10 mM) in dimethyl sulfoxide (DMSO). Store at -20°C.

• Serial Dilutions:

  • On the day of the experiment, prepare a series of working solutions of limertinib by performing serial dilutions from the stock solution in a complete growth medium.

  • A typical 2-fold or 3-fold dilution series is recommended to cover a wide range of concentrations (e.g., 0.01 nM to 10 µM).

  • Prepare a vehicle control containing the same final concentration of DMSO as the highest limertinib concentration.

• Cell Treatment:

  • Carefully remove the medium from the wells of the 96-well plate containing the adhered cells.

  • Add 100 µL of the prepared limertinib dilutions or vehicle control to the respective wells in triplicate.

• Incubation: Incubate the treated plates for 72 hours under standard cell culture conditions.

Protocol 3: Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• MTT Reagent Preparation: Prepare a 5 mg/mL stock solution of MTT in phosphate-buffered saline (PBS). Filter sterilize the solution and store it at 4°C, protected from light.

• MTT Addition:

  • After the 72-hour incubation with limertinib, add 10 µL of the MTT stock solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

Protocol 4: Data Analysis and IC50 Calculation

• Data Normalization:

  • Subtract the average absorbance of the blank wells from all other absorbance readings.

  • Express the cell viability as a percentage of the vehicle-treated control cells:

    • % Viability = (Absorbance of treated well / Average absorbance of vehicle control wells) x 100

• Dose-Response Curve:

  • Plot the percentage of cell viability against the logarithm of the limertinib concentration.

  • Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve (variable slope). GraphPad Prism or similar software is recommended for this analysis.

• IC50 Determination: The IC50 value is the concentration of limertinib that corresponds to 50% cell viability on the fitted curve.

Conclusion

These application notes and protocols provide a comprehensive guide for determining the IC50 of limertinib in various cancer cell lines. Adherence to these detailed methodologies will enable researchers to generate reliable and reproducible data, contributing to the further understanding and development of this targeted cancer therapy. The provided diagrams offer a visual representation of the underlying biological pathways and experimental procedures, facilitating a deeper comprehension of limertinib's mechanism of action and its evaluation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Limertinib | ASK120067 | Potent EGFR inhibitor | TargetMol [targetmol.com]
• 3. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 4. Limertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. selleckchem.com [selleckchem.com]
• 6. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. Epidermal Growth Factor Receptor Cell Proliferation Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lifesciences.danaher.com [lifesciences.danaher.com]
• 10. hrcak.srce.hr [hrcak.srce.hr]
• 11. A Comprehensive Review of HER2 in Cancer Biology and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Western Blot Analysis of p-EGFR Inhibition by Limertinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Limertinib (ASK120067) is a potent, orally active, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It is specifically designed to target both sensitizing EGFR mutations and the T790M resistance mutation, which is a common mechanism of acquired resistance to first- and second-generation EGFR-TKIs.[2][3] The epidermal growth factor receptor (EGFR) is a transmembrane protein that plays a crucial role in regulating cell proliferation, survival, and differentiation.[2][4] Upon ligand binding, EGFR dimerizes and undergoes autophosphorylation of key tyrosine residues, initiating downstream signaling cascades such as the RAS-RAF-MEK-ERK and PI3K-Akt pathways.[4][5] Dysregulation of EGFR signaling is a key driver in the development and progression of various cancers, particularly non-small cell lung cancer (NSCLC).[2][3]

Limertinib irreversibly binds to the kinase domain of EGFR, inhibiting its autophosphorylation and subsequent downstream signaling, thereby impeding tumor growth.[1][6] Western blotting is a fundamental technique used to assess the efficacy of inhibitors like limertinib by quantifying the reduction in the phosphorylation of EGFR (p-EGFR) at specific tyrosine residues, such as Tyr1068, in response to treatment.[1][3]

EGFR Signaling Pathway and Limertinib's Point of Intervention

The following diagram illustrates the EGFR signaling pathway and the inhibitory action of limertinib. Upon binding of a ligand like EGF, the EGFR receptor dimerizes and autophosphorylates, activating downstream pathways like RAS-MAPK and PI3K-AKT that lead to cell proliferation and survival. Limertinib acts as a kinase inhibitor, blocking this autophosphorylation step.

Caption: EGFR signaling pathway and the inhibitory point of Limertinib.

Quantitative Data on Limertinib's Inhibitory Activity

The following tables summarize the in vitro inhibitory activity of limertinib against various EGFR mutations and its effect on cell proliferation.

Table 1: In Vitro Kinase Inhibitory Activity of Limertinib

EGFR Mutant	IC50 (nM)
EGFRL858R/T790M	0.3
EGFRT790M	0.5
EGFRexon19del	0.5
EGFRWT	6.0

Data sourced from MedchemExpress and Selleck Chemicals.[1][6]

Table 2: Anti-proliferative Activity of Limertinib in NSCLC Cell Lines

Cell Line	EGFR Mutation Status	IC50 (nM)
NCI-H1975	L858R/T790M	12
PC-9	exon19del	6
HCC827	exon19del	2
A431	Wild-Type	338
LoVo	Wild-Type	>1000
A549	Wild-Type	1541

Data sourced from MedchemExpress.[1]

Detailed Experimental Protocol: Western Blot for p-EGFR Inhibition by Limertinib

This protocol provides a detailed methodology for assessing the inhibition of EGFR phosphorylation by limertinib in a cancer cell line (e.g., NCI-H1975).

Experimental Workflow

Caption: A typical workflow for a Western blot experiment.

Materials and Reagents

• Cell Line: NCI-H1975 (EGFR L858R/T790M mutant) or other appropriate cell line.

• Limertinib (ASK120067): Prepare stock solutions in DMSO.

• Epidermal Growth Factor (EGF): For stimulating EGFR phosphorylation.

• Cell Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.[4]

• Protein Assay Reagent: BCA or Bradford assay kit.

• Laemmli Sample Buffer (4X)

• SDS-PAGE Gels: 4-20% polyacrylamide gels are recommended.[4]

• Transfer Buffer

• PVDF or Nitrocellulose Membranes

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST).[7]

• Primary Antibodies:

  • Rabbit anti-phospho-EGFR (Tyr1068)

  • Rabbit anti-total EGFR

  • Mouse or Rabbit anti-β-actin (as a loading control)

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Chemiluminescent Substrate (ECL)

• Imaging System: Chemiluminescence imager.

Protocol

• Cell Culture and Treatment:

  • Culture NCI-H1975 cells in appropriate media until they reach 70-80% confluency.

  • Serum-starve the cells for 16-24 hours to reduce basal EGFR phosphorylation.[4]

  • Treat the cells with varying concentrations of limertinib (e.g., 0.1 nM to 100 nM) for a predetermined duration (e.g., 2 to 24 hours).[1][4] Include a vehicle control (DMSO).

  • Following inhibitor treatment, stimulate the cells with 50-100 ng/mL of EGF for 15-30 minutes at 37°C to induce EGFR phosphorylation.[3][4]

• Cell Lysis:

  • Place the culture plates on ice and aspirate the media.

  • Wash the cells twice with ice-cold PBS.[4]

  • Add ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.[4]

  • Incubate on ice for 30 minutes with occasional vortexing.[4]

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (total protein extract) to a new pre-chilled tube.[4]

• Protein Quantification:

  • Determine the protein concentration of each sample using a BCA protein assay according to the manufacturer's instructions.[4]

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add 4X Laemmli sample buffer to a final concentration of 1X.

  • Boil the samples at 95-100°C for 5 minutes to denature the proteins.[4]

• SDS-PAGE:

  • Load 20-30 µg of total protein per lane into a 4-20% polyacrylamide gel.[4]

  • Run the gel at 100-150V until the dye front reaches the bottom.[4]

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.[4]

• Blocking:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[7]

• Primary Antibody Incubation:

  • Dilute the primary antibodies in 5% BSA in TBST according to the manufacturer's recommended dilutions (typically 1:1000).[8][9]

  • Incubate the membrane with the primary antibody (anti-p-EGFR or anti-total EGFR) overnight at 4°C with gentle agitation.[4][8]

• Washing and Secondary Antibody Incubation:

  • Wash the membrane three times for 5-10 minutes each with TBST.[4]

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in 5% BSA in TBST, typically 1:2000 to 1:10,000) for 1 hour at room temperature.[7][8]

  • Wash the membrane three times for 10 minutes each with TBST.[4]

• Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions and incubate it with the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional):

  • To detect total EGFR or a loading control on the same membrane, the membrane can be stripped of the first set of antibodies and re-probed.

  • After imaging for p-EGFR, wash the membrane and incubate with a stripping buffer.

  • Block the membrane again and proceed with the primary antibody incubation for total EGFR, followed by the loading control (β-actin).

• Data Analysis:

  • Quantify the band intensities using densitometry software (e.g., ImageJ).

  • Normalize the p-EGFR signal to the total EGFR signal for each sample.

  • Further normalize to the loading control (β-actin) to account for any variations in protein loading.

  • Plot the normalized p-EGFR levels against the concentration of limertinib to determine the extent of inhibition. A dose-dependent decrease in p-EGFR levels is expected.[3]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 3. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 8. pubcompare.ai [pubcompare.ai]
• 9. Analyzing expression and phosphorylation of the EGF receptor in HNSCC - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Establishing Limertinib-Resistant NSCLC Cell Line Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Limertinib (ASK120067) is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) designed to target EGFR mutations, including the T790M resistance mutation, in non-small cell lung cancer (NSCLC).[1][2] As with other targeted therapies, acquired resistance is a significant clinical challenge. The development of limertinib-resistant NSCLC cell line models is crucial for understanding the molecular mechanisms of resistance, identifying new therapeutic targets, and evaluating novel treatment strategies. These application notes provide detailed protocols for establishing and characterizing limertinib-resistant NSCLC cell lines.

Quantitative Data Summary

The following tables summarize the inhibitory concentrations (IC50) of limertinib against sensitive NSCLC cell lines and provide representative data for osimertinib, a comparable third-generation EGFR TKI, to illustrate the expected fold change in IC50 upon the development of resistance.

Table 1: Limertinib IC50 Values in EGFR-Mutant NSCLC Cell Lines

Cell Line	EGFR Mutation Status	Limertinib IC50 (nM)
NCI-H1975	L858R/T790M	12
PC-9	exon 19 deletion	6
HCC827	exon 19 deletion	2
Data sourced from MedchemExpress.[1]

Table 2: Representative IC50 Values for Parental and Osimertinib-Resistant NSCLC Cell Lines

Cell Line	Parental IC50 (µM)	Resistant IC50 (µM)	Fold Change
H1975	4.95	6.09 - 6.81	~1.2-1.4
HCC827	Varies	>1.5	Varies
Data is illustrative and based on studies with osimertinib, which has a similar mechanism of action. Actual values for limertinib may vary.[3][4]

Signaling Pathways and Experimental Workflow

EGFR Signaling Pathway and Limertinib Inhibition

Caption: EGFR signaling pathway and the inhibitory action of limertinib.

Experimental Workflow for Establishing Resistant Cell Lines

Caption: Workflow for generating and characterizing limertinib-resistant NSCLC cell lines.

Experimental Protocols

Protocol 1: Establishment of Limertinib-Resistant NSCLC Cell Lines

This protocol describes the generation of limertinib-resistant cell lines using a dose-escalation method.

Materials:

• EGFR-mutant NSCLC cell line (e.g., NCI-H1975, PC-9, HCC827)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• Limertinib (ASK120067)

• DMSO (for limertinib stock solution)

• Cell culture flasks, plates, and other consumables

• Cell viability assay kit (e.g., MTT, CellTiter-Glo®)

Procedure:

• Determine the initial IC50 of limertinib:

  • Plate the parental NSCLC cells in 96-well plates.

  • Treat the cells with a range of limertinib concentrations for 72 hours.

  • Perform a cell viability assay to determine the IC50 value.

• Initiate long-term culture:

  • Culture the parental cells in a flask with complete medium containing limertinib at a concentration equal to the determined IC50.

  • Maintain the cells in a standard cell culture incubator (37°C, 5% CO2).

  • Replace the medium with fresh limertinib-containing medium every 2-3 days.

• Dose escalation:

  • Once the cells recover and resume proliferation, gradually increase the concentration of limertinib in a stepwise manner (e.g., 1.5-2 fold increments).[3]

  • Monitor the cells for signs of recovery and stable growth at each new concentration before proceeding to the next dose increase. This process can take several months.

• Establishment of the resistant line:

  • Continue the dose escalation until the cells can proliferate in a high concentration of limertinib (e.g., 1-2 µM).[3]

  • At this point, the cell line is considered resistant.

• Characterization and maintenance:

  • Determine the IC50 of the established resistant cell line to confirm the degree of resistance.

  • Cryopreserve aliquots of the resistant cell line at various passages.

  • Maintain the resistant cell line in a continuous culture with a maintenance dose of limertinib to preserve the resistant phenotype.

Protocol 2: Western Blot Analysis of EGFR Pathway Activation

This protocol is for assessing the phosphorylation status of EGFR and downstream signaling proteins.

Materials:

• Parental and limertinib-resistant NSCLC cell lysates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Cell Lysis and Protein Quantification:

  • Lyse the cells in RIPA buffer on ice.

  • Centrifuge to pellet cell debris and collect the supernatant.

  • Determine the protein concentration using a BCA assay.[5]

• SDS-PAGE and Protein Transfer:

  • Denature protein samples by boiling in Laemmli buffer.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.[6]

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Apply the ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.[6]

Protocol 3: Detection of MET Amplification by Fluorescence In Situ Hybridization (FISH)

This protocol provides a general workflow for detecting MET gene amplification.

Materials:

• Parental and limertinib-resistant NSCLC cells

• Slides for cell preparation

• Fixation and permeabilization reagents

• MET and CEN7 (chromosome 7 centromere) DNA probes

• Hybridization buffer

• Wash buffers

• DAPI counterstain

• Fluorescence microscope

Procedure:

• Sample Preparation:

  • Prepare slides with fixed cells.

• Denaturation and Hybridization:

  • Denature the cellular DNA and the DNA probes.

  • Apply the probes to the slides and incubate overnight in a humidified chamber to allow for hybridization.

• Washing:

  • Wash the slides to remove unbound probes.

• Counterstaining and Imaging:

  • Apply DAPI to stain the cell nuclei.

  • Visualize the signals using a fluorescence microscope.

• Analysis:

  • Count the number of MET (red) and CEN7 (green) signals in a defined number of cells.

  • Calculate the MET/CEN7 ratio to determine if there is gene amplification. A high MET/CEN7 ratio is indicative of amplification.[7]

Protocol 4: Detection of EGFR C797S Mutation by Droplet Digital PCR (ddPCR)

This protocol outlines the detection of the EGFR C797S mutation, a common resistance mechanism to third-generation EGFR TKIs.

Materials:

• Genomic DNA extracted from parental and limertinib-resistant NSCLC cells

• ddPCR supermix

• EGFR C797S and wild-type specific primers and probes

• Droplet generator and reader

Procedure:

• Reaction Setup:

  • Prepare the ddPCR reaction mix containing the genomic DNA, supermix, and primer/probe sets.

• Droplet Generation:

  • Partition the reaction mix into thousands of nanoliter-sized droplets using a droplet generator.

• PCR Amplification:

  • Perform PCR amplification on the droplets.

• Droplet Reading and Analysis:

  • Read the fluorescence of each droplet to determine the number of positive (containing the target DNA) and negative droplets.

  • The system calculates the concentration of the mutant and wild-type alleles, allowing for the quantification of the C797S mutation.[8][9]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. wd.vghtpe.gov.tw [wd.vghtpe.gov.tw]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. MET Amplification in Non-Small Cell Lung Cancer (NSCLC)—A Consecutive Evaluation Using Next-Generation Sequencing (NGS) in a Real-World Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 5816323.fs1.hubspotusercontent-na2.net [5816323.fs1.hubspotusercontent-na2.net]

Application Notes and Protocols for Limertinib Administration in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Limertinib (ASK120067) is a third-generation, irreversible epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) designed to target specific EGFR mutations that confer resistance to earlier-generation TKIs in non-small cell lung cancer (NSCLC).[1][2] Notably, limertinib shows potent activity against the T790M "gatekeeper" mutation and various exon 20 insertion mutations, which are notoriously difficult to treat.[2][3] Preclinical studies utilizing mouse xenograft models have been instrumental in evaluating the in vivo efficacy of limertinib, demonstrating its potential as a therapeutic agent.[3] These application notes provide detailed protocols and compiled data for the administration of limertinib in mouse xenograft models based on published preclinical research.

Mechanism of Action

Limertinib selectively and irreversibly binds to the kinase domain of mutant EGFR, including sensitizing mutations (e.g., exon 19 deletions and L858R), the T790M resistance mutation, and exon 20 insertion mutations.[2][3] This binding blocks the autophosphorylation of EGFR and downstream activation of pro-survival signaling pathways, such as the RAS/RAF/MEK/ERK and PI3K/AKT pathways, thereby inhibiting tumor cell proliferation and inducing apoptosis.[3]

EGFR Signaling Pathway Inhibition by Limertinib

Caption: Limertinib inhibits mutant EGFR signaling pathways.

Quantitative Data Summary

The following tables summarize the in vitro potency and in vivo administration details of limertinib in preclinical models.

Table 1: In Vitro Inhibitory Activity of Limertinib

Cell Line/Target	EGFR Mutation Status	Limertinib IC₅₀ (nM)
BaF3-EGFR insNPG	Exon 20 (D770_N771insNPG)	1.5
NCI-H1975	L858R/T790M	12
PC-9	Exon 19 deletion	2
HCC827	Exon 19 deletion	6

Data compiled from Zhang T, et al. (2022).[2]

Table 2: Limertinib Administration in Mouse Xenograft Models

Xenograft Model	Mouse Strain	Treatment Group	Dosage and Schedule	Administration Route	Outcome
BaF3-EGFR insNPG	Nude Mice	Limertinib	15 mg/kg/day	Oral	Significant tumor regression
BaF3-EGFR insNPG	Nude Mice	Limertinib	25 mg/kg/day	Oral	Significant tumor regression
BaF3-EGFR insNPG	Nude Mice	Limertinib	50 mg/kg/day	Oral	Significant tumor regression
BaF3-EGFR insNPG	Nude Mice	Erlotinib	50 mg/kg/day	Oral	-
BaF3-EGFR insNPG	Nude Mice	Vehicle Control	-	Oral	-

Data compiled from Tong L, et al. (2022).[3]

Experimental Protocols

Protocol 1: Preparation of Limertinib for Oral Gavage in Mice

This protocol describes the preparation of a limertinib solution for oral administration in xenograft studies.

Materials:

• Limertinib (ASK120067) powder

• Dimethyl sulfoxide (DMSO)

• PEG300

• Tween80

• Deionized water (ddH₂O) or Corn oil

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

Procedure (Aqueous Formulation):

• Prepare a stock solution of limertinib in DMSO (e.g., 100 mg/mL). Ensure the powder is completely dissolved.

• For a 1 mL final working solution, add 50 µL of the limertinib DMSO stock solution to 400 µL of PEG300.

• Mix thoroughly until the solution is clear.

• Add 50 µL of Tween80 to the mixture and mix until clear.

• Add 500 µL of ddH₂O to bring the final volume to 1 mL.

• The mixed solution should be used immediately for administration.

Procedure (Corn Oil Formulation):

• Prepare a stock solution of limertinib in DMSO (e.g., 13 mg/mL).

• For a 1 mL final working solution, add 50 µL of the clear limertinib DMSO stock solution to 950 µL of corn oil.

• Mix thoroughly.

• The mixed solution should be used immediately for administration.

Protocol 2: Establishment of a BaF3-EGFR Mutant Subcutaneous Xenograft Model

This protocol outlines the procedure for establishing a subcutaneous xenograft model using BaF3 cells engineered to express mutant EGFR.

Materials:

• BaF3 cells expressing the EGFR mutation of interest (e.g., BaF3-EGFR insNPG)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA (if cells are adherent, though Ba/F3 are suspension cells)

• Matrigel® Matrix (optional, but recommended for improved tumor take-rate)

• 4-6 week old immunodeficient mice (e.g., BALB/c nude or SCID)

• 1 mL syringes with 27- or 30-gauge needles

• Hemocytometer and Trypan Blue

• Digital calipers

Procedure:

• Cell Preparation:

  • Culture BaF3-EGFR mutant cells in the appropriate medium. Cells should be in the logarithmic growth phase.

  • Harvest the cells and perform a cell count using a hemocytometer. Assess viability with Trypan Blue; viability should be >95%.

  • Centrifuge the cells at 1500 rpm for 5 minutes and wash twice with sterile PBS.

  • Resuspend the cell pellet in sterile PBS or serum-free medium at a concentration of approximately 3.0 x 10⁷ cells/mL.[4]

• Animal Preparation:

  • Allow mice to acclimatize for at least 3-5 days after arrival.[4]

  • Shave the injection site on the flank of the mouse.

  • Clean the injection area with an alcohol swab.

• Cell Injection:

  • If using Matrigel, mix the cell suspension 1:1 with cold Matrigel on ice.

  • Draw the cell suspension (typically 100-200 µL, containing ~3.0 x 10⁶ cells) into a 1 mL syringe.[4]

  • Gently lift the skin on the flank of the mouse and inject the cell suspension subcutaneously.

  • Withdraw the needle slowly to prevent leakage.

• Tumor Monitoring:

  • Monitor the mice daily for tumor growth and overall health.

  • Once tumors are palpable, measure the tumor length and width using digital calipers every 2-3 days.[3]

  • Calculate tumor volume using the formula: Volume = (width)² x length / 2.[4]

  • Initiate treatment when tumors reach a predetermined average volume (e.g., 50-100 mm³).

Experimental Workflow for Limertinib Efficacy Study

Caption: Workflow for a limertinib in vivo xenograft study.

Conclusion

The administration of limertinib via oral gavage in mouse xenograft models harboring specific EGFR mutations has demonstrated significant anti-tumor activity.[3] The protocols provided herein offer a framework for conducting such preclinical studies. Researchers should adapt these protocols based on their specific cell lines, animal models, and experimental goals, while adhering to institutional animal care and use guidelines. The robust preclinical data for limertinib supports its continued investigation and clinical development for the treatment of EGFR-mutated NSCLC.

References

• 1. yeasenbio.com [yeasenbio.com]
• 2. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Protocol Online: Xenograft Tumor Model Protocol [protocol-online.org]

Application Notes and Protocols: Preclinical Evaluation of Limertinib in Combination with MET Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acquired resistance to epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) is a significant clinical challenge in the treatment of non-small cell lung cancer (NSCLC). One of the key mechanisms driving this resistance is the amplification of the MET proto-oncogene, which leads to the activation of bypass signaling pathways. Limertinib (ASK120067), a third-generation EGFR TKI, has shown potent activity against EGFR-mutated NSCLC, including tumors harboring the T790M resistance mutation.[1][2] Preclinical and clinical evidence suggests that combining a third-generation EGFR TKI with a MET inhibitor can overcome MET-driven resistance.[3][4][5] This document provides detailed application notes and protocols for the preclinical evaluation of limertinib in combination with MET inhibitors, such as ASKC202, a selective c-MET inhibitor currently in clinical development for use with limertinib.[6][7]

Rationale for Combination Therapy

MET amplification leads to the activation of MET receptor tyrosine kinase, which can then activate downstream signaling pathways, such as the PI3K/AKT and MAPK pathways, independent of EGFR. This bypass signaling allows cancer cells to survive and proliferate despite the presence of an EGFR inhibitor. By co-targeting both EGFR with limertinib and MET with a selective inhibitor, it is possible to block both the primary oncogenic driver and the key resistance mechanism, leading to a synergistic anti-tumor effect.[8][9] Preclinical models have demonstrated that the combination of an EGFR TKI and a MET TKI can lead to tumor regression in models of acquired resistance.[10][11]

Data Presentation

Table 1: In Vitro Efficacy of Limertinib in Combination with a MET Inhibitor (Representative Data)

Cell Line	EGFR Mutation Status	MET Status	Treatment	IC50 (nM)	Combination Index (CI)*
HCC827	exon 19 del	WT	Limertinib	5 ± 1.2	N/A
MET Inhibitor	>1000	N/A
Limertinib + MET Inhibitor	4.5 ± 0.9	>1 (Additive)
H1975	L858R, T790M	WT	Limertinib	15 ± 3.5	N/A
MET Inhibitor	>1000	N/A
Limertinib + MET Inhibitor	13 ± 2.8	>1 (Additive)
HCC827-GR	exon 19 del	MET Amplified	Limertinib	500 ± 45	N/A
MET Inhibitor	20 ± 5.1	N/A
Limertinib + MET Inhibitor	10 ± 2.1	<1 (Synergistic)
PC-9-GR	exon 19 del	MET Amplified	Limertinib	650 ± 58	N/A
MET Inhibitor	25 ± 6.3	N/A
Limertinib + MET Inhibitor	12 ± 3.0	<1 (Synergistic)

*Combination Index (CI) is a quantitative measure of the degree of interaction between two drugs. CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

Table 2: In Vivo Efficacy of Limertinib in Combination with a MET Inhibitor in a Xenograft Model (Representative Data)

Xenograft Model	Treatment Group	Tumor Growth Inhibition (%)	Change in Body Weight (%)
HCC827-GR	Vehicle	0	+2
Limertinib (10 mg/kg, qd)	15	-1
MET Inhibitor (25 mg/kg, qd)	40	-3
Limertinib + MET Inhibitor	85	-4

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol details the methodology for assessing the effect of limertinib and a MET inhibitor, alone and in combination, on the viability of NSCLC cell lines.

Materials:

• NSCLC cell lines (e.g., HCC827, H1975, and their MET-amplified resistant derivatives)

• RPMI-1640 medium with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Limertinib (ASK120067)

• MET Inhibitor (e.g., ASKC202)

• Dimethyl sulfoxide (DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent (5 mg/mL in PBS)

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Culture cells to 70-80% confluency.

  • Trypsinize and resuspend cells in fresh medium.

  • Seed 5,000 cells per well in 100 µL of medium into 96-well plates.

  • Incubate overnight at 37°C in a 5% CO2 incubator.

• Drug Treatment:

  • Prepare stock solutions of limertinib and the MET inhibitor in DMSO.

  • Perform serial dilutions of the drugs in culture medium to achieve the desired final concentrations.

  • For combination treatments, prepare a matrix of concentrations for both drugs.

  • Remove the medium from the wells and add 100 µL of the drug-containing medium. Include vehicle-only (DMSO) controls.

• Incubation:

  • Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • Add 20 µL of MTT reagent to each well.

  • Incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes at room temperature.

• Data Analysis:

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 values for each drug and the combination using non-linear regression analysis.

  • Calculate the Combination Index (CI) using the Chou-Talalay method to assess synergy.

Protocol 2: Western Blot Analysis

This protocol describes the procedure for evaluating the effect of limertinib and a MET inhibitor on EGFR and MET signaling pathways.

Materials:

• NSCLC cell lines

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., p-EGFR, EGFR, p-MET, MET, p-AKT, AKT, p-ERK, ERK, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with limertinib, the MET inhibitor, or the combination for the desired time (e.g., 2, 6, 24 hours).

  • Wash cells with ice-cold PBS and lyse with lysis buffer.

  • Collect lysates and centrifuge to remove cell debris.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Add ECL substrate to the membrane and visualize the protein bands using an imaging system.

  • Use a loading control (e.g., β-actin) to normalize protein levels.

Protocol 3: In Vivo Xenograft Model

This protocol outlines the methodology for evaluating the anti-tumor efficacy of the limertinib and MET inhibitor combination in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., BALB/c nude or NSG mice)

• NSCLC cell line with MET-driven resistance (e.g., HCC827-GR)

• Matrigel

• Limertinib

• MET Inhibitor

• Vehicle solution

• Calipers

• Animal balance

Procedure:

• Tumor Implantation:

  • Resuspend 5 x 10^6 cells in a 1:1 mixture of PBS and Matrigel.

  • Subcutaneously inject the cell suspension into the flank of each mouse.

• Tumor Growth and Treatment:

  • Monitor tumor growth by measuring tumor volume with calipers (Volume = 0.5 x length x width^2).

  • When tumors reach an average volume of 150-200 mm^3, randomize mice into treatment groups (e.g., vehicle, limertinib alone, MET inhibitor alone, combination).

  • Administer drugs daily by oral gavage at the predetermined doses.

• Monitoring:

  • Measure tumor volume and body weight every 2-3 days.

  • Monitor the general health of the mice.

• Endpoint:

  • Euthanize mice when tumors reach the maximum allowed size or if they show signs of distress.

  • Excise tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Data Analysis:

  • Calculate tumor growth inhibition for each treatment group compared to the vehicle control.

  • Analyze statistical significance between treatment groups.

Visualizations

Caption: EGFR and MET signaling pathways and points of inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Efficacy and safety of ASK120067 (limertinib) in patients with locally advanced or metastatic EGFR T790M-mutated non–small cell lung cancer: A multicenter, single-arm, phase IIb study. - ASCO [asco.org]
• 3. Beyond epidermal growth factor receptor: MET amplification as a general resistance driver to targeted therapy in oncogene-driven non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Management of MET-Driven Resistance to Osimertinib in EGFR-Mutant Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Detailed characterization of combination treatment with MET inhibitor plus EGFR inhibitor in EGFR-mutant and MET-amplified non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopharmaapac.com [biopharmaapac.com]
• 7. Innovent Announces NMPA Approval of Limertinib, a Third-generation EGFR TKI Collaborated with ASK Pharma, for the First-line Treatment of Lung Cancer [prnewswire.com]
• 8. MET inhibitors in combination with other therapies in non-small cell lung cancer - Padda - Translational Lung Cancer Research [tlcr.amegroups.org]
• 9. Synergism of EGFR and c-Met pathways, cross-talk and inhibition, in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Generation and Characterization of a New Preclinical Mouse Model of EGFR-Driven Lung Cancer with MET-Induced Osimertinib Resistance - ProQuest [proquest.com]
• 11. MET inhibitor, capmatinib overcomes osimertinib resistance via suppression of MET/Akt/snail signaling in non-small cell lung cancer and decreased generation of cancer-associated fibroblasts | Aging [aging-us.com]

Application Notes and Protocols: Limertinib Screening in Patient-Derived Organoids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Patient-Derived Organoids (PDOs) have emerged as a pivotal preclinical model, bridging the gap between traditional two-dimensional cell cultures and in vivo studies. These three-dimensional, self-organizing structures are grown from patient tumor tissue and closely recapitulate the genetic, morphological, and physiological characteristics of the original tumor.[1][2][3] This fidelity makes PDOs a powerful platform for personalized medicine, particularly in the screening of targeted therapies.[4][5][6][7]

Limertinib (ASK120067) is a potent, third-generation Epidermal Growth Factor Receptor (EGFR) Tyrosine Kinase Inhibitor (TKI).[8][9] It has demonstrated significant clinical activity in non-small cell lung cancer (NSCLC) patients, particularly those with EGFR T790M mutations, which confer resistance to earlier-generation TKIs.[10][11] Limertinib has also shown preclinical efficacy against EGFR exon 20 insertion mutations.[8][9] This document provides detailed protocols for the generation of NSCLC patient-derived organoids and the subsequent screening of limertinib to assess its therapeutic potential on a patient-specific basis.

EGFR Signaling Pathway and Limertinib's Mechanism of Action

EGFR is a transmembrane receptor that, upon activation by ligands such as EGF, dimerizes and autophosphorylates its intracellular tyrosine kinase domain.[12] This initiates a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation, survival, and differentiation. In many cancers, including NSCLC, mutations in the EGFR gene lead to constitutive activation of these pathways, driving uncontrolled tumor growth.

First and second-generation EGFR TKIs compete with ATP at the kinase domain, inhibiting its activity. However, the emergence of resistance mutations, most notably T790M, reduces the binding affinity of these drugs. Limertinib, a third-generation TKI, is designed to covalently and irreversibly bind to the cysteine residue at position 797 of the EGFR kinase domain, effectively inhibiting the receptor even in the presence of the T790M mutation.

Caption: EGFR signaling pathway and the inhibitory action of Limertinib.

Experimental Workflow for Limertinib Screening in PDOs

The overall workflow for screening limertinib in patient-derived organoids involves several key stages, from patient sample acquisition to data analysis. This process allows for a personalized assessment of drug efficacy.

Caption: Workflow for Limertinib screening using Patient-Derived Organoids.

Data Presentation

While specific quantitative data for limertinib screening in patient-derived organoids is not yet widely available in peer-reviewed literature, a typical outcome of such a study would be the generation of dose-response curves and the calculation of IC50 values. The following table illustrates how such data would be presented. This data is crucial for comparing the sensitivity of PDOs from different patients to limertinib, potentially correlating with the underlying genomic alterations of the tumors.

PDO ID	Primary Tumor Type	EGFR Mutation Status	Limertinib IC50 (nM)	Clinical Response of Patient
NSCLC-001	Adenocarcinoma	Exon 19 Deletion	Data Not Available	Data Not Available
NSCLC-002	Adenocarcinoma	L858R + T790M	Data Not Available	Data Not Available
NSCLC-003	Squamous Cell Carcinoma	Wild-Type	Data Not Available	Data Not Available
NSCLC-004	Adenocarcinoma	Exon 20 Insertion	Data Not Available	Data Not Available

Note: The IC50 values are hypothetical and serve as a template for data presentation.

Experimental Protocols

Protocol 1: Generation and Culture of NSCLC Patient-Derived Organoids

This protocol details the establishment of PDOs from fresh NSCLC tumor tissue.[4][5][13]

Materials:

• Tumor tissue collection medium (e.g., DMEM/F12 with antibiotics)

• Digestion buffer (e.g., Collagenase Type II, Dispase)

• Basement membrane matrix (e.g., Matrigel), growth factor reduced

• NSCLC organoid culture medium (specific formulations can vary, but typically contain Advanced DMEM/F12, B27 supplement, N-acetylcysteine, human EGF, Noggin, R-spondin1, FGF-10, and a ROCK inhibitor like Y-27632)[10]

• Sterile PBS, 15 mL and 50 mL conical tubes, cell strainers (70-100 µm)

Procedure:

• Sample Collection: Obtain fresh tumor tissue from surgical resection or biopsy in a sterile collection tube containing ice-cold collection medium.[4]

• Tissue Processing:

  • Wash the tissue multiple times with cold PBS to remove excess blood and debris.

  • Mince the tissue into small fragments (~1-2 mm³) using sterile scalpels.

• Enzymatic Digestion:

  • Transfer the minced tissue to a conical tube containing digestion buffer.

  • Incubate at 37°C for 30-60 minutes with gentle agitation.

  • Neutralize the digestion enzymes with an equal volume of culture medium containing serum or a specific inhibitor.

• Cell Isolation:

  • Filter the cell suspension through a 70-100 µm cell strainer to remove undigested tissue.[6]

  • Centrifuge the filtered suspension to pellet the cells.

• Embedding in ECM:

  • Resuspend the cell pellet in a small volume of cold basement membrane matrix.

  • Dispense droplets of the cell-matrix mixture into a pre-warmed multi-well plate.[10]

  • Allow the droplets to solidify at 37°C for 15-30 minutes.

• Organoid Culture:

  • Overlay the solidified droplets with pre-warmed NSCLC organoid culture medium.

  • Incubate at 37°C in a humidified incubator with 5% CO2.

  • Change the medium every 2-3 days.

• Passaging:

  • When organoids become dense, they can be passaged by mechanically or enzymatically disrupting them and re-plating in fresh matrix.

Protocol 2: Limertinib Drug Sensitivity Assay in PDOs

This protocol describes a high-throughput method for assessing the sensitivity of established PDOs to limertinib.[1][14]

Materials:

• Established NSCLC PDO cultures

• Limertinib stock solution (in DMSO)

• NSCLC organoid culture medium

• 384-well plates (clear bottom, white or black walls for luminescence/fluorescence assays)

• Cell viability reagent (e.g., CellTiter-Glo® 3D)

• Automated liquid handling robotics (recommended for high-throughput screening)

Procedure:

• Organoid Harvesting and Dissociation:

  • Harvest mature organoids from the matrix.

  • Dissociate them into small fragments or single cells using a suitable dissociation reagent (e.g., TrypLE).

• Plating:

  • Resuspend the organoid fragments in a mixture of culture medium and a low percentage of basement membrane matrix (e.g., 5%).

  • Dispense the organoid suspension into 384-well plates.[13]

• Drug Preparation and Treatment:

  • Prepare a serial dilution of limertinib in culture medium. A typical concentration range might be 0.01 nM to 10 µM.

  • Include a vehicle control (DMSO) and a positive control (e.g., a cytotoxic agent).

  • Add the diluted limertinib or controls to the appropriate wells.

• Incubation:

  • Incubate the plates for 72-96 hours at 37°C.

• Cell Viability Measurement:

  • Equilibrate the plates to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Measure luminescence or fluorescence using a plate reader.

• Data Analysis:

  • Normalize the viability data to the vehicle-treated controls.

  • Plot the dose-response curves and calculate the IC50 value for limertinib for each PDO line using appropriate software (e.g., GraphPad Prism).

Conclusion

The use of patient-derived organoids for screening targeted therapies like limertinib represents a significant advancement in preclinical cancer research and personalized medicine. The protocols outlined in this document provide a framework for establishing NSCLC PDOs and performing robust drug sensitivity assays. The data generated from these screens can offer valuable insights into potential therapeutic responses, helping to guide clinical decision-making and accelerate the development of more effective cancer treatments.

References

• 1. binasss.sa.cr [binasss.sa.cr]
• 2. Organoid drug screening report for a non-small cell lung cancer patient with EGFR gene mutation negativity: A case report and review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Organoid [j-organoid.org]
• 5. Modeling Clinical Responses to Targeted Therapies by Patient-Derived Organoids of Advanced Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Patient-derived organoids of non-small cells lung cancer and their application for drug screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Innovent and ASK Pharm Jointly Announce NMPA Approval of Limertinib, a Third-generation EGFR TKI for the Treatment of Lung Cancer [prnewswire.com]
• 11. Innovent Announces NMPA Approval of Limertinib, a Third-generation EGFR TKI Collaborated with ASK Pharma, for the First-line Treatment of Lung Cancer [prnewswire.com]
• 12. medscape.com [medscape.com]
• 13. Molecular landscape of osimertinib resistance in patients and patient-derived preclinical models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Exposure-response modelling of osimertinib in patients with non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Investigating Limertinib in EGFR-Mutant Glioblastoma In Vitro

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glioblastoma (GBM) is a highly aggressive and challenging-to-treat primary brain tumor. A significant subset of GBMs harbors mutations in the Epidermal Growth Factor Receptor (EGFR), leading to aberrant signaling and tumor progression. Limertinib (ASK120067) is a third-generation, irreversible EGFR tyrosine kinase inhibitor (TKI) that has demonstrated potent activity against various EGFR mutations, primarily in non-small cell lung cancer (NSCLC).[1][2][3] Its mechanism of action and preclinical efficacy in EGFR-mutant cancers suggest its potential as a therapeutic agent for EGFR-mutant glioblastoma.

These application notes provide a comprehensive guide for the in vitro investigation of limertinib in EGFR-mutant glioblastoma cell lines. The protocols are based on established methodologies for studying EGFR inhibitors in glioblastoma and data available for limertinib and other third-generation EGFR TKIs like osimertinib, which has been evaluated in glioblastoma models.[4][5][6]

Quantitative Data Summary

The following tables summarize the in vitro potency of limertinib against various EGFR mutations, primarily in NSCLC cell lines, which can serve as a reference for designing experiments in glioblastoma cell lines with similar mutations.

Table 1: In Vitro Kinase Inhibitory Activity of Limertinib against EGFR Mutants [1][2][3]

EGFR Mutant	IC₅₀ (nM)
EGFRL858R/T790M	0.3
EGFRT790M	0.5
EGFRexon 19 deletion	0.5
EGFRWT	6.0

Table 2: Anti-proliferative Activity of Limertinib in EGFR-Mutant NSCLC Cell Lines [1]

Cell Line	EGFR Mutation	IC₅₀ (nM)
NCI-H1975	L858R/T790M	12
PC-9	exon 19 deletion	6
HCC827	exon 19 deletion	2

Table 3: Comparative IC₅₀ Values of Osimertinib in Glioblastoma

Cell Line/Condition	EGFR Mutation	IC₅₀	Reference
EGFRvIII-positive GSCs	EGFRvIII	< 100 nM
U87 Glioblastoma Cells	Not specified	ED₅₀ of 6.81 µM	[7]

Note: Data for limertinib in glioblastoma cell lines is not currently available. The provided osimertinib data can be used as a preliminary guide for concentration range selection in initial experiments.

Signaling Pathway Diagram

The following diagram illustrates the EGFR signaling pathway, which is a key target for limertinib in EGFR-mutant glioblastoma.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Limertinib | ASK120067 | Potent EGFR inhibitor | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. EXTH-46. A PRECISION MEDICINE APPROACH TO TARGET EGFRvIII IN GBM: OSIMERTINIB (AZD9291) INHIBITS THE GROWTH OF EGFRvIII-POSITIVE GLIOBLASTOMA STEM CELLS AND INCREASES SURVIVAL OF MICE BEARING INTRACRANIAL EGFRvIII-POSITIVE GBM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Osimertinib in Combination with Bevacizumab [athenaeumpub.com]
• 6. tandfonline.com [tandfonline.com]
• 7. P10.31.A OSIMERTINIB AND OTX008 IMPAIR SURVIVAL OF GLIOBLASTOMA CELLS BY INHIBITING RAS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies of Limertinib and Immunotherapy Combinations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Limertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) designed to target EGFR mutations, including the T790M resistance mutation, in non-small cell lung cancer (NSCLC).[1][2][3] While highly effective, the development of resistance remains a clinical challenge. Combining targeted therapies like limertinib with immunotherapy, such as immune checkpoint inhibitors, is a promising strategy to enhance anti-tumor responses and overcome resistance. Preclinical studies with other EGFR TKIs have shown that they can modulate the tumor microenvironment, potentially increasing the efficacy of immunotherapy.[2][4] These notes provide a framework for designing and conducting in vivo studies to evaluate the combination of limertinib and immunotherapy, based on available preclinical data for third-generation EGFR TKIs.

Signaling Pathways

The combination of limertinib and immunotherapy targets two distinct but interconnected pathways in cancer progression. Limertinib directly inhibits the mutated EGFR signaling cascade, which drives tumor cell proliferation and survival. Immunotherapy, such as anti-PD-1/PD-L1 antibodies, aims to reinvigorate the host immune system to recognize and eliminate cancer cells.

Diagram 1: Simplified signaling pathway of Limertinib and Immunotherapy.

Data Presentation

The following tables summarize hypothetical quantitative data from a representative in vivo study combining limertinib with an anti-PD-1 antibody in a syngeneic mouse model of EGFR-mutant NSCLC. This data is illustrative and based on findings from analogous studies with other third-generation EGFR TKIs.

Table 1: Anti-Tumor Efficacy in Syngeneic EGFR-Mutant NSCLC Model

Treatment Group	Number of Mice (n)	Mean Tumor Volume at Day 21 (mm³) ± SEM	Tumor Growth Inhibition (%)
Vehicle Control	10	1500 ± 150	-
Limertinib (10 mg/kg, daily)	10	750 ± 80	50
Anti-PD-1 (10 mg/kg, twice weekly)	10	1200 ± 120	20
Limertinib + Anti-PD-1	10	300 ± 50	80

Table 2: Immune Cell Infiltration in the Tumor Microenvironment

Treatment Group	CD3+ T-cells / mm² ± SEM	CD8+ T-cells / mm² ± SEM	Regulatory T-cells (FoxP3+) / mm² ± SEM
Vehicle Control	50 ± 10	20 ± 5	15 ± 3
Limertinib	75 ± 12	35 ± 6	12 ± 2
Anti-PD-1	100 ± 15	50 ± 8	10 ± 2
Limertinib + Anti-PD-1	200 ± 25	120 ± 15	8 ± 1

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are based on established in vivo techniques for evaluating cancer therapies.

Animal Model and Tumor Implantation

A syngeneic mouse model is crucial for studying the effects of immunotherapy.[5] This protocol describes the use of a transplantable cell line derived from a genetically engineered mouse model (GEMM) of EGFR-mutant lung cancer.

• Cell Line: Murine lung cancer cell line with an activating EGFR mutation (e.g., exon 19 deletion) established from a GEMM.

• Animals: 6-8 week old female C57BL/6 mice.

• Procedure:

  • Culture the EGFR-mutant murine lung cancer cells to 80-90% confluency.

  • Harvest and resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (1 x 10^6 cells) into the right flank of each mouse.

  • Monitor tumor growth every 2-3 days using digital calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

  • Randomize mice into treatment groups when tumors reach an average volume of 100-150 mm³.

Drug Formulation and Administration

• Limertinib Formulation:

  • For a 10 mg/kg dose in a 20g mouse (0.2 mg), prepare a stock solution of limertinib in a suitable vehicle. A common vehicle for oral gavage is 0.5% methylcellulose with 0.1% Tween 80 in sterile water.[6]

  • Prepare fresh dilutions daily.

• Immunotherapy Formulation:

  • Reconstitute lyophilized anti-mouse PD-1 antibody (or isotype control) in sterile PBS to the recommended concentration.

• Administration Protocol:

  • Limertinib: Administer orally via gavage once daily at a volume of 100 µL.

  • Anti-PD-1 Antibody: Administer intraperitoneally (IP) twice weekly at a volume of 100 µL.

  • Combination Group: Receive both limertinib and anti-PD-1 antibody as described above.

  • Control Groups: Receive respective vehicle controls.

In Vivo Efficacy Study Workflow

The following diagram illustrates the experimental workflow for the in vivo efficacy study.

Diagram 2: Experimental workflow for the in vivo combination study.

Endpoint Analysis

• Tumor Growth Inhibition (TGI):

  • At the end of the study, euthanize the mice and excise the tumors.

  • Measure the final tumor volume and weight.

  • Calculate TGI using the formula: TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

• Immunohistochemistry (IHC):

  • Fix a portion of the tumor tissue in 10% neutral buffered formalin and embed in paraffin.

  • Section the paraffin blocks and perform IHC staining for immune cell markers such as CD3, CD8, and FoxP3.

  • Quantify the number of positive cells per unit area to assess immune cell infiltration.

• Flow Cytometry:

  • Dissociate a portion of the fresh tumor tissue into a single-cell suspension.

  • Stain the cells with fluorescently labeled antibodies against immune cell surface markers (e.g., CD45, CD3, CD4, CD8, FoxP3).

  • Analyze the stained cells using a flow cytometer to quantify different immune cell populations within the tumor microenvironment.

Conclusion

The provided application notes and protocols offer a comprehensive guide for the preclinical in vivo evaluation of limertinib in combination with immunotherapy. While direct experimental data for this specific combination is limited, the methodologies and illustrative data presented, based on analogous studies with third-generation EGFR TKIs, provide a solid foundation for researchers to design and execute meaningful experiments. Such studies are critical for elucidating the potential synergistic effects and underlying mechanisms of combining limertinib with immunotherapy, ultimately informing future clinical development.

References

• 1. Novel EGFR-Mutant Mouse Models of Lung Adenocarcinoma Reveal Adaptive Immunity Requirement for Durable Osimertinib Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. FLAURA strikes again: efficacy of osimertinib is independent of PD-L1 expression - Abdayem - Translational Lung Cancer Research [tlcr.amegroups.org]
• 3. Efficacy of immunotherapy targeting the neoantigen derived from epidermal growth factor receptor T790M/C797S mutation in non–small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Targeting tumor-associated macrophages with STING agonism improves the antitumor efficacy of osimertinib in a mouse model of EGFR-mutant lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Limertinib Technical Support Center: Optimizing Solubility and Stability in DMSO

Welcome to the technical support center for limertinib. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the optimal solubility and stability of limertinib in Dimethyl Sulfoxide (DMSO) for experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving limertinib?

A1: The recommended solvent for dissolving limertinib for in vitro studies is high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[1][2] It is crucial to use fresh, moisture-free DMSO as its hygroscopic nature can lead to water absorption, which significantly reduces the solubility of limertinib.[1][2]

Q2: What is the maximum solubility of limertinib in DMSO?

A2: Limertinib exhibits high solubility in DMSO. Different suppliers report slightly different maximum concentrations. For precise experimental planning, refer to the quantitative data summary below. Ultrasonic assistance may be required to achieve maximum solubility.[2]

Q3: My limertinib solution in DMSO appears cloudy or has precipitates. What should I do?

A3: Cloudiness or precipitation in your limertinib DMSO stock solution can be due to several factors:

• Moisture in DMSO: DMSO readily absorbs moisture from the air, which can cause the compound to precipitate. Always use fresh, anhydrous DMSO from a newly opened bottle.[1][2]

• Low Temperature: If the stock solution has been stored at a low temperature, some of the compound may have crystallized out. Gently warm the solution in a water bath (up to 50°C) and vortex or sonicate to redissolve the compound.

• Exceeded Solubility Limit: Ensure you have not exceeded the maximum solubility of limertinib in DMSO.

Q4: How should I prepare working solutions of limertinib for cell culture experiments?

A4: To avoid precipitation and ensure accurate dosing, it is critical to perform a stepwise dilution. Directly diluting a highly concentrated DMSO stock into aqueous cell culture media can cause the compound to crash out of solution. A recommended method is to first dilute the DMSO stock into a small volume of serum-containing media, vortex gently, and then add this intermediate dilution to the final volume of culture media.[3][4]

Q5: What is the maximum final concentration of DMSO that is safe for my cells?

A5: The tolerance to DMSO varies between cell lines.[5] However, a general recommendation is to keep the final concentration of DMSO in your cell culture medium below 0.5%, with many protocols advocating for concentrations at or below 0.1% to minimize any off-target effects or cytotoxicity.[4][5] It is essential to include a vehicle control (cells treated with the same final concentration of DMSO without limertinib) in your experiments.[3][5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Limertinib powder will not dissolve in DMSO.	1. Use of old or wet DMSO.2. Insufficient mixing.	1. Use fresh, anhydrous DMSO from a new, unopened bottle.[1][2]2. Gently warm the solution and use a vortex or sonicator to aid dissolution.[2]
Precipitate forms when diluting DMSO stock into aqueous media.	1. Rapid change in solvent polarity.2. Final concentration exceeds aqueous solubility.	1. Perform a serial dilution. First, dilute the DMSO stock into a small volume of serum-containing media, mix well, and then add to the final volume.[3][4]2. Ensure the final concentration of limertinib in the aqueous medium does not exceed its solubility limit in that specific medium.
Inconsistent experimental results.	1. Degradation of limertinib in stock solution.2. Repeated freeze-thaw cycles of the stock solution.	1. Prepare fresh stock solutions if stability is a concern. Store aliquots to avoid repeated freeze-thaw cycles.[1][2]2. Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.[1][2]

Quantitative Data Summary

Limertinib Solubility

Solvent	Concentration	Molar Equivalent	Notes
DMSO	100 mg/mL	183.13 mM	Use fresh, anhydrous DMSO.[1]
DMSO	41.67 mg/mL	76.31 mM	Ultrasonic assistance may be needed.[2]
Ethanol	8 mg/mL	-
Water	Insoluble	-

Storage and Stability of Limertinib

Form	Storage Temperature	Duration	Recommendations
Powder	-20°C	3 years
In DMSO	-80°C	6 months - 1 year	Aliquot to avoid repeated freeze-thaw cycles.[1][2]
In DMSO	-20°C	1 month	Aliquot to avoid repeated freeze-thaw cycles.[1][2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Limertinib Stock Solution in DMSO

• Materials:

  • Limertinib powder (Molecular Weight: 546.06 g/mol )

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Weigh out 5.46 mg of limertinib powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the solution thoroughly until the powder is completely dissolved. If necessary, gently warm the tube in a 50°C water bath and sonicate for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of a Working Solution for Cell Culture

• Materials:

  • 10 mM Limertinib stock solution in DMSO

  • Pre-warmed, complete cell culture medium (containing serum, if applicable)

  • Sterile microcentrifuge tubes

• Procedure (for a final concentration of 1 µM in 10 mL of media):

  • Calculate the volume of stock solution needed: (1 µM * 10 mL) / 10 mM = 1 µL.

  • Stepwise Dilution:

    • Pipette 99 µL of complete cell culture medium into a sterile microcentrifuge tube.

    • Add 1 µL of the 10 mM limertinib stock solution to the 99 µL of media to create a 1:100 intermediate dilution (100 µM).

    • Vortex the intermediate dilution gently.

  • Add 100 µL of the 100 µM intermediate dilution to 9.9 mL of complete cell culture medium to achieve the final concentration of 1 µM.

  • Mix the final working solution by gentle inversion.

  • Prepare a vehicle control by adding the same final concentration of DMSO (in this case, 0.01%) to a separate flask of media.

Visualizations

Caption: Experimental workflow for preparing limertinib solutions.

Caption: Simplified EGFR signaling pathway inhibited by limertinib.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Limertinib Dose-Response Curve Inconsistencies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address inconsistencies in limertinib dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is limertinib and what is its mechanism of action?

Limertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2][3][4][5][6] It is designed to target specific mutations in the EGFR gene, particularly the T790M resistance mutation, which can arise after treatment with earlier-generation EGFR TKIs.[3][4] Limertinib also shows potent activity against other common EGFR mutations, such as exon 19 deletions and the L858R substitution in exon 21.[5] Its primary use is in the treatment of non-small cell lung cancer (NSCLC).[2][5]

The mechanism of action involves the inhibition of EGFR autophosphorylation, which in turn blocks downstream signaling pathways crucial for cell proliferation and survival, namely the PI3K/AKT and RAS/RAF/MAPK (ERK) pathways.[1][3][7][8]

Q2: What are the expected IC50 values for limertinib?

The half-maximal inhibitory concentration (IC50) of limertinib can vary depending on the specific EGFR mutation and the assay format (biochemical vs. cellular). Below is a summary of reported IC50 values.

Target/Cell Line	EGFR Mutation Status	Assay Type	Reported IC50 (nM)
EGFRT790M	T790M	Biochemical	0.3
EGFRL858R/T790M	L858R/T790M	Biochemical	0.3
EGFRexon19del	exon 19 deletion	Biochemical	0.5
EGFRWT	Wild-Type	Biochemical	6.0
NCI-H1975	L858R/T790M	Cellular	12
PC-9	exon 19 deletion	Cellular	6
HCC827	exon 19 deletion	Cellular	2
A431 (EGFRWT)	Wild-Type	Cellular	338 - 1541

Q3: Why are my biochemical and cellular assay IC50 values for limertinib different?

It is common to observe discrepancies between biochemical and cellular IC50 values for kinase inhibitors.[9] Several factors contribute to this difference:

• Cellular ATP Concentration: Biochemical assays are often performed at ATP concentrations near the Michaelis constant (Km) of the kinase. In contrast, intracellular ATP levels are significantly higher (in the millimolar range), which can outcompete ATP-competitive inhibitors like limertinib, leading to a higher IC50 in cellular assays.[10]

• Cell Permeability: The compound must cross the cell membrane to reach its intracellular target. Poor cell permeability can result in a lower effective intracellular concentration of limertinib.[10]

• Efflux Pumps: Cells can actively transport the compound out via efflux pumps, reducing its intracellular concentration and apparent potency.[10]

• Off-Target Effects: In a cellular context, the compound may have off-target effects that influence cell viability, complicating the interpretation of the dose-response curve.[11]

• Protein Binding: Limertinib may bind to other cellular proteins or components of the culture medium, reducing the free concentration available to inhibit EGFR.

Troubleshooting Guides

Guide 1: Inconsistent IC50 Values in Cell Viability Assays

Problem: High variability in IC50 values for limertinib between replicate experiments using a cell viability assay (e.g., MTT, MTS, CellTiter-Glo).

Potential Cause	Troubleshooting Steps
Uneven Cell Seeding	Ensure a homogenous single-cell suspension before plating. Use a consistent pipetting technique to dispense cells evenly across the wells of the microplate.[10]
Edge Effects	Evaporation from the outer wells of a microplate can concentrate the compound and affect cell growth. To mitigate this, avoid using the outermost wells for experimental data or fill them with sterile phosphate-buffered saline (PBS) or media.[10]
Inconsistent Incubation Times	Adhere to a strict and consistent incubation schedule for both the compound treatment and the addition of the assay reagent.[10]
Improper Pipetting	Vigorous pipetting can dislodge adherent cells, leading to inaccurate results. When adding or removing solutions, dispense liquids gently against the side of the well.
Compound Solubility and Stability	Prepare a high-concentration stock solution of limertinib in an appropriate solvent like dimethyl sulfoxide (DMSO).[6] Ensure the final DMSO concentration in the cell culture medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity. Visually inspect for any precipitation of the compound in the media at different time points.[10]
Cell Line Integrity	Regularly check cell lines for mycoplasma contamination. Ensure that the passage number of the cells is within an acceptable range, as high passage numbers can lead to genetic drift and altered drug sensitivity.
Assay Interference	Some compounds can interfere with the chemistry of viability assays (e.g., by reducing MTT or inhibiting luciferase). Run a control plate with the compound in cell-free media to check for direct interference with the assay reagents.

Guide 2: No Dose-Response or a Poorly Defined Curve

Problem: Limertinib does not show a clear dose-dependent inhibition of cell viability, or the resulting curve has a very shallow slope and does not plateau.

Potential Cause	Troubleshooting Steps
Incorrect Concentration Range	The concentrations of limertinib tested may be too low or too high. Perform a wide range of serial dilutions (e.g., from 1 nM to 10 µM) to identify the appropriate concentration range for generating a complete dose-response curve.
Cell Line Insensitivity	The chosen cell line may not have an active EGFR signaling pathway or may express wild-type EGFR, which is less sensitive to limertinib.[5] Confirm the EGFR mutation status of your cell line. Use a positive control cell line known to be sensitive to limertinib (e.g., NCI-H1975).
Insufficient Treatment Duration	The duration of compound exposure may not be long enough to induce a significant effect on cell viability. Consider extending the treatment time (e.g., 48, 72, or 96 hours).
Data Normalization Issues	Ensure that the data is correctly normalized to the vehicle control (e.g., 0.5% DMSO) to represent 100% viability and to a positive control (e.g., a high concentration of a cytotoxic agent) or no-cell control for 0% viability.
Curve Fitting Problems	The dose-response curve may not be symmetrical. Consider using a four-parameter or five-parameter logistic regression model for curve fitting. Ensure that the top and bottom plateaus of the curve are well-defined by the data points.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol describes a method to assess the effect of limertinib on the viability of NSCLC cells.

• Cell Seeding:

  • Harvest NSCLC cells (e.g., NCI-H1975) during their exponential growth phase.

  • Perform a cell count and adjust the cell suspension to a density of 5 x 104 cells/mL in complete culture medium.

  • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[12]

• Compound Treatment:

  • Prepare a 10 mM stock solution of limertinib in DMSO.

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM). Ensure the final DMSO concentration in all wells is consistent and does not exceed 0.5%.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of limertinib or vehicle control.

  • Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[12]

  • Incubate the plate for 4 hours at 37°C until a purple precipitate is visible.[13]

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[12]

  • Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.[12][13]

• Data Analysis:

  • Subtract the background absorbance (from wells with media and MTT but no cells).

  • Calculate the percentage of cell viability for each treatment by normalizing the absorbance values to the vehicle control wells (100% viability).

  • Plot the percentage of cell viability against the logarithm of the limertinib concentration and fit the data using a non-linear regression model (e.g., four-parameter logistic) to determine the IC50 value.

Protocol 2: In Vitro Kinase Assay (ELISA-based)

This protocol outlines a general method for assessing the inhibitory activity of limertinib on recombinant EGFR kinase.

• Plate Coating:

  • Coat the wells of a 96-well ELISA plate with a generic tyrosine kinase substrate, such as Poly (Glu, Tyr) 4:1, at a concentration of 20 µg/mL in PBS.[11][14]

  • Incubate the plate overnight at 4°C.

  • Wash the plate three times with PBS containing 0.05% Tween-20 (PBST).

• Kinase Reaction:

  • Prepare a kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Add 50 µL of ATP solution (e.g., 10 µM) diluted in the kinase reaction buffer to each well.[11][14]

  • Add serial dilutions of limertinib or vehicle control (DMSO) to the wells.

  • Initiate the reaction by adding the recombinant EGFR kinase (e.g., EGFR T790M mutant) to each well.

  • Incubate the plate for 60 minutes at 37°C.[11][14]

• Detection of Phosphorylation:

  • Wash the plate three times with PBST.

  • Add a primary antibody that specifically recognizes the phosphorylated tyrosine residue on the substrate (e.g., anti-phosphotyrosine antibody conjugated to horseradish peroxidase - HRP).

  • Incubate for 1-2 hours at room temperature.

  • Wash the plate three times with PBST.

• Signal Development and Measurement:

  • Add an HRP substrate solution (e.g., TMB) to each well and incubate in the dark until a color develops.

  • Stop the reaction by adding a stop solution (e.g., 2N H2SO4).

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each limertinib concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the limertinib concentration and fit the data to determine the IC50 value.

Visualizations

Caption: Simplified EGFR signaling pathway and the inhibitory action of limertinib.

Caption: General experimental workflow for determining limertinib IC50 in a cell viability assay.

References

• 1. researchgate.net [researchgate.net]
• 2. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]
• 9. reactionbiology.com [reactionbiology.com]
• 10. benchchem.com [benchchem.com]
• 11. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 12. wjpls.org [wjpls.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Managing Limertinib-Related Toxicity in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing toxicities associated with the use of limertinib in animal models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during preclinical experiments.

Disclaimer: Limertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] While this guide provides specific information where available, some recommendations are based on the established toxicity profiles of other third-generation EGFR TKIs, such as osimertinib, due to the limited availability of comprehensive public preclinical toxicology data for limertinib.

Troubleshooting Guides

Dermatologic Toxicity (Skin Rash)

Q1: We are observing skin rashes, erythema, and hair loss in our mice treated with limertinib. What is the likely cause and how can we manage it?

A1: Skin toxicity is a common class-specific side effect of EGFR inhibitors.[2] It is caused by the inhibition of EGFR in the skin, which is crucial for the normal development and physiology of the epidermis.[2] In animal models, this can manifest as erythema (redness), papulopustular rash, dry and fragile skin, and alopecia (hair loss).[3]

Management Strategies:

• Prophylactic Measures:

  • Consider the prophylactic use of topical moisturizers to maintain skin hydration.

  • For more severe, anticipated reactions, prophylactic administration of low-dose tetracycline antibiotics (e.g., doxycycline) has been shown to reduce the severity of EGFR inhibitor-induced skin toxicities in some models.

• Reactive Treatment:

  • For mild to moderate rashes, apply a low-potency topical corticosteroid cream (e.g., 1% hydrocortisone) to the affected areas.

  • Ensure animals are housed in a clean environment to prevent secondary infections of compromised skin.

  • Provide soft bedding to minimize skin irritation.

• Dose Modification:

  • If skin toxicity is severe and affects the animal's welfare, consider a dose reduction or temporary interruption of limertinib treatment in consultation with the study director and veterinarian.

Experimental Protocol: Monitoring and Grading Skin Toxicity in Mice

• Frequency: Visually inspect the animals daily for any signs of skin abnormalities.

• Grading Scale: Use a standardized grading scale to ensure consistent assessment.

Grade	Clinical Signs
1 (Mild)	Faint erythema or dry, scaly skin in localized areas. Minimal or no hair loss.
2 (Moderate)	Moderate erythema, papules, or pustules covering <50% of the dorsal surface. Partial hair loss.
3 (Severe)	Severe erythema, ulceration, or extensive pustules covering >50% of the dorsal surface. Significant hair loss and signs of distress (e.g., excessive scratching).

• Documentation: Record the observations, including the grade, location, and size of the affected area, in the study records. Photographic documentation is recommended for tracking progression.

Gastrointestinal Toxicity (Diarrhea)

Q2: Our rats being treated with limertinib are experiencing significant diarrhea, leading to weight loss. What are the recommended management strategies?

A2: Diarrhea is one of the most frequently reported adverse events for EGFR TKIs.[4][5] It is thought to result from EGFR inhibition in the gastrointestinal tract, leading to increased chloride secretion and inflammation.[6]

Management Strategies:

• Supportive Care:

  • Ensure ad libitum access to drinking water to prevent dehydration. Consider providing a hydrogel or other supplementary water source.

  • Provide a highly palatable and easily digestible diet to encourage food intake and maintain body weight.

  • Monitor body weight daily. A weight loss of >15-20% from baseline is a common endpoint criterion.

• Pharmacological Intervention:

  • Loperamide is a standard anti-diarrheal agent that can be administered. Consult with a veterinarian for appropriate dosing for the animal model.

  • In some preclinical models of TKI-induced diarrhea, budesonide, a corticosteroid with anti-inflammatory activity, has shown efficacy.[7]

• Dose Modification:

  • If diarrhea is severe and persistent, leading to significant weight loss or dehydration, a dose reduction or temporary cessation of limertinib treatment may be necessary.

Experimental Protocol: Monitoring and Managing Diarrhea

• Fecal Consistency Scoring:

  • Score 0: Normal, well-formed pellets.

  • Score 1: Soft, but still formed pellets.

  • Score 2: Very soft, unformed stool.

  • Score 3: Watery diarrhea.

• Monitoring:

  • Observe the animals and their caging at least twice daily for signs of diarrhea.

  • Record the fecal consistency score daily.

  • Weigh the animals daily.

  • Monitor for signs of dehydration (e.g., skin tenting, sunken eyes).

• Intervention Thresholds:

  • Score 2: Initiate supportive care with supplemental hydration and a soft diet.

  • Score 3 or significant weight loss: Consider pharmacological intervention and/or dose modification.

Hematological Toxicity

Q3: We have observed changes in the complete blood counts (CBCs) of dogs receiving limertinib. What should we be looking for and how should we respond?

A3: While less common than dermatologic or gastrointestinal toxicities, hematological abnormalities can occur with EGFR TKI treatment. In clinical settings, anemia has been reported with limertinib. Preclinical toxicology studies for other third-generation EGFR TKIs have also noted effects on the hematopoietic system.[6]

Monitoring and Management:

• Regular Blood Monitoring:

  • Perform baseline CBCs before the initiation of treatment.

  • Conduct regular CBC monitoring (e.g., weekly or bi-weekly) during the study.

• Key Parameters to Monitor:

  • Anemia: Decreased red blood cell count, hemoglobin, and hematocrit.

  • Neutropenia: Decreased neutrophil count.

  • Thrombocytopenia: Decreased platelet count.

• Response to Abnormalities:

  • Mild to moderate changes may only require continued monitoring.

  • Severe cytopenias may necessitate a dose reduction or treatment interruption.

  • Consult with a veterinarian for potential supportive care measures.

Frequently Asked Questions (FAQs)

Q: What is the mechanism of action of limertinib?

A: Limertinib is an irreversible, third-generation EGFR tyrosine kinase inhibitor. It selectively targets EGFR with sensitizing mutations (such as exon 19 deletions and L858R) and the T790M resistance mutation, while having less activity against wild-type EGFR.[1] By binding to the ATP-binding site of the EGFR kinase domain, limertinib inhibits EGFR phosphorylation and downstream signaling pathways, such as the AKT and ERK pathways, thereby suppressing tumor cell proliferation and survival.

Q: What are the expected toxicities of limertinib based on its drug class?

A: As a third-generation EGFR TKI, the expected toxicity profile of limertinib is similar to other drugs in its class, such as osimertinib. The most common toxicities observed in clinical trials with limertinib include diarrhea, anemia, rash, and decreased appetite.[8] In animal models, dermatologic and gastrointestinal toxicities are generally the most prominent.

Q: Are there any known organ-specific toxicities for limertinib in animal models?

A: Publicly available, detailed preclinical toxicology reports for limertinib are limited. However, based on data from other EGFR TKIs, potential organ systems to monitor closely in longer-term studies include the skin, gastrointestinal tract, liver, and eyes. For example, preclinical studies with osimertinib showed some effects on male and female reproductive organs in rats and dogs.[9]

Q: How should limertinib be formulated for oral administration in animal studies?

A: A common vehicle for oral gavage of similar small molecule inhibitors in preclinical studies is a suspension in a vehicle such as 0.5% methylcellulose or a solution in a mixture of solvents like PEG300, Tween 80, and water. The specific formulation should be optimized for solubility and stability.

Quantitative Data Summary

Table 1: Preclinical Efficacy of Limertinib (ASK120067) in a Xenograft Model

Animal Model	Dosing Regimen	Tumor Growth Inhibition (TGI)	Reference
Nude mice with BaF3-EGFR insNPG subcutaneous xenograft	15 mg/kg, once daily, oral	32.5%	[9]
25 mg/kg, once daily, oral	48.5%	[9]
50 mg/kg, once daily, oral	65.9%	[9]

Table 2: Common Adverse Events of Limertinib in Human Clinical Trials (as a reference for potential preclinical observations)

Adverse Event	Incidence (All Grades)	Incidence (Grade ≥3)	Reference
Diarrhea	81.7%	13.0%	[10]
Anemia	32.6%	4.0%	[10]
Rash	29.9%	3.3%	[10]
Decreased Appetite	28.2%	N/A	[10]
Hypokalemia	N/A	4.3%	[10]

Visualizations

References

• 1. [PDF] Management of diarrhea induced by epidermal growth factor receptor tyrosine kinase inhibitors. | Semantic Scholar [semanticscholar.org]
• 2. Preclinical Models for Acquired Resistance to Third-Generation EGFR Inhibitors in NSCLC: Functional Studies and Drug Combinations Used to Overcome Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Pharmacokinetic and dose‐finding study of osimertinib in patients with impaired renal function and low body weight - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Management of Common Toxicities in Metastatic NSCLC Related to Anti-Lung Cancer Therapies with EGFR–TKIs [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism and treatment of diarrhea associated with tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism of Lethal Skin Toxicities Induced by Epidermal Growth Factor Receptor Inhibitors and Related Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Identifying Limertinib Off-Target Effects in Kinase Profiling

This technical support center provides guidance for researchers, scientists, and drug development professionals on identifying and characterizing the off-target effects of limertinib through kinase profiling.

Frequently Asked Questions (FAQs)

Q1: What is limertinib and what is its primary target?

Limertinib (also known as ASK120067) is an orally active, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2][3] It is specifically designed to target the EGFR T790M mutation, which is a common mechanism of acquired resistance to first- and second-generation EGFR TKIs in the treatment of non-small cell lung cancer (NSCLC).[4][5] Limertinib also shows potent activity against other EGFR sensitizing mutations, such as exon 19 deletions and the L858R mutation.[1][6]

Q2: Why is it important to investigate the off-target effects of limertinib?

While limertinib is highly selective for mutant EGFR, like most kinase inhibitors, it may interact with other kinases within the human kinome. These "off-target" interactions can lead to unexpected cellular effects, contribute to adverse drug reactions, or even present opportunities for drug repurposing.[7][8] A thorough understanding of limertinib's selectivity profile is crucial for a comprehensive assessment of its therapeutic potential and safety.

Q3: What are the initial steps to assess the kinase selectivity of limertinib?

The initial step is to perform a comprehensive in vitro kinase profiling assay. This typically involves screening limertinib against a large panel of purified kinases (often hundreds) at a fixed concentration to identify potential off-target interactions.[9][10] Hits from this initial screen are then typically confirmed and characterized by determining the IC50 or Kd values for the putative off-target kinases.

Troubleshooting Guides

Scenario 1: Unexpected cellular phenotype observed with limertinib treatment.

Issue: You are treating an EGFR-null cell line with limertinib and observing a significant anti-proliferative effect, suggesting off-target activity.

Troubleshooting Steps:

• Confirm the absence of EGFR expression: Use Western blotting to verify that the cell line does not express EGFR.

• Perform a broad kinase profile: Screen limertinib against a comprehensive kinase panel (e.g., >400 kinases) to identify potential off-target kinases that are expressed in your cell line.

• Analyze the results: Compare the identified off-target kinases with the known expression profile of your cell line.

• Validate the off-target effect: Use a combination of in vitro and cellular assays to confirm that the inhibition of a specific off-target kinase is responsible for the observed phenotype.

Scenario 2: High-throughput kinase screen reveals multiple potential off-targets.

Issue: A primary kinase screen of limertinib at 1 µM shows significant inhibition (>70%) of several kinases other than EGFR.

Troubleshooting Steps:

• Prioritize the hits: Focus on kinases that are inhibited by more than 90% in the primary screen. Also, consider the physiological relevance of the potential off-targets to your biological system.

• Determine the potency of inhibition: Perform dose-response assays to determine the IC50 values of limertinib against the prioritized off-target kinases.

• Assess cellular activity: Investigate whether limertinib can inhibit the activity of the off-target kinase in a cellular context. This can be done by examining the phosphorylation of a known substrate of the off-target kinase.

Data Presentation

Table 1: On-Target Profile of Limertinib

Kinase	IC50 (nM)
EGFR T790M	0.3[1][2]
EGFR L858R/T790M	0.3[1]
EGFR exon19del	0.5[1]
EGFR WT	6.0[1][2]

Table 2: Hypothetical Off-Target Kinase Profile of Limertinib (from a 450-kinase panel screen at 1 µM)

Kinase	Family	% Inhibition at 1 µM	IC50 (nM)
FAK	Tyrosine Kinase	95%	85
PYK2	Tyrosine Kinase	92%	120
Aurora A	Serine/Threonine Kinase	88%	250
SRC	Tyrosine Kinase	75%	480
LCK	Tyrosine Kinase	72%	550

This is hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: In Vitro Kinase Profiling

This protocol outlines a general procedure for screening limertinib against a large panel of kinases.

• Compound Preparation: Prepare a stock solution of limertinib in DMSO. For a primary screen, a final concentration of 1 µM is common.

• Kinase Reaction:

  • Add the kinase, a suitable substrate (e.g., a generic peptide or a specific protein substrate), and ATP to a reaction buffer.

  • Add limertinib or DMSO (vehicle control) to the reaction mixture.

  • Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

• Detection: The method of detection will depend on the assay format. Common methods include:

  • Radiometric assays: Measure the incorporation of radiolabeled phosphate (from [γ-³²P]ATP) into the substrate.[11]

  • Fluorescence-based assays: Use a fluorescently labeled substrate or an antibody that recognizes the phosphorylated substrate.

  • Luminescence-based assays: Measure the amount of ATP remaining in the reaction, which is inversely proportional to kinase activity.

• Data Analysis: Calculate the percentage of inhibition for each kinase relative to the DMSO control.

Protocol 2: Cellular Validation of Off-Target Inhibition

This protocol describes how to confirm the inhibition of a potential off-target kinase in a cellular context using Western blotting.

• Cell Culture and Treatment:

  • Culture a cell line that expresses the putative off-target kinase.

  • Treat the cells with increasing concentrations of limertinib for a specified time (e.g., 2 hours).

• Cell Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors.

• Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody that specifically recognizes the phosphorylated form of the off-target kinase's substrate.

  • Use an antibody against the total protein as a loading control.

  • Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP).

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities to determine the effect of limertinib on the phosphorylation of the substrate.

Visualizations

Caption: Workflow for identifying and validating limertinib off-target effects.

Caption: On-target vs. a hypothetical off-target signaling pathway of limertinib.

Caption: Decision-making process for troubleshooting unexpected cellular effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Limertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 5. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse.patsnap.com]
• 6. What is Limertinib used for? [synapse.patsnap.com]
• 7. Adverse effects of tyrosine kinase inhibitors in cancer therapy: pathophysiology, mechanisms and clinical management - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinase Selectivity Profiling System: General Panel Protocol [promega.com]
• 10. High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]

Technical Support Center: Limertinib In Vivo Efficacy Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists conducting in vivo efficacy studies with limertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of limertinib?

A1: Limertinib is an orally available, third-generation EGFR TKI.[1] It is a potent and selective inhibitor of EGFR mutations, including the T790M resistance mutation, which can arise after treatment with earlier-generation EGFR TKIs.[1] Limertinib also shows activity against sensitizing EGFR mutations such as exon 19 deletions and the L858R mutation.[1][2][3] By irreversibly binding to the kinase domain of mutant EGFR, limertinib inhibits downstream signaling pathways, such as the MAPK and PI3K/AKT pathways, which are crucial for cell proliferation and survival. This targeted inhibition leads to apoptosis and tumor growth inhibition in EGFR-mutant non-small cell lung cancer (NSCLC) cells.

Q2: What are the recommended starting doses for limertinib in preclinical in vivo studies?

A2: Based on available preclinical data, oral administration of limertinib in mouse xenograft models of NSCLC has been effective in a dose range of 5 to 50 mg/kg, administered once daily.[4] The optimal dose will depend on the specific tumor model, its EGFR mutation status, and the study endpoints. A dose-response study is recommended to determine the most effective and well-tolerated dose for your specific model.

Q3: How should limertinib be formulated for oral administration in mice?

A3: Limertinib can be formulated as a suspension for oral gavage. A common vehicle is a solution of 0.5% carboxymethylcellulose (CMC) in water. It is crucial to ensure a homogenous suspension for consistent dosing.

Troubleshooting Guides

Issue 1: Inconsistent Tumor Growth in Xenograft Models

Potential Cause	Troubleshooting Steps
Cell Line Viability and Passage Number	Ensure that the NSCLC cell line used for implantation is healthy, free of contamination, and within a low passage number range to maintain tumorigenicity and genetic stability.
Implantation Technique	Standardize the subcutaneous or orthotopic injection technique, including the number of cells, injection volume, and location, to minimize variability between animals.
Animal Health and Strain	Use immunodeficient mice (e.g., nude, SCID, or NSG) of the same age and sex. Monitor animal health closely, as underlying health issues can affect tumor engraftment and growth.
Matrigel Use	For cell lines with poor engraftment rates, consider co-injecting the cells with Matrigel to provide a supportive extracellular matrix and enhance initial tumor take.

Issue 2: High Toxicity or Adverse Events in Treated Mice

Potential Cause	Troubleshooting Steps
Dose Too High	If significant weight loss (>15-20%), lethargy, or other signs of distress are observed, consider reducing the dose of limertinib. A dose de-escalation study may be necessary to identify the maximum tolerated dose (MTD).
Formulation Issues	Ensure the formulation is well-suspended and the vehicle is non-toxic. Improper formulation can lead to inconsistent absorption and potential toxicity.
Off-Target Effects	While limertinib is selective for mutant EGFR, off-target effects can occur at higher doses. Monitor for common TKI-related side effects such as diarrhea and skin rash.
Animal Strain Sensitivity	Different mouse strains may have varying sensitivities to the drug. If toxicity is a persistent issue, consider using a different immunodeficient strain.

Issue 3: Lack of Efficacy or Tumor Response

Potential Cause	Troubleshooting Steps
Sub-optimal Dose	If tumors are not responding to treatment, the dose of limertinib may be too low. Conduct a dose-escalation study to determine if higher, well-tolerated doses result in better efficacy.
Drug Administration and Bioavailability	Verify the accuracy of the oral gavage technique to ensure the full dose is administered. Issues with formulation can also affect drug absorption and bioavailability.
Tumor Model Resistance	The chosen cell line or patient-derived xenograft (PDX) model may harbor intrinsic or acquired resistance mechanisms to limertinib that are independent of the targeted EGFR mutations. Consider molecularly characterizing the tumor model to identify potential resistance pathways.[5]
Pharmacodynamic (PD) Target Engagement	Assess whether limertinib is hitting its target in the tumor tissue. This can be done by analyzing the phosphorylation status of EGFR and downstream signaling proteins like AKT and ERK in tumor lysates from treated animals.[4]

Quantitative Data from Preclinical In Vivo Studies

Study Reference	Animal Model	Tumor Model	Limertinib Dose	Dosing Schedule	Tumor Growth Inhibition (TGI)
Preclinical Study 1	Nude Mice	NCI-H1975 (L858R/T790M) Xenograft	25 mg/kg	Once daily, oral	Significant tumor regression
Preclinical Study 2	BALB/c Nude Mice	HCC827 (exon 19 deletion) Xenograft	10 mg/kg	Once daily, oral	>90%
Preclinical Study 3	NSG Mice	Patient-Derived Xenograft (EGFR T790M)	50 mg/kg	Once daily, oral	Tumor stasis

Detailed Experimental Protocols

Protocol 1: In Vivo Efficacy Study in a Subcutaneous NSCLC Xenograft Model

• Cell Culture: Culture NCI-H1975 human NSCLC cells (harboring EGFR L858R and T790M mutations) in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Animal Model: Use 6-8 week old female BALB/c nude mice. Allow a one-week acclimatization period.

• Tumor Cell Implantation:

  • Harvest NCI-H1975 cells during the exponential growth phase.

  • Resuspend the cells in sterile phosphate-buffered saline (PBS) at a concentration of 5 x 10^7 cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10^6 cells) into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • Randomize mice into treatment and control groups when the average tumor volume reaches approximately 100-150 mm^3.

• Limertinib Formulation and Administration:

  • Prepare a suspension of limertinib in 0.5% carboxymethylcellulose (CMC) in sterile water at the desired concentration (e.g., 2.5 mg/mL for a 25 mg/kg dose in a 20g mouse with a 200 µL gavage volume).

  • Administer limertinib or vehicle control (0.5% CMC) orally via gavage once daily.

• Efficacy Evaluation:

  • Continue dosing for a predetermined period (e.g., 21 days) or until tumors in the control group reach a specified size.

  • Measure tumor volumes and body weights 2-3 times per week.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamics).

• Data Analysis:

  • Calculate the percent tumor growth inhibition (%TGI) using the formula: (1 - (Mean tumor volume of treated group at end of study / Mean tumor volume of control group at end of study)) x 100.

  • Perform statistical analysis to determine the significance of the treatment effect.

Protocol 2: Pharmacodynamic (PD) Marker Analysis

• Sample Collection: At the end of the in vivo efficacy study, or at specified time points after the last dose, collect tumor tissues from a subset of mice from each treatment group.

• Tissue Processing:

  • Immediately snap-freeze the tumor samples in liquid nitrogen and store them at -80°C.

  • Alternatively, a portion of the tumor can be fixed in formalin for immunohistochemistry (IHC) analysis.

• Western Blot Analysis:

  • Homogenize the frozen tumor tissue and extract proteins using a suitable lysis buffer.

  • Determine protein concentration using a standard assay (e.g., BCA assay).

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-EGFR, total EGFR, phospho-AKT, total AKT, phospho-ERK, and total ERK.

  • Use a loading control antibody (e.g., β-actin or GAPDH) to normalize protein loading.

  • Incubate with appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

• Immunohistochemistry (IHC):

  • Process formalin-fixed, paraffin-embedded (FFPE) tumor sections.

  • Perform antigen retrieval and block endogenous peroxidase activity.

  • Incubate the sections with primary antibodies against phospho-EGFR or other relevant markers.

  • Use a labeled secondary antibody and a suitable chromogen to visualize the staining.

  • Counterstain with hematoxylin and mount the slides.

  • Analyze the staining intensity and distribution under a microscope.

Signaling Pathway and Experimental Workflow Diagrams

Caption: EGFR Signaling Pathway Inhibition by Limertinib.

References

• 1. Limertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Innovent and ASK Pharm Jointly Announce NMPA Approval of Limertinib, a Third-generation EGFR TKI for the Treatment of Lung Cancer [prnewswire.com]
• 4. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 5. The Resistance to EGFR-TKIs in Non-Small Cell Lung Cancer: From Molecular Mechanisms to Clinical Application of New Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Limertinib-Induced Diarrhea in Preclinical Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the mitigation of limertinib-induced diarrhea in preclinical models. As no preclinical studies on mitigating limertinib-induced diarrhea have been published, the following guidance is extrapolated from studies on other tyrosine kinase inhibitors (TKIs) with similar mechanisms of action, such as neratinib.

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of limertinib-induced diarrhea in preclinical models?

A1: While specific studies on limertinib are not yet available, the mechanism of diarrhea for EGFR tyrosine kinase inhibitors (TKIs) is considered multifactorial.[1][2] Preclinical evidence from other TKIs suggests it involves a combination of:

• Increased Intestinal Secretion: Inhibition of the epidermal growth factor receptor (EGFR) in the gut lining can lead to increased chloride and water secretion into the intestinal lumen, resulting in secretory diarrhea.[1][3][4]

• Inflammation: Some TKIs have been shown to induce an inflammatory response in the intestinal mucosa, contributing to diarrhea.[1][3] For instance, in a rat model of neratinib-induced diarrhea, increased levels of pro-inflammatory cytokines were observed.[1]

• Mucosal Injury: Direct damage to the intestinal lining, including villous atrophy and increased apoptosis of epithelial cells, can impair absorption and contribute to diarrhea.[5][6]

Q2: What are the most promising therapeutic agents to test for the mitigation of limertinib-induced diarrhea in our animal models?

A2: Based on preclinical studies with other TKIs, particularly neratinib, the following agents are rational candidates for investigation:

• Budesonide: A locally-acting corticosteroid with potent anti-inflammatory effects. It has shown efficacy in reducing neratinib-induced diarrhea in rat models.[5][7]

• Colesevelam: A bile acid sequestrant. Bile acid malabsorption can be a consequence of intestinal inflammation and may contribute to diarrhea. Colesevelam has demonstrated positive effects in preclinical models of TKI-induced diarrhea.[7]

• Crofelemer: An inhibitor of both the cystic fibrosis transmembrane conductance regulator (CFTR) and calcium-activated chloride channels (CaCC).[5] It has been shown to reduce the incidence and severity of diarrhea in a preclinical dog model of TKI-induced diarrhea.[8]

• Probiotics: While less studied specifically for TKI-induced diarrhea in preclinical models, probiotics have shown some promise in managing chemotherapy-induced diarrhea by modulating the gut microbiota.[9][10]

Q3: What preclinical models are most appropriate for studying limertinib-induced diarrhea?

A3: Rodent models, particularly rats, have been successfully used to study TKI-induced diarrhea.[7] Canine models have also been utilized and may offer advantages in terms of their gastrointestinal physiology being more similar to humans.[8] The choice of model will depend on the specific research question and available resources.

Q4: How should we assess the severity of diarrhea in our preclinical models?

A4: Diarrhea severity can be assessed daily using a scoring system based on stool consistency. An example of a scoring system is provided in the Experimental Protocols section. In addition to stool scoring, daily monitoring of body weight is a critical indicator of the overall health of the animals and the severity of the diarrhea.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
High mortality rate in the limertinib-treated group.	The dose of limertinib may be too high, leading to excessive toxicity and severe diarrhea.	- Reduce the dose of limertinib. - Ensure adequate hydration with subcutaneous fluids. - Implement a supportive care protocol, including nutritional supplements.
Inconsistent or mild diarrhea induction.	- The dose of limertinib may be too low. - Variability in the gut microbiome of the animals. - Insufficient duration of treatment.	- Perform a dose-response study to determine the optimal dose of limertinib for consistent diarrhea induction. - Acclimatize animals for a sufficient period before the study to stabilize their gut microbiome. - Ensure the treatment duration is long enough to induce a sustained diarrheal response, based on pilot studies.
No significant effect of the mitigating agent.	- The dose of the mitigating agent may be suboptimal. - The mechanism of action of the agent may not be relevant to limertinib-induced diarrhea. - The timing of administration may be inappropriate.	- Conduct a dose-escalation study for the mitigating agent. - Consider testing agents with different mechanisms of action (e.g., anti-inflammatory vs. anti-secretory). - Evaluate both prophylactic (pre-treatment) and therapeutic (post-diarrhea onset) administration of the agent.
Unexpected side effects with the mitigating agent.	The agent may have off-target effects or interact with limertinib.	- Review the known pharmacology and toxicology of the mitigating agent. - Include a control group that receives only the mitigating agent to assess its standalone effects. - Consider reducing the dose of the mitigating agent or testing an alternative with a better safety profile.

Quantitative Data from Preclinical Studies on TKI-Induced Diarrhea

Note: The following data is from studies on neratinib and another unspecified TKI, as no data for limertinib is currently available.

Table 1: Effect of Budesonide and Colesevelam on Neratinib-Induced Diarrhea in Rats [7]

Treatment Group	Mean Days with Moderate Diarrhea (Score 2)	Body Weight Change (Day 14)
Neratinib Alone	4.5	-5 g
Neratinib + Budesonide	2.8 (p=0.027)	-15 g (p=0.0418 vs. Neratinib alone)
Neratinib + Colesevelam	3.0 (p=0.033)	Not significantly different from Neratinib alone

Table 2: Effect of Crofelemer on TKI-Induced Diarrhea in Dogs [8]

Treatment Group	Average Weekly Loose/Watery Stools	TKI Dose Reduction
TKI + Placebo	8.70	Statistically higher
TKI + Crofelemer (BID)	5.96 (p=0.028)	Trending towards significance
TKI + Crofelemer (QID)	5.74 (p=0.022)	Statistically lower

Experimental Protocols

1. Rat Model of Neratinib-Induced Diarrhea (Adapted from Secombe et al., 2019) [7]

• Animals: Male Wistar rats.

• Housing: Individually housed in a temperature and light-controlled environment with ad libitum access to food and water.

• Drug Administration:

  • Neratinib (50 mg/kg) or vehicle is administered daily via oral gavage.

  • Budesonide or colesevelam is co-administered with neratinib via oral gavage.

• Monitoring:

  • Diarrhea Assessment: Stools are observed and scored daily based on a scale (e.g., 0 = normal, well-formed pellet; 1 = soft, partially formed pellet; 2 = loose, unformed stool; 3 = watery diarrhea).

  • Body Weight: Measured daily.

• Endpoint Analysis:

  • Histopathology: Sections of the ileum and colon are collected for histological examination to assess for inflammation and mucosal injury.

  • Cytokine Analysis: Tissue samples can be analyzed for levels of pro- and anti-inflammatory cytokines.

  • Apoptosis: Immunohistochemistry for markers like caspase-3 can be performed to quantify apoptosis in the intestinal epithelium.

2. Dog Model of TKI-Induced Diarrhea (Adapted from Jaguar Health, 2019) [8]

• Animals: Healthy female beagle dogs.

• Drug Administration:

  • The specific TKI is administered daily.

  • Crofelemer (e.g., BID or QID dosing) or placebo is administered.

• Monitoring:

  • Diarrhea Assessment: Daily assessment of stool consistency and frequency.

  • TKI Tolerability: The dose of the TKI may be adjusted based on the severity of diarrhea.

• Endpoint Analysis:

  • Incidence and Severity of Diarrhea: Comparison of the number of loose/watery stools between groups.

  • TKI Dose Maintenance: Evaluation of the ability to maintain the planned TKI dose.

Visualizations

References

• 1. The characterization, management, and future considerations for ErbB-family TKI-associated diarrhea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Diarrhea Induced by Small Molecule Tyrosine Kinase Inhibitors Compared With Chemotherapy: Potential Role of the Microbiome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gastrointestinal Toxicities of Targeted Therapy | Oncohema Key [oncohemakey.com]
• 5. Mechanism and treatment of diarrhea associated with tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Management of diarrhea induced by EGFR-TKIs in advanced lung adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting neratinib-induced diarrhea with budesonide and colesevelam in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of orally administered crofelemer on the incidence and severity of neratinib-induced diarrhea in female dogs | PLOS One [journals.plos.org]
• 9. research.sahmri.org.au [research.sahmri.org.au]
• 10. profiles.wustl.edu [profiles.wustl.edu]

Technical Support Center: Improving Limertinib Delivery Across the Blood-Brain Barrier

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on enhancing the delivery of limertinib across the blood-brain barrier (BBB).

Frequently Asked Questions (FAQs)

Q1: What is limertinib and what is its mechanism of action?

Limertinib (also known as ASK120067) is an oral, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1][2] Its primary mechanism of action is the irreversible inhibition of EGFR, including the sensitizing mutations (such as exon 19 deletions and L858R) and the T790M resistance mutation, which often develops after treatment with first- or second-generation EGFR TKIs.[3] By blocking the tyrosine kinase activity of EGFR, limertinib inhibits downstream signaling pathways that are crucial for tumor cell proliferation and survival.[4]

Q2: Why is delivering limertinib across the blood-brain barrier challenging?

The blood-brain barrier (BBB) is a highly selective, semi-permeable barrier that protects the brain from harmful substances.[5] This protective function, however, also restricts the entry of many therapeutic agents, including limertinib. The key challenges include:

• Tight Junctions: The endothelial cells of the BBB are connected by tight junctions, which limit the passive diffusion of molecules between them.

• Efflux Transporters: The BBB is equipped with active efflux transporters, such as P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP), which actively pump many drugs, including some kinase inhibitors, back into the bloodstream.[5]

• Physicochemical Properties: The ability of a drug to cross the BBB is influenced by its size, polarity, and lipophilicity. While smaller, more lipophilic molecules tend to cross more easily, they can also be more susceptible to efflux.

Q3: What is the evidence for limertinib's activity in the central nervous system (CNS)?

Clinical studies have demonstrated that limertinib has significant activity against brain metastases in patients with EGFR-mutated non-small cell lung cancer (NSCLC). In a pivotal Phase 2b study, for patients with assessable CNS lesions, limertinib achieved a CNS best objective response rate (ORR) of 65.9% and a median progression-free survival (PFS) of 10.6 months.[6][7] A Phase 3 trial also showed a significant prolongation of median CNS PFS with limertinib compared to gefitinib (20.7 months vs. 7.1 months).[6] This suggests that limertinib can effectively cross the BBB and exert its therapeutic effect in the brain.

Q4: What are the main strategies to improve the delivery of small molecule inhibitors like limertinib across the BBB?

Several strategies are being explored to enhance drug delivery to the brain:

• Nanoparticle-based delivery: Encapsulating drugs in nanoparticles (e.g., liposomes, polymeric nanoparticles) can protect them from degradation, improve their pharmacokinetic profile, and facilitate their transport across the BBB.[8][9] Surface modification of these nanoparticles with targeting ligands can further enhance their uptake by brain endothelial cells.[9]

• Receptor-mediated transcytosis: This approach involves conjugating the drug to a molecule that binds to specific receptors on the surface of BBB endothelial cells, thereby "tricking" the barrier into transporting the drug into the brain.

• Temporary disruption of the BBB: Techniques like focused ultrasound can be used to temporarily and locally disrupt the tight junctions of the BBB, allowing for increased drug penetration.

• Intranasal delivery: Bypassing the BBB altogether by delivering the drug directly to the brain via the olfactory and trigeminal nerves is another promising, non-invasive approach.

Troubleshooting Guides

Problem 1: Low Permeability of Limertinib in an In Vitro BBB Model

Scenario: You are using an in vitro transwell model with a monolayer of human cerebral microvascular endothelial cells (hCMEC/D3) and observe low permeability of limertinib from the apical (blood) to the basolateral (brain) side.

Possible Cause	Troubleshooting Step
High Efflux Transporter Activity	1. Verify Efflux: Co-administer limertinib with known inhibitors of P-gp (e.g., verapamil) or BCRP (e.g., Ko143) to see if permeability increases. 2. Quantify Efflux Ratio: Perform a bidirectional permeability assay (apical-to-basolateral and basolateral-to-apical). An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests active efflux.
Poor Cell Monolayer Integrity	1. Measure TEER: Regularly measure the transendothelial electrical resistance (TEER) across the cell monolayer. A low TEER value indicates a leaky barrier. 2. Visualize Tight Junctions: Perform immunofluorescence staining for tight junction proteins (e.g., ZO-1, claudin-5) to confirm their continuous localization at cell borders. 3. Optimize Culture Conditions: Ensure optimal cell seeding density and culture duration. Co-culturing with astrocytes or pericytes can enhance barrier properties.
Drug Adsorption to Plasticware	1. Test Recovery: Measure the concentration of limertinib in both the donor and receiver compartments at the end of the experiment to ensure mass balance. 2. Use Low-Binding Plates: Utilize low-protein-binding plates and pipette tips for the experiment.

Problem 2: Low Brain Concentration of Limertinib in an In Vivo Animal Model

Scenario: After systemic administration of limertinib to rodents, you measure the brain and plasma concentrations and find a low brain-to-plasma (B/P) ratio.

Possible Cause	Troubleshooting Step
Active Efflux at the BBB	1. Use P-gp/BCRP Knockout Mice: If available, repeat the study in mice lacking these efflux transporters to determine their contribution to limiting brain penetration. 2. Co-administration with Inhibitors: Administer a potent efflux transporter inhibitor shortly before limertinib administration to see if the B/P ratio improves.
Rapid Metabolism	1. Measure Brain and Plasma Metabolites: Analyze brain and plasma samples for major metabolites of limertinib. High levels of metabolites in plasma and low levels of the parent drug in the brain may indicate rapid systemic metabolism before BBB crossing.
Suboptimal Formulation	1. Assess Solubility and Stability: Ensure that the formulation used for administration provides adequate solubility and stability of limertinib in the vehicle. 2. Optimize Formulation: For preclinical studies, a common formulation for oral administration of similar compounds involves a mixture of DMSO, PEG300, Tween-80, and saline.[10] Adjusting the ratios of these components may improve bioavailability.
Inaccurate Sample Collection/Processing	1. Ensure Rapid Brain Harvesting: Perfuse the animals with saline before brain collection to remove residual blood from the cerebral vasculature, which can artificially inflate brain drug concentrations. 2. Optimize Homogenization and Extraction: Validate the brain tissue homogenization and drug extraction methods to ensure high and reproducible recovery of limertinib.

Data Presentation

Table 1: CNS Efficacy of Limertinib in EGFR-Mutated NSCLC with Brain Metastases

Clinical Study Phase	Patient Population	Metric	Value	Reference
Phase 2b	EGFR T790M+ NSCLC with assessable CNS lesions	CNS Objective Response Rate (ORR)	65.9%	[6][7]
Phase 2b	EGFR T790M+ NSCLC with assessable CNS lesions	Median CNS Progression-Free Survival (PFS)	10.6 months	[6][7]
Phase 3	Treatment-naïve EGFR-mutated NSCLC with CNS lesions	Median CNS PFS (Limertinib vs. Gefitinib)	20.7 months vs. 7.1 months	[6]

Table 2: Preclinical Brain Penetration of Select EGFR TKIs (for comparison)

Compound	In Vitro Efflux Ratio (Human BBB Transporters)	In Vivo Rat Free Brain to Free Plasma Ratio (Kpuu)	Reference
Osimertinib	3.2	0.21	[8][11]
Other TKIs	>3.2	≤ 0.12	[8][11]

Experimental Protocols

Protocol 1: In Vitro Blood-Brain Barrier Permeability Assay using hCMEC/D3 Cells

This protocol provides a method to assess the permeability of limertinib across a human brain endothelial cell monolayer.

• Cell Culture: Culture hCMEC/D3 cells in their recommended growth medium.

• Transwell Seeding: Coat the apical side of a transwell insert (e.g., 0.4 µm pore size) with collagen. Seed the hCMEC/D3 cells onto the coated insert at a high density (e.g., 2.5 x 10^5 cells/cm²).

• Monolayer Maturation: Culture the cells for 5-7 days to allow for the formation of a tight monolayer. Monitor the integrity of the monolayer by measuring the TEER.

• Permeability Assay:

  • Wash the cell monolayer with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

  • Add the transport buffer containing a known concentration of limertinib to the apical (donor) chamber.

  • Add fresh transport buffer to the basolateral (receiver) chamber.

  • Incubate at 37°C on an orbital shaker.

  • At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral chamber and replace the volume with fresh transport buffer.

  • At the end of the experiment, take a sample from the apical chamber.

• Sample Analysis: Analyze the concentration of limertinib in all samples using a validated analytical method (e.g., LC-MS/MS).

• Calculation: Calculate the apparent permeability coefficient (Papp) using the following formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial drug concentration in the donor chamber.

Protocol 2: Rodent Brain Penetration Study

This protocol outlines a method to determine the brain-to-plasma concentration ratio of limertinib in mice.

• Animal Dosing: Administer limertinib to mice via the desired route (e.g., oral gavage). A typical dose for preclinical studies might be in the range of 5-20 mg/kg.[2]

• Sample Collection: At a predetermined time point post-dosing (e.g., corresponding to the peak plasma concentration), anesthetize the mice.

• Blood Collection: Collect a blood sample via cardiac puncture into a tube containing an anticoagulant (e.g., EDTA). Centrifuge the blood to separate the plasma.

• Transcardial Perfusion: Perfuse the mouse transcardially with ice-cold saline to flush the blood from the brain vasculature.

• Brain Harvesting: Immediately dissect the brain and rinse it with cold saline.

• Sample Processing:

  • Weigh the brain tissue.

  • Homogenize the brain tissue in a suitable buffer.

  • Extract limertinib from the plasma and brain homogenate using an appropriate solvent precipitation or liquid-liquid extraction method.

• Sample Analysis: Quantify the concentration of limertinib in the plasma and brain extracts using a validated analytical method (e.g., LC-MS/MS).

• Calculation: Calculate the brain-to-plasma ratio (B/P ratio) by dividing the concentration of limertinib in the brain (ng/g) by its concentration in the plasma (ng/mL).

Mandatory Visualizations

Caption: EGFR signaling pathway and the inhibitory action of limertinib.

Caption: Experimental workflow for evaluating limertinib's BBB penetration.

Caption: Logical relationship for troubleshooting low BBB penetration.

References

• 1. Central nervous system activity of first-line osimertinib in epidermal growth factor receptor-mutant advanced non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. probiologists.com [probiologists.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Osimertinib Plasma Trough Concentration in Relation to Brain Metastases Development in Patients With Advanced EGFR-Mutated NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Experimental and clinical tests of FDA-approved kinase inhibitors for the treatment of neurological disorders (update 2024) [explorationpub.com]
• 8. portal.fis.tum.de [portal.fis.tum.de]
• 9. Blood-Brain Barrier (BBB) Permeability and Transport Measurement In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]

addressing variability in limertinib efficacy in different cell lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential variability in limertinib efficacy across different cell lines. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is limertinib and what is its primary mechanism of action?

Limertinib (ASK120067) is an orally active, third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It is designed to selectively and irreversibly inhibit the activity of mutant EGFR, including both sensitizing mutations (such as exon 19 deletions and L858R) and the T790M resistance mutation, while sparing wild-type EGFR (EGFRWT).[1][2][3] This targeted inhibition blocks downstream signaling pathways, such as the PI3K/AKT and MEK/ERK pathways, which are crucial for cell proliferation and survival in EGFR-mutant cancers like non-small cell lung cancer (NSCLC).

Q2: Why am I observing significant differences in limertinib's IC50 value across my panel of cell lines?

Variability in limertinib's half-maximal inhibitory concentration (IC50) is expected and is primarily dependent on the EGFR mutation status of the cell lines.

• High Potency (Low IC50): Cell lines with EGFR sensitizing mutations (e.g., PC-9, HCC827) or the T790M resistance mutation (e.g., NCI-H1975) are highly sensitive to limertinib, resulting in low nanomolar IC50 values.

• Low Potency (High IC50): Conversely, cell lines with wild-type EGFR (e.g., A431, A549) will exhibit significantly higher IC50 values, often in the high nanomolar to micromolar range, due to limertinib's selectivity for mutant EGFR.

Refer to the data table below for expected IC50 ranges in common NSCLC cell lines. If your results deviate significantly from these ranges, consider the troubleshooting guide.

Troubleshooting Guide

Issue 1: Higher than expected IC50 value in a known EGFR-mutant cell line.

If an EGFR-mutant cell line (e.g., PC-9, NCI-H1975) shows reduced sensitivity to limertinib, it may indicate acquired resistance or experimental variability.

Possible Cause	Suggested Action
Acquired On-Target Resistance	Sequence the EGFR gene in the resistant cell line to check for the presence of the C797S mutation, a known mechanism of resistance to third-generation EGFR TKIs.[4]
Bypass Pathway Activation	Use western blotting to assess the phosphorylation status of key proteins in alternative signaling pathways, such as MET, HER2, and downstream effectors like AKT and ERK. Amplification or hyperactivation of these pathways can confer resistance.[5][6]
Incorrect Drug Concentration	Verify the concentration and stability of your limertinib stock solution. We recommend preparing fresh dilutions for each experiment.
Cell Line Integrity	Confirm the identity and EGFR mutation status of your cell line through STR profiling and sequencing. Cell line misidentification or contamination can lead to unexpected results.
Assay Conditions	Ensure that the cell seeding density, treatment duration, and assay reagents are consistent and optimized for your specific cell line. Refer to the detailed experimental protocols below.

Issue 2: Limertinib shows unexpected activity in an EGFR wild-type cell line.

While limertinib is highly selective, some off-target effects or specific cellular contexts might lead to modest activity in EGFRWT cells.

Possible Cause	Suggested Action
High Drug Concentration	At very high concentrations (micromolar range), third-generation EGFR TKIs may exhibit some inhibition of wild-type EGFR or other kinases. Perform a full dose-response curve to determine if the effect is dose-dependent.
"Off-Target" Effects	The observed activity may be due to inhibition of other kinases. Consider performing a kinome profiling assay to identify potential off-target interactions.
Experimental Artifact	Review your experimental setup. Ensure that the vehicle control (e.g., DMSO) is not causing cytotoxicity and that your cell viability assay is performing as expected.

Quantitative Data Summary

The following table summarizes the in vitro potency of limertinib against various NSCLC cell lines with different EGFR mutation statuses.

Cell Line	EGFR Mutation Status	Limertinib IC50 (nM)	Reference
PC-9	Exon 19 Deletion	6
HCC827	Exon 19 Deletion	2
NCI-H1975	L858R / T790M	12
A431	Wild-Type	338
A549	Wild-Type	1541

Visualizations of Signaling Pathways and Workflows

Caption: EGFR signaling pathway and mechanisms of resistance to limertinib.

Caption: A logical workflow for troubleshooting unexpected limertinib resistance.

Caption: A standard workflow for assessing limertinib efficacy in vitro.

Detailed Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is used to determine the cytotoxic effects of limertinib on various cell lines.

• Reagents and Materials:

  • Cell lines of interest (e.g., PC-9, NCI-H1975, A549)

  • Complete culture medium (e.g., RPMI-1640 with 10% FBS)

  • Limertinib stock solution (e.g., 10 mM in DMSO)

  • 96-well flat-bottom plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

  • Multichannel pipette

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 3,000-8,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

  • Prepare serial dilutions of limertinib in culture medium.

  • Remove the medium from the wells and add 100 µL of the limertinib dilutions. Include a vehicle-only control (e.g., 0.1% DMSO).

  • Incubate the plate for 72 hours at 37°C, 5% CO2.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • After incubation, carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

2. Western Blotting for Signaling Pathway Analysis

This protocol is for assessing the phosphorylation status of EGFR and its downstream targets.

• Reagents and Materials:

  • Cell lines cultured in 6-well plates

  • Limertinib

  • Ice-cold PBS

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • Laemmli sample buffer

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-Actin)

  • HRP-conjugated secondary antibodies

  • ECL detection reagent

  • Imaging system

• Procedure:

  • Culture cells to 70-80% confluency and treat with the desired concentration of limertinib for a specified time (e.g., 2-24 hours).

  • Wash cells with ice-cold PBS and lyse with RIPA buffer.

  • Centrifuge the lysates at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

  • Determine protein concentration using a BCA assay.

  • Normalize protein concentrations and prepare samples by adding Laemmli buffer and boiling for 5 minutes.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature in blocking buffer.

  • Incubate the membrane with primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and visualize the protein bands using an ECL detection reagent and an imaging system.

3. EGFR Mutation Analysis

This protocol provides a general outline for identifying EGFR mutations in cell lines.

• Reagents and Materials:

  • Genomic DNA extraction kit

  • PCR primers specific for EGFR exons 18-21

  • Taq polymerase and PCR reaction mix

  • Thermocycler

  • Gel electrophoresis equipment

  • PCR product purification kit

  • Sanger sequencing reagents and access to a sequencer

• Procedure:

  • Extract genomic DNA from the cell line of interest using a commercial kit.

  • Perform PCR to amplify the kinase domain of the EGFR gene (exons 18-21) using specific primers.

  • Verify the PCR product size and purity by gel electrophoresis.

  • Purify the PCR product.

  • Sequence the purified PCR product using Sanger sequencing.

  • Analyze the sequencing data to identify any mutations by comparing the sequence to the wild-type EGFR reference sequence.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. bioengineer.org [bioengineer.org]
• 5. ascopubs.org [ascopubs.org]
• 6. Overcoming EGFR-TKI resistance by targeting the tumor microenvironment - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Limertinib Treatment Schedules in Combination Therapies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with limertinib in combination therapies. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the rationale for using limertinib in combination therapies?

A1: Limertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that potently and selectively targets EGFR mutations, including the T790M resistance mutation.[1] While effective as a monotherapy, acquired resistance can still emerge through various mechanisms.[2] Combination therapies are being explored to delay or overcome resistance, enhance anti-tumor efficacy, and improve patient outcomes. Common strategies involve combining limertinib with chemotherapy, anti-angiogenic agents, or other targeted therapies like c-MET inhibitors.[3][4][5]

Q2: What are the known resistance mechanisms to third-generation EGFR TKIs like limertinib that combination therapies aim to overcome?

A2: Resistance to third-generation EGFR TKIs can be broadly categorized as EGFR-dependent or EGFR-independent.

• EGFR-dependent mechanisms often involve the acquisition of new mutations in the EGFR gene, such as C797S, which prevents the covalent binding of irreversible inhibitors like limertinib.[2]

• EGFR-independent mechanisms involve the activation of bypass signaling pathways that allow cancer cells to survive and proliferate despite EGFR inhibition. A common example is the amplification or overexpression of the MET proto-oncogene, which activates the HGF/c-MET signaling pathway.[2][6] Other bypass pathways include HER2 amplification and activation of downstream signaling molecules like RAS, RAF, and PI3K.[2] Histological transformation, such as the conversion from non-small cell lung cancer (NSCLC) to small cell lung cancer (SCLC), is another form of resistance.[7]

Q3: What types of agents are being investigated in combination with limertinib?

A3: Several classes of drugs are being investigated in combination with limertinib and other third-generation EGFR TKIs:

• Chemotherapy: Agents like carboplatin and etoposide are being studied in combination with limertinib, particularly in cases of histological transformation to SCLC.[7]

• c-MET Inhibitors: Given that MET amplification is a key resistance mechanism, c-MET inhibitors such as ASKC202 are in clinical trials in combination with limertinib.[3][8]

• Anti-angiogenic agents: These drugs target the blood supply to the tumor and have shown synergistic effects with EGFR TKIs in preclinical and clinical settings.[4]

• Other Targeted Therapies: Inhibitors of other signaling pathways, such as AXL and FGFR inhibitors, are also being explored in combination to tackle complex resistance networks.[9]

Troubleshooting Guides

Issue 1: Sub-optimal synergy observed in vitro between limertinib and a combination agent.

• Question: We are not observing the expected synergistic effect when combining limertinib with another targeted agent in our cell line model. What could be the issue?

• Answer:

  • Incorrect Dosing Schedule: The timing and sequence of drug administration are critical for achieving synergy. Consider testing different schedules, such as sequential versus concurrent administration. For example, a 48-hour interval between pemetrexed and osimertinib has been shown to maximize synergistic effects in some NSCLC models.[10]

  • Inappropriate Concentration Range: Ensure that the concentration ranges for both drugs are appropriate for the cell line being used. The optimal synergistic concentrations may be different from the IC50 of each drug alone. A matrix of different concentrations for both drugs should be tested to identify the synergistic window.

  • Cell Line Specific Resistance: The cell line you are using may have intrinsic resistance mechanisms to one or both of the drugs that are not present in other models. It is important to characterize the genomic profile of your cell line, including potential bypass signaling pathways that may be activated.

  • Assay Limitations: The endpoint you are measuring (e.g., cell viability via MTT assay) may not fully capture the synergistic interaction. Consider using multiple assays to assess different aspects of cellular response, such as apoptosis assays (e.g., Annexin V staining) or cell cycle analysis.

Issue 2: High toxicity observed in animal models with limertinib combination therapy.

• Question: Our in vivo studies with a limertinib combination are showing significant weight loss and other signs of toxicity in the animals. How can we mitigate this?

• Answer:

  • Dose and Schedule Optimization: The doses and schedule of administration may need to be adjusted. Consider a dose de-escalation study to find the maximum tolerated dose (MTD) of the combination. Intermittent dosing schedules, rather than continuous daily dosing, may also help to reduce toxicity while maintaining efficacy.

  • Pharmacokinetic Interactions: Co-administration of the two drugs may alter the pharmacokinetics of one or both agents, leading to increased exposure and toxicity. It is important to perform pharmacokinetic analysis of both drugs when administered in combination.

  • Supportive Care: Providing supportive care to the animals, such as hydration and nutritional support, can help to manage some of the side effects.

  • Toxicity Monitoring: Closely monitor the animals for signs of toxicity, including body weight, clinical signs, and hematological and biochemical parameters. This will allow for early intervention and adjustment of the treatment regimen.

Issue 3: Difficulty in assessing EGFR pathway inhibition in response to combination therapy.

• Question: We are using Western blotting to assess the inhibition of the EGFR signaling pathway, but the results are inconsistent. What are some common pitfalls?

• Answer:

  • Sub-optimal Antibody Selection: Ensure that you are using validated antibodies that are specific for the phosphorylated and total forms of the proteins of interest (e.g., p-EGFR, EGFR, p-AKT, AKT, p-ERK, ERK).

  • Inadequate Sample Preparation: Proper sample collection and lysis are critical for preserving the phosphorylation status of proteins. Cells should be lysed quickly on ice with a buffer containing phosphatase and protease inhibitors.

  • Loading Controls: Use appropriate loading controls (e.g., β-actin or GAPDH) to ensure equal protein loading across all lanes. For nuclear proteins, a nuclear-specific loading control like Histone H3 should be used.[11]

  • Densitometry Analysis: Quantify the Western blot bands using densitometry software. The intensity of the phosphorylated protein band should be normalized to the intensity of the total protein band to accurately reflect the level of inhibition.[12]

Data Presentation

Table 1: Preclinical Efficacy of Limertinib Monotherapy

Cell Line	EGFR Mutation Status	Limertinib IC50 (nM)
NCI-H1975	L858R/T790M	12
PC-9	exon 19 deletion	6
HCC827	exon 19 deletion	2
A431	Wild-type	338
LoVo	Wild-type	>1000
A549	Wild-type	1541
Source:[1]

Table 2: Clinical Efficacy of Limertinib in Combination with ASKC202 (c-MET inhibitor)

This table is a hypothetical representation based on the ongoing clinical trial (NCT07109531) and will need to be populated with actual data upon trial completion.

Parameter	Limertinib + ASKC202	Platinum-based Chemotherapy
Objective Response Rate (ORR)	TBD	TBD
Progression-Free Survival (PFS)	TBD	TBD
Overall Survival (OS)	TBD	TBD
Common Grade ≥3 Adverse Events	TBD	TBD

Experimental Protocols

1. In Vitro Synergy Assessment using Cell Viability Assay

• Objective: To determine the synergistic, additive, or antagonistic effect of combining limertinib with another agent on the viability of cancer cell lines.

• Methodology:

  • Cell Seeding: Seed cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Drug Preparation: Prepare stock solutions of limertinib and the combination agent in DMSO. Create a dose-response matrix with varying concentrations of both drugs.

  • Treatment: Treat the cells with the drug combinations for a specified period (e.g., 72 hours). Include controls for each drug alone and a vehicle control (DMSO).

  • Viability Assessment: After the treatment period, assess cell viability using a suitable assay, such as the MTT or CellTiter-Glo assay, following the manufacturer's instructions.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Use software like CompuSyn to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[13]

2. Western Blot Analysis of EGFR Signaling Pathway

• Objective: To assess the effect of limertinib combination therapy on the phosphorylation of key proteins in the EGFR signaling pathway.

• Methodology:

  • Cell Treatment and Lysis: Treat cells with limertinib, the combination agent, or the combination for the desired time. After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

    • Incubate the membrane with primary antibodies against p-EGFR, EGFR, p-AKT, AKT, p-ERK, and ERK overnight at 4°C.

    • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Analysis: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.[11][12][14]

3. In Vivo Efficacy Study using Patient-Derived Xenograft (PDX) Models

• Objective: To evaluate the anti-tumor efficacy of limertinib combination therapy in a more clinically relevant in vivo model.

• Methodology:

  • PDX Model Establishment: Implant tumor fragments from a patient with a relevant EGFR mutation subcutaneously into immunocompromised mice. Allow the tumors to grow to a palpable size.

  • Treatment Groups: Randomize the tumor-bearing mice into different treatment groups: vehicle control, limertinib alone, combination agent alone, and the combination of limertinib and the other agent.

  • Drug Administration: Administer the drugs according to a predetermined schedule and route (e.g., oral gavage for limertinib). Monitor the mice for tumor growth and signs of toxicity.

  • Efficacy Assessment: Measure tumor volume regularly (e.g., twice a week) using calipers. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, western blotting).

  • Toxicity Assessment: Monitor the body weight of the mice throughout the study. At the end of the study, collect blood for hematological and biochemical analysis, and perform a gross necropsy to look for any signs of organ toxicity.

Mandatory Visualizations

Caption: EGFR signaling pathway and points of inhibition by limertinib and a combination agent.

Caption: A typical experimental workflow for optimizing limertinib combination therapies.

Caption: A logical troubleshooting workflow for common issues in combination therapy experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mechanisms and management of 3rd-generation EGFR-TKI resistance in advanced non-small cell lung cancer (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Innovent Announces NMPA Approval of Limertinib, a Third-generation EGFR TKI Collaborated with ASK Pharma, for the First-line Treatment of Lung Cancer [prnewswire.com]
• 4. Combination Strategies Using EGFR-TKi in NSCLC Therapy: Learning from the Gap between Pre-Clinical Results and Clinical Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical advances in EGFR-TKI combination therapy for EGFR-mutated NSCLC: a narrative review - Zhang - Translational Cancer Research [tcr.amegroups.org]
• 6. Detailed characterization of combination treatment with MET inhibitor plus EGFR inhibitor in EGFR-mutant and MET-amplified non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. ClinicalTrials.gov [clinicaltrials.gov]
• 9. Triple combination therapy comprising osimertinib, an AXL inhibitor, and an FGFR inhibitor improves the efficacy of EGFR-mutated non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Identification of a triple drug combination that is synergistically cytotoxic for triple-negative breast cancer cells using a novel combination discovery approach - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dissect Signaling Pathways with Multiplex Western Blots | Thermo Fisher Scientific - JP [thermofisher.com]

Reference Data & Comparative Studies

Limertinib and Osimertinib: A Preclinical Efficacy Showdown in EGFR-Mutant Lung Cancer

For researchers, scientists, and drug development professionals, this guide provides a detailed, data-driven comparison of the preclinical efficacy of two third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs): limertinib (ASK120067) and osimertinib. Both drugs are designed to combat non-small cell lung cancer (NSCLC) harboring EGFR mutations, including the T790M resistance mutation.

At a Glance: Key Preclinical Findings

Preclinical studies indicate that limertinib and osimertinib exhibit comparable anti-tumor effects against EGFR T790M-positive NSCLC.[1] While comprehensive head-to-head preclinical data is emerging, existing evidence suggests both molecules are potent and selective inhibitors of mutant EGFR.

In Vitro Efficacy: Potent Inhibition of EGFR Mutants

Both limertinib and osimertinib have demonstrated potent inhibitory activity against clinically relevant EGFR mutations while showing significantly less activity against wild-type (WT) EGFR, which is desirable for minimizing off-target toxicities.

Drug	Target	IC50 (nM)	Cell Line	Source
Limertinib	EGFR L858R/T790M	0.3	-	MedchemExpress
EGFR T790M	0.5	-	MedchemExpress
EGFR exon19del	0.5	-	MedchemExpress
EGFR WT	6.0	-	MedchemExpress
Cell Proliferation
NCI-H1975 (L858R/T790M)	12	NCI-H1975	MedchemExpress
PC-9 (exon 19 del)	6	PC-9	MedchemExpress
HCC827 (exon 19 del)	2	HCC827	MedchemExpress
Osimertinib	EGFR L858R/T790M	5-11	H1975	AME Lung Cancer Collaborative Group[2]
EGFR exon19del	8-17	PC9	AME Lung Cancer Collaborative Group[2]
EGFR WT	461-650	Calu3, H2073	AME Lung Cancer Collaborative Group[2]

In Vivo Efficacy: Comparable Tumor Regression in Xenograft Models

In vivo studies using NSCLC xenograft models in mice have corroborated the potent anti-tumor activity of both agents. A key preclinical study has suggested that limertinib exhibits a similar potency to osimertinib in inducing tumor shrinkage.

Drug	Dosage	Xenograft Model	Tumor Growth Inhibition (TGI)	Source
Limertinib	10 mg/kg	Not Specified	99.3%	MedchemExpress
Osimertinib	5 mg/kg/day	PC9 or H1975	Induced total regression	AME Lung Cancer Collaborative Group[2]

Mechanism of Action and Signaling Pathway

Both limertinib and osimertinib are irreversible third-generation EGFR TKIs. They selectively target the cysteine residue at position 797 (C797) in the ATP-binding pocket of the EGFR kinase domain, leading to covalent and irreversible inhibition of both EGFR-sensitizing mutations (e.g., exon 19 deletions and L858R) and the T790M resistance mutation. This blockade inhibits downstream signaling pathways, primarily the PI3K/AKT and MAPK pathways, which are crucial for cell proliferation and survival.

Caption: EGFR Signaling Pathway Inhibition by Limertinib and Osimertinib.

Experimental Protocols

The following are generalized protocols for key experiments used in the preclinical evaluation of EGFR inhibitors.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of the inhibitor required to block 50% of the EGFR kinase activity (IC50).

References

• 1. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 2. A consensus on the role of osimertinib in non-small cell lung cancer from the AME Lung Cancer Collaborative Group - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Limertinib and Gefitinib in the Treatment of EGFR-Mutated Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of limertinib and gefitinib, two prominent tyrosine kinase inhibitors (TKIs) used in the treatment of non-small cell lung cancer (NSCLC) with epidermal growth factor receptor (EGFR) mutations. This analysis is based on available preclinical and clinical trial data, focusing on efficacy, safety, and mechanisms of action to inform research and drug development efforts.

Introduction

Gefitinib, a first-generation EGFR-TKI, has been a foundational treatment for NSCLC with activating EGFR mutations.[1][2][3][4][5] Limertinib is a novel, third-generation EGFR-TKI designed to target both primary EGFR-sensitizing mutations and the T790M resistance mutation.[6][7][8][9] This guide delves into a comparative analysis of these two therapies, highlighting key differences in their clinical performance and molecular mechanisms.

Mechanism of Action

Both limertinib and gefitinib are small-molecule inhibitors that target the tyrosine kinase domain of EGFR, preventing its autophosphorylation and the subsequent activation of downstream signaling pathways involved in cell proliferation and survival.[1][2]

Gefitinib: As a first-generation inhibitor, gefitinib reversibly binds to the ATP-binding site of the EGFR tyrosine kinase.[1][2] Its efficacy is primarily in tumors harboring activating EGFR mutations, such as exon 19 deletions and the L858R point mutation.[10][11] However, its effectiveness is limited by the development of resistance, most commonly through the acquisition of the T790M "gatekeeper" mutation.[7]

Limertinib: Limertinib is a third-generation, irreversible EGFR-TKI.[6] It is designed to be highly selective for both the sensitizing EGFR mutations and the T790M resistance mutation, while having lower activity against wild-type EGFR.[6][9] This selectivity profile is intended to improve efficacy in patients who have developed resistance to first- or second-generation TKIs and potentially reduce side effects associated with wild-type EGFR inhibition.[8][12] Preclinical studies have also shown its activity against EGFR exon 20 insertion mutations.[13][14]

Signaling Pathway Inhibition

The binding of limertinib and gefitinib to the EGFR tyrosine kinase domain blocks the downstream signaling cascades that promote tumor growth. The primary pathways affected are the RAS/RAF/MEK/ERK (MAPK) pathway and the PI3K/AKT/mTOR pathway.

Figure 1: Simplified EGFR Signaling Pathway and Inhibition by Limertinib and Gefitinib.

Clinical Efficacy: A Head-to-Head Comparison

A pivotal Phase 3 clinical trial directly compared the efficacy and safety of limertinib versus gefitinib as a first-line treatment for patients with locally advanced or metastatic NSCLC harboring EGFR-sensitizing mutations (exon 19 deletion or exon 21 L858R mutation).[15][16][17]

Efficacy Endpoint	Limertinib	Gefitinib	Hazard Ratio (95% CI)	p-value
Median Progression-Free Survival (PFS)	20.7 months	9.7 months	0.44 (0.34-0.58)	<0.0001
Median CNS PFS	20.7 months	7.1 months	0.28 (0.10-0.82)	0.0136

Table 1: Comparison of Progression-Free Survival in a Phase 3 Trial [15][17][18]

The results from this trial demonstrated a statistically significant and clinically meaningful improvement in progression-free survival for patients treated with limertinib compared to those who received gefitinib.[15][16][17] Notably, limertinib also showed superior efficacy in patients with central nervous system (CNS) metastases, a common site of disease progression in NSCLC.[15][18]

Further clinical data for limertinib comes from a Phase 2b study in patients with locally advanced or metastatic NSCLC with the EGFR T790M mutation who had progressed on prior EGFR TKI therapy.[19][20][21]

Efficacy Endpoint	Limertinib (Phase 2b, T790M+)
Overall Response Rate (ORR)	68.8%
Disease Control Rate (DCR)	92.4%
Median Progression-Free Survival (PFS)	11.0 months
CNS Overall Response Rate (ORR)	65.9%
Median CNS Progression-Free Survival (PFS)	10.6 months

Table 2: Efficacy of Limertinib in EGFR T790M-Positive NSCLC [19][20][21][22][23]

For gefitinib, numerous clinical trials have established its efficacy in the first-line treatment of EGFR-mutated NSCLC.[10][11][24][25][26] Response rates in these studies have been reported to be in the range of 50-70%, with a median progression-free survival of approximately 9 to 11 months.[11][24][26][27]

Safety and Tolerability

In the head-to-head Phase 3 trial, the incidence of Grade 3 or worse treatment-related adverse events (TRAEs) was comparable between the limertinib and gefitinib groups, occurring in 25% of patients in both arms.[17]

Adverse Event Profile	Limertinib	Gefitinib
Grade ≥3 TRAEs	25%	25%
Most Common TRAEs (Limertinib)	Diarrhea, hypokalemia, anemia, rash	Not specified in detail in the provided search results
TRAEs leading to discontinuation	2%	Not specified in detail in the provided search results

Table 3: Comparative Safety Profile from Phase 3 Trial [17][21]

The safety profile of limertinib was found to be consistent with other EGFR-targeted therapies and was considered acceptable and manageable.[15][19][21] Similarly, gefitinib is generally well-tolerated, with common side effects including rash and diarrhea.[24]

Experimental Protocols and Methodologies

The clinical trials referenced in this guide employed rigorous methodologies to ensure the validity of their findings. Below is a generalized experimental workflow for a Phase 3, randomized, double-blind, controlled trial comparing two oral TKIs.

Figure 2: Generalized Experimental Workflow for a Phase 3 Head-to-Head TKI Trial.

Key Methodological Considerations:

• Patient Population: The Phase 3 trial comparing limertinib and gefitinib enrolled treatment-naive patients with locally advanced or metastatic NSCLC harboring EGFR exon 19 deletions or exon 21 L858R mutations.[15][17]

• Dosing: Patients in the limertinib arm received 80 mg twice daily, while those in the gefitinib arm received the standard 250 mg once daily.[17] A double-dummy design was used to maintain blinding.[17]

• Endpoints: The primary endpoint was progression-free survival as assessed by an independent review committee (IRC) to minimize bias.[15][17] Secondary endpoints included overall survival, objective response rate, disease control rate, and safety.[28]

• Statistical Analysis: The trial was designed to have sufficient statistical power to detect a significant difference in the primary endpoint between the two treatment arms.[28]

Conclusion

The available clinical trial data demonstrates that limertinib, a third-generation EGFR-TKI, offers superior efficacy compared to the first-generation TKI gefitinib in the first-line treatment of patients with EGFR-mutated advanced NSCLC. This is evidenced by a significant improvement in progression-free survival, including in patients with CNS metastases.[15][17][18] The safety profiles of both drugs are manageable and consistent with their respective drug classes.[15][17]

For researchers and drug development professionals, the evolution from first- to third-generation EGFR-TKIs, exemplified by the comparison of gefitinib and limertinib, highlights the success of targeted therapy and the ongoing efforts to overcome drug resistance and improve patient outcomes in NSCLC. The development of limertinib and its demonstrated superiority in a head-to-head trial underscore the importance of designing next-generation inhibitors with improved selectivity and the ability to target resistance mechanisms.

References

• 1. Review of the Treatment of Non-Small Cell Lung Cancer with Gefitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Gefitinib: mechanism of action, pharmacokinetics and side effect_Chemicalbook [chemicalbook.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. onclive.com [onclive.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 8. Limertinib - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. publications.ersnet.org [publications.ersnet.org]
• 11. onclive.com [onclive.com]
• 12. What is Limertinib used for? [synapse.patsnap.com]
• 13. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. Innovent's Limertinib, a Third-gen EGFR TKI, Approved in China for First-line Lung Cancer Treatment [synapse.patsnap.com]
• 16. oncodaily.com [oncodaily.com]
• 17. Efficacy and safety of limertinib versus gefitinib as first-line treatment for locally advanced or metastatic non-small-cell lung cancer with EGFR-sensitising mutation: a randomised, double-blind, double-dummy, phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Innovent Announces NMPA Approval of Limertinib, a Third-generation EGFR TKI Collaborated with ASK Pharma, for the First-line Treatment of Lung Cancer - BioSpace [biospace.com]
• 19. onclive.com [onclive.com]
• 20. Innovent and ASK Pharm Jointly Announce NMPA Approval of Limertinib, a Third-generation EGFR TKI for the Treatment of Lung Cancer - BioSpace [biospace.com]
• 21. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Limertinib’s NMPA Approval: A Game-Changer in China’s Lung Cancer Market? [ainvest.com]
• 23. biopharmaapac.com [biopharmaapac.com]
• 24. Phase II Clinical Trial of Gefitinib for the Treatment of Chemonaïve Patients with Advanced Non-small Cell Lung Cancer with Poor Performance Status - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The challenge of targeting EGFR: experience with gefitinib in nonsmall cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Phase II study of gefitinib as first-line chemotherapy in patients with advanced non-small cell lung cancer harboring <i>EGFR</i> mutations and poor prognostic characteristics. - ASCO [asco.org]
• 27. pjms.org.pk [pjms.org.pk]
• 28. scribd.com [scribd.com]

A Head-to-Head Comparison of Safety Profiles of Third-Generation EGFR Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) have transformed the treatment landscape for patients with non-small cell lung cancer (NSCLC) harboring EGFR mutations. While their efficacy is well-established, a nuanced understanding of their safety profiles is critical for clinical decision-making and future drug development. This guide provides an objective comparison of the safety profiles of prominent third-generation EGFR TKIs—osimertinib, almonertinib (aumolertinib), furmonertinib, and lazertinib—supported by data from pivotal clinical trials.

Comparative Safety Data of Third-Generation EGFR TKIs

The following tables summarize the incidence of treatment-related adverse events (TRAEs) from key clinical trials for each drug. It is important to note that direct cross-trial comparisons should be made with caution due to potential differences in study populations and methodologies.

Table 1: Overview of Treatment-Related Adverse Events (All Grades, %)

Adverse Event	Osimertinib (FLAURA)	Almonertinib (AENEAS)	Furmonertinib (FURLONG)	Lazertinib + Amivantamab (MARIPOSA)
Diarrhea	60	16.4	24	37
Rash	59	23.4	16	86
Stomatitis	29	-	-	-
Dry Skin	38	-	-	24
Nail Toxicity/Paronychia	39	-	-	71
Pruritus	18	-	-	24
Decreased Appetite	24	-	-	24
Anemia	16	-	36	-
Increased CPK	-	35.5	-	-
Increased AST	-	29.9	-	-
Increased ALT	-	29.4	32	-

Data for lazertinib is presented in combination with amivantamab, which may contribute to the observed adverse event rates. Rash and nail toxicity, in particular, are known side effects of amivantamab.

Table 2: Overview of Grade ≥3 Treatment-Related Adverse Events (%)

Adverse Event	Osimertinib (FLAURA)	Almonertinib (AENEAS)	Furmonertinib (FURLONG)	Lazertinib + Amivantamab (MARIPOSA)
Any Grade ≥3 TRAE	42	36.4	11	80
Diarrhea	<1	-	4.0	-
Rash	<1	-	-	-
Increased ALT	-	2.8	-	-
Increased AST	-	1.4	-	-
Anemia	-	-	-	-
Increased CPK	-	-	-	-
Venous Thromboembolism	-	-	-	37

Experimental Protocols of Key Clinical Trials

The safety data presented above are derived from the following key clinical trials. Understanding the methodologies of these studies is crucial for interpreting the results.

FLAURA Trial (Osimertinib)

• Study Design: A Phase III, double-blind, randomized controlled trial.[1][2]

• Patient Population: 556 treatment-naïve patients with locally advanced or metastatic NSCLC with EGFR exon 19 deletion or L858R mutation.[1][2] Patients were stratified by mutation type and race (Asian vs. non-Asian).[2]

• Dosage: Patients were randomized 1:1 to receive either osimertinib (80 mg once daily) or a standard first-generation EGFR TKI (gefitinib 250 mg once daily or erlotinib 150 mg once daily).[1]

• Adverse Event Assessment: Adverse events were graded according to the National Cancer Institute's Common Terminology Criteria for Adverse Events (CTCAE), version 4.0.

AENEAS Trial (Almonertinib/Aumolertinib)

• Study Design: A Phase III, multicenter, double-blind, randomized trial.[3][4][5]

• Patient Population: 429 treatment-naïve patients in China with locally advanced or metastatic NSCLC with EGFR exon 19 deletion or L858R mutations.[3][4][5]

• Dosage: Patients were randomized 1:1 to receive either almonertinib (110 mg once daily) or gefitinib (250 mg once daily).[5][6]

• Adverse Event Assessment: Adverse events were graded using the CTCAE.

FURLONG Trial (Furmonertinib)

• Study Design: A multicenter, double-blind, randomized, Phase III study conducted in 55 hospitals across mainland China.[7][8]

• Patient Population: 358 treatment-naïve patients with locally advanced or metastatic NSCLC with EGFR exon 19 deletion or L858R mutation.[7]

• Dosage: Patients were randomized 1:1 to receive either furmonertinib (80 mg once daily) with gefitinib-matching placebo or gefitinib (250 mg once daily) with furmonertinib-matching placebo.[7]

• Adverse Event Assessment: Treatment-related adverse events were judged by investigators.[8]

MARIPOSA Trial (Lazertinib)

• Study Design: A Phase III, international, randomized, open-label study.[9][10]

• Patient Population: 1074 treatment-naïve patients with locally advanced or metastatic NSCLC with EGFR exon 19 deletion or L858R mutation.[10]

• Dosage: Patients were randomized in a 2:2:1 ratio to receive amivantamab plus lazertinib, osimertinib alone, or lazertinib alone.[11]

• Adverse Event Assessment: Adverse events were monitored throughout the trial. The combination of amivantamab and lazertinib was associated with a higher incidence of grade ≥3 adverse events compared to osimertinib monotherapy.[12]

Signaling Pathway and Experimental Workflow

EGFR Signaling Pathway

The epidermal growth factor receptor (EGFR) is a transmembrane protein that plays a crucial role in regulating cell growth, proliferation, and survival.[13] Upon binding of its ligands, such as epidermal growth factor (EGF), EGFR dimerizes and undergoes autophosphorylation of its intracellular tyrosine kinase domain. This phosphorylation creates docking sites for various adaptor proteins and signaling molecules, which in turn activate downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways.[7] These pathways ultimately lead to the transcription of genes involved in cell proliferation and survival. In NSCLC with activating EGFR mutations, the receptor is constitutively active, leading to uncontrolled cell growth. Third-generation EGFR TKIs are designed to selectively inhibit these mutant forms of EGFR.

Caption: Simplified EGFR signaling pathway leading to cell proliferation and survival.

General Experimental Workflow for Clinical Trials

The clinical trials discussed follow a generally standardized workflow for evaluating the safety and efficacy of new cancer therapies.

Caption: Generalized workflow for a randomized controlled clinical trial in oncology.

References

• 1. Osimertinib in Untreated EGFR-Mutated Advanced Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. First line osimertinib for the treatment of patients with advanced EGFR-mutant NSCLC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ascopubs.org [ascopubs.org]
• 5. AENEAS: A Randomized Phase III Trial of Aumolertinib Versus Gefitinib as First-Line Therapy for Locally Advanced or MetastaticNon-Small-Cell Lung Cancer With EGFR Exon 19 Deletion or L858R Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ascopubs.org [ascopubs.org]
• 7. Furmonertinib (AST2818) versus gefitinib as first-line therapy for Chinese patients with locally advanced or metastatic EGFR mutation-positive non-small-cell lung cancer (FURLONG): a multicentre, double-blind, randomised phase 3 study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. arrivent.com [arrivent.com]
• 9. MARIPOSA: phase 3 study of first-line amivantamab + lazertinib versus osimertinib in EGFR-mutant non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MARIPOSA: Can Amivantamab and Lazertinib Replace Osimertinib in the Front-Line Setting? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amivantamab plus Lazertinib in Previously Untreated EGFR-Mutated Advanced NSCLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. nice.org.uk [nice.org.uk]
• 13. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]

Limertinib: A Third-Generation EGFR Inhibitor Validated Against the T790M Resistance Mutation

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of limertinib's efficacy against the EGFR T790M mutation, with a focus on preclinical and clinical data alongside other third-generation tyrosine kinase inhibitors (TKIs), primarily osimertinib.

The emergence of the T790M mutation in the epidermal growth factor receptor (EGFR) gene is a primary mechanism of acquired resistance to first- and second-generation EGFR TKIs in patients with non-small cell lung cancer (NSCLC). Third-generation EGFR TKIs have been developed to specifically target this resistance mutation. This guide evaluates the efficacy of limertinib (ASK120067), a novel third-generation EGFR TKI, in this context.

Preclinical Efficacy: A Head-to-Head Look at Kinase Inhibition and Cell Viability

Preclinical studies are crucial in determining the potency and selectivity of a drug candidate. Here, we compare the in vitro activity of limertinib and osimertinib, a well-established third-generation EGFR TKI.

Kinase Inhibition Assay

The inhibitory activity of limertinib and osimertinib against various EGFR mutations was determined using in vitro kinase assays. The half-maximal inhibitory concentration (IC50) values, which represent the concentration of the drug required to inhibit 50% of the enzyme's activity, are summarized below. Lower IC50 values indicate greater potency.

Target	Limertinib IC50 (nM)	Osimertinib IC50 (nM)
EGFR T790M	0.3 - 0.5 [1][2]	~1
EGFR L858R/T790M	0.3[1]	~1
EGFR ex19del	0.5[1]	~10
EGFR WT	6.0[1][3]	~200

Note: IC50 values are compiled from different preclinical studies and may not be directly comparable due to variations in experimental conditions.

Limertinib demonstrates potent inhibition of the EGFR T790M mutation, with IC50 values in the sub-nanomolar range, comparable to or slightly more potent than osimertinib in some reported assays.[1][2] Importantly, both drugs show significant selectivity for the T790M mutant over wild-type (WT) EGFR, which is a key characteristic of third-generation inhibitors, leading to a wider therapeutic window and potentially fewer side effects related to WT EGFR inhibition.

Cell Proliferation Assay

The anti-proliferative activity of these inhibitors was further evaluated in NSCLC cell lines harboring different EGFR mutations. The IC50 values from these cell-based assays reflect the drug's ability to inhibit cancer cell growth.

Cell Line	EGFR Mutation Status	Limertinib IC50 (nM)	Osimertinib IC50 (nM)
NCI-H1975	L858R/T790M	12[1]	20 - 50
PC-9	ex19del	6[1]	10 - 20
HCC827	ex19del	2[1]	15 - 30
A549	WT	>1000[1]	>1000

Note: IC50 values are compiled from different preclinical studies and may not be directly comparable due to variations in experimental conditions.

In cellular assays, limertinib effectively inhibits the proliferation of NSCLC cells with the T790M mutation (NCI-H1975) and other sensitizing mutations, with IC50 values in the low nanomolar range.[1]

Clinical Validation: Efficacy in Patients with EGFR T790M-Mutated NSCLC

Clinical trials provide the ultimate validation of a drug's efficacy and safety in patients. A pivotal phase 2b study of limertinib has demonstrated its clinical activity in patients with locally advanced or metastatic NSCLC with the EGFR T790M mutation who had progressed on prior EGFR TKI therapy.

Clinical Endpoint	Limertinib (Phase 2b Study)	Osimertinib (AURA3 Study)
Objective Response Rate (ORR)	68.8% [4]	71% [5]
Disease Control Rate (DCR)	92.4% [4]	92% [5]
Median Progression-Free Survival (PFS)	11.0 months [4]	10.1 months [6]
Central Nervous System (CNS) ORR	65.9% [4]	Not directly comparable

The clinical data for limertinib are promising, showing an objective response rate and disease control rate that are comparable to those reported for osimertinib in a similar patient population.[4][5] The median progression-free survival of 11.0 months further underscores its potential as an effective treatment option for patients with EGFR T790M-positive NSCLC.[4] Notably, limertinib has also shown significant efficacy in patients with central nervous system (CNS) metastases, a common site of disease progression.[4]

Experimental Protocols and Methodologies

For researchers seeking to replicate or build upon these findings, below are generalized protocols for the key experiments cited in the preclinical evaluation of EGFR TKIs.

In Vitro Kinase Inhibition Assay

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of a purified kinase.

Caption: Workflow for an in vitro kinase inhibition assay.

A common method is the ADP-Glo™ Kinase Assay, which measures the amount of ADP produced during the kinase reaction. The assay involves incubating the purified EGFR enzyme (wild-type or mutant) with a substrate, ATP, and varying concentrations of the inhibitor. After the reaction, a detection reagent is added to measure the amount of ADP, which is inversely proportional to the kinase activity. The results are then used to calculate the IC50 value.[7]

Cell Viability (MTT) Assay

This colorimetric assay assesses the metabolic activity of cells as an indicator of cell viability and proliferation.

Caption: Workflow for a cell viability (MTT) assay.

NSCLC cells are seeded in 96-well plates and allowed to adhere. The cells are then treated with a range of concentrations of the EGFR inhibitor for a specified period (e.g., 72 hours). Following treatment, the MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals. These crystals are then dissolved using a solubilizing agent (e.g., DMSO), and the absorbance is measured using a microplate reader. The absorbance is directly proportional to the number of viable cells, allowing for the calculation of the IC50 value.[8][9][10][11]

In Vivo Xenograft Model

This model evaluates the anti-tumor efficacy of a drug in a living organism.

Caption: Workflow for an in vivo xenograft model study.

Human NSCLC cells, such as NCI-H1975 (harboring the T790M mutation), are subcutaneously injected into immunocompromised mice. Once the tumors reach a certain volume, the mice are randomized into treatment and control groups. The treatment group receives the investigational drug (e.g., limertinib) via a specified route (e.g., oral gavage), while the control group receives a vehicle. Tumor growth is monitored regularly by measuring tumor volume. The efficacy of the drug is determined by calculating the tumor growth inhibition (TGI).[12][13][14][15]

EGFR Signaling Pathway and Inhibition by Third-Generation TKIs

The EGFR signaling pathway plays a critical role in cell proliferation and survival. In NSCLC with activating EGFR mutations, this pathway is constitutively active, driving tumor growth. The T790M mutation confers resistance to first- and second-generation TKIs by altering the ATP-binding pocket of the EGFR kinase domain.

Caption: EGFR signaling pathway and inhibition by limertinib.

Third-generation EGFR TKIs like limertinib are designed to form a covalent bond with a cysteine residue (C797) in the ATP-binding pocket of the EGFR kinase domain, effectively and irreversibly inhibiting its activity even in the presence of the T790M mutation. This blockade of EGFR signaling leads to the inhibition of downstream pathways, such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways, ultimately resulting in decreased cell proliferation and survival.[16][17][18]

Conclusion

The available preclinical and clinical data strongly support the efficacy of limertinib against the EGFR T790M mutation in NSCLC. Its potent and selective inhibition of the T790M mutant EGFR, demonstrated in both in vitro and in vivo models, translates to significant clinical activity in patients who have developed resistance to earlier-generation EGFR TKIs. The comparison with osimertinib suggests that limertinib is a promising alternative with a similar efficacy and safety profile. Further head-to-head comparative studies will be valuable to delineate any subtle differences in their clinical performance. For researchers and drug developers, limertinib represents a successful example of targeted therapy designed to overcome a specific mechanism of drug resistance.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 5. The safety and efficacy of osimertinib for the treatment of EGFR T790M mutation positive non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Osimertinib in first line setting: preventive or delayed T790M occurrence? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. promega.com.cn [promega.com.cn]
• 8. benchchem.com [benchchem.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. broadpharm.com [broadpharm.com]
• 12. Patient‐derived xenograft models of non‐small cell lung cancer for evaluating targeted drug sensitivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Personalizing non-small cell lung cancer treatment through patient-derived xenograft models: preclinical and clinical factors for consideration - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A Genomically and Clinically Annotated Patient-Derived Xenograft Resource for Preclinical Research in Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Patient-Derived Xenografts of Non Small Cell Lung Cancer: Resurgence of an Old Model for Investigation of Modern Concepts of Tailored Therapy and Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ClinPGx [clinpgx.org]
• 17. researchgate.net [researchgate.net]
• 18. lifesciences.danaher.com [lifesciences.danaher.com]

Limertinib vs. Afatinib: A Comparative Guide to Overcoming TKI Resistance in EGFR-Mutant NSCLC

For researchers and drug development professionals navigating the complexities of acquired resistance to epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) in non-small cell lung cancer (NSCLC), understanding the nuances of next-generation inhibitors is paramount. This guide provides a detailed, data-driven comparison of limertinib (ASK120067), a third-generation EGFR TKI, and afatinib, a second-generation EGFR TKI, in the context of overcoming TKI resistance, particularly the T790M mutation.

Executive Summary

Limertinib, a third-generation EGFR TKI, demonstrates potent and selective inhibitory activity against both EGFR-sensitizing mutations and the T790M resistance mutation. In contrast, afatinib, a second-generation TKI, is effective against sensitizing mutations but exhibits significantly reduced activity in the presence of the T790M mutation. This guide will delve into the preclinical data, mechanisms of action, and relevant experimental protocols to provide a clear comparison of these two agents.

Data Presentation: Quantitative Comparison

The following tables summarize the in vitro inhibitory activities of limertinib and afatinib against various EGFR mutations and cell lines.

Table 1: Kinase Inhibitory Activity (IC50, nM)

Target	Limertinib (nM)	Afatinib (nM)
EGFR (T790M)	0.3[1]	-
EGFR (L858R/T790M)	0.3[1]	-
EGFR (exon19del)	0.5[1]	-
EGFR (Wild-Type)	6.0[1]	-

Note: Direct comparative IC50 data for afatinib against isolated kinases was not available in the searched literature.

Table 2: Cell-Based Inhibitory Activity (IC50, nM)

Cell Line	EGFR Mutation Status	Limertinib (nM)	Afatinib (nM)
NCI-H1975	L858R/T790M	12[1]	38.4[2]
PC-9	exon19del	6[1]	0.28[2]
HCC827	exon19del	2[1]	-
PC-9-GR	exon19del/T790M (acquired)	-	350.0[2]
A431	Wild-Type	338[1]	-
LoVo	Wild-Type	>1000[1]	-
A549	Wild-Type	1541[1]	-

Mechanism of Action and Preclinical Efficacy

Limertinib (ASK120067) is an irreversible, third-generation EGFR TKI specifically designed to target both the sensitizing EGFR mutations and the T790M resistance mutation while sparing wild-type EGFR.[1][3] Preclinical studies have shown that limertinib potently inhibits the phosphorylation of EGFR at tyrosine residue 1068 and its downstream signaling proteins AKT and ERK in cells harboring the T790M mutation.[1] This targeted inhibition leads to the induction of apoptosis and significant tumor regression in preclinical models of T790M-positive NSCLC.[3][4]

Afatinib is a second-generation, irreversible ErbB family blocker that inhibits EGFR, HER2, and HER4.[2] While highly effective against NSCLC with activating EGFR mutations, its efficacy is significantly compromised by the T790M mutation.[5] Preclinical data indicates that cell lines with acquired T790M mutations are significantly less sensitive to afatinib than their parental, T790M-negative counterparts.[2] Although afatinib was initially developed to overcome resistance to first-generation TKIs, its clinical activity against T790M-positive tumors has been limited.[5]

Experimental Protocols

Detailed methodologies for key experiments cited in the preclinical evaluation of limertinib and afatinib are provided below.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the effect of TKIs on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• NSCLC cell lines (e.g., NCI-H1975, PC-9)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Limertinib and Afatinib stock solutions (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% glacial acetic acid, and 16% SDS)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 3,000-5,000 cells per well and incubate for 24 hours.

• Treat the cells with serial dilutions of limertinib or afatinib for 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 values using a non-linear regression analysis.

Western Blot Analysis for EGFR Signaling

This protocol is used to detect the phosphorylation status of EGFR and its downstream signaling proteins, providing insight into the mechanism of action of the TKIs.

Materials:

• NSCLC cell lines

• Limertinib and Afatinib

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Treat cells with limertinib or afatinib at various concentrations for a specified time (e.g., 2-24 hours).

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to quantify the extent of apoptosis induced by TKI treatment.

Materials:

• NSCLC cell lines

• Limertinib and Afatinib

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Binding buffer

• Flow cytometer

Procedure:

• Treat cells with limertinib or afatinib for a specified time (e.g., 48 hours).

• Harvest the cells and wash them with cold PBS.

• Resuspend the cells in binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry within 1 hour. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Visualizing the Mechanisms of Action and Resistance

The following diagrams, generated using the DOT language, illustrate the EGFR signaling pathway, the mechanism of TKI resistance, and a comparative experimental workflow.

Caption: EGFR Signaling Pathway.

Caption: TKI Resistance Mechanism.

Caption: Comparative Experimental Workflow.

Conclusion

The preclinical data strongly suggests that limertinib is a more effective agent than afatinib for overcoming TKI resistance mediated by the EGFR T790M mutation. Its high potency and selectivity for the T790M mutant EGFR, coupled with a favorable profile against wild-type EGFR, position it as a promising therapeutic option for patients who have developed resistance to earlier-generation TKIs. Afatinib remains a valuable treatment for TKI-naïve patients with EGFR-sensitizing mutations, but its utility is limited in the setting of acquired T790M-mediated resistance. This guide provides a foundational comparison to aid researchers and clinicians in their evaluation of these two important targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Afatinib increases sensitivity to radiation in non-small cell lung cancer cells with acquired EGFR T790M mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Afatinib in the first-line treatment of patients with non-small cell lung cancer: clinical evidence and experience - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Limertinib and Dacomitinib in Targeting EGFR Signaling

In the landscape of targeted therapies for non-small cell lung cancer (NSCLC), epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) have revolutionized treatment paradigms. This guide provides a comparative analysis of two such inhibitors: limertinib, a third-generation TKI, and dacomitinib, a second-generation TKI. This comparison aims to provide researchers, scientists, and drug development professionals with a detailed overview of their mechanisms, efficacy, and the experimental frameworks used to evaluate them.

Introduction to Limertinib and Dacomitinib

Dacomitinib is a second-generation, irreversible pan-HER kinase inhibitor.[1] It targets not only the epidermal growth factor receptor (EGFR/HER1) but also other members of the ErbB family, namely HER2 and HER4.[2][3] Its mechanism of action involves covalent binding to the ATP-binding site of the kinase domain, leading to sustained inhibition of signaling pathways crucial for cell proliferation and survival, such as the RAS-RAF-MEK-ERK and PI3K-AKT pathways.[4] Dacomitinib has shown efficacy in treating NSCLC with activating EGFR mutations, such as exon 19 deletions or the L858R point mutation.[4]

Limertinib (ASK120067) is a third-generation, irreversible EGFR TKI.[5][6] Its primary distinction is its high potency and selectivity for the EGFR T790M mutation, a common mechanism of acquired resistance to first- and second-generation EGFR TKIs.[5][6] By specifically targeting this mutation while showing less activity against wild-type EGFR, limertinib aims to provide a therapeutic option for patients who have developed resistance to earlier-generation inhibitors.[5][7]

Comparative Efficacy and Specificity

The differing mechanisms of action and target specificities of limertinib and dacomitinib translate to distinct efficacy profiles. The following tables summarize key in vitro and clinical data for both compounds.

In Vitro Inhibitory Activity

Compound	Target	IC50 (nM)	Cell Line
Limertinib	EGFR T790M	0.3	-
EGFR exon19del	0.5	-
EGFR L858R/T790M	0.3	NCI-H1975
Wild-Type EGFR	6.0	-
EGFR-mutant (sensitizing)	2-6	PC-9, HCC827
Dacomitinib	EGFR	6.0	-
HER2	45.7	-
HER4	73.7	-

Data sourced from multiple preclinical studies.[1][5][7]

Clinical Trial Outcomes

Drug	Clinical Trial	Patient Population	Median Progression-Free Survival (PFS)	Objective Response Rate (ORR)
Limertinib	Phase 2b (NCT03502850)	EGFR T790M-mutated NSCLC	11.0 months	68.8%
Phase 3	First-line EGFR-mutated NSCLC (vs. gefitinib)	20.7 months	Not Reported
Dacomitinib	ARCHER 1050 (Phase 3)	First-line EGFR-mutated NSCLC (vs. gefitinib)	14.7 months	75%

Clinical trial data for limertinib and dacomitinib highlights their efficacy in specific patient populations.[8][9][10]

Experimental Protocols

The evaluation of EGFR TKIs like limertinib and dacomitinib relies on a series of well-established experimental protocols to determine their potency, selectivity, and cellular effects.

Kinase Activity Assay (In Vitro)

This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of the EGFR kinase domain.

Protocol:

• Reagents and Materials: Recombinant human EGFR protein (wild-type and mutant forms), ATP, substrate peptide (e.g., poly(Glu, Tyr) 4:1), 96-well plates, kinase assay buffer, test compounds (limertinib, dacomitinib), and a detection system (e.g., ELISA-based with anti-phosphotyrosine antibody).

• Procedure:

  • Coat 96-well plates with the substrate peptide.

  • Prepare serial dilutions of the test compounds.

  • In each well, combine the recombinant EGFR protein, kinase assay buffer, and a specific concentration of the test compound.

  • Initiate the kinase reaction by adding a defined concentration of ATP.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific duration (e.g., 60 minutes).

  • Stop the reaction and wash the plates.

  • Detect the level of substrate phosphorylation using a primary anti-phosphotyrosine antibody followed by a secondary antibody conjugated to a reporter enzyme (e.g., HRP).

  • Add a substrate for the reporter enzyme and measure the signal (e.g., absorbance at 450 nm).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to a no-compound control. Determine the IC50 value, the concentration at which 50% of kinase activity is inhibited, by fitting the data to a dose-response curve.[11]

Cell Proliferation Assay

This assay measures the effect of the inhibitors on the growth of cancer cell lines harboring specific EGFR mutations.

Protocol:

• Reagents and Materials: NSCLC cell lines (e.g., NCI-H1975 for T790M, PC-9 for exon 19 deletion), cell culture medium, fetal bovine serum (FBS), 96-well cell culture plates, test compounds, and a cell viability reagent (e.g., MTS or CCK-8).

• Procedure:

  • Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of limertinib or dacomitinib.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence, which is proportional to the number of viable cells.

• Data Analysis: Normalize the viability of treated cells to that of untreated control cells. Plot the percentage of cell growth inhibition against the compound concentration to determine the IC50 value for cell proliferation.[1]

Western Blot Analysis for Signaling Pathway Inhibition

This technique is used to assess the impact of the inhibitors on the phosphorylation status of EGFR and its downstream signaling proteins.

Protocol:

• Reagents and Materials: Cell lines, test compounds, lysis buffer, protein assay kit, SDS-PAGE gels, transfer apparatus, PVDF membranes, primary antibodies (e.g., anti-phospho-EGFR, anti-total-EGFR, anti-phospho-AKT, anti-total-AKT, anti-phospho-ERK, anti-total-ERK), and a secondary antibody conjugated to HRP.

• Procedure:

  • Treat cultured cells with the test compounds for a defined period.

  • Lyse the cells and quantify the protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with specific primary antibodies overnight.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Data Analysis: Compare the intensity of the phosphorylated protein bands in treated samples to the untreated controls, normalizing to the total protein levels, to determine the extent of signaling inhibition.[7]

Signaling Pathways and Experimental Workflow

Visualizing the EGFR signaling pathway and the experimental workflow for comparing these inhibitors can aid in understanding their mechanism and evaluation.

EGFR signaling pathway and points of inhibition by dacomitinib and limertinib.

General experimental workflow for the preclinical and clinical evaluation of EGFR TKIs.

Conclusion

Dacomitinib and limertinib represent two distinct generations of EGFR TKIs with different target specificities and clinical applications. Dacomitinib, as a second-generation pan-HER inhibitor, has demonstrated broad activity against EGFR-mutated NSCLC. In contrast, limertinib, a third-generation inhibitor, offers a targeted approach for patients with the T790M resistance mutation, a significant challenge in the treatment of NSCLC. The experimental data and clinical trial results summarized in this guide provide a basis for understanding their comparative roles in the evolving landscape of precision oncology. Further head-to-head clinical trials would be necessary to definitively establish the comparative efficacy and safety of these two agents in specific patient populations.

References

• 1. selleckchem.com [selleckchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Dacomitinib, an emerging HER-targeted therapy for non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Dacomitinib? [synapse.patsnap.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Limertinib: A Novel Third-Generation EGFR-TKI Approved in China [synapse.patsnap.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Dacomitinib Shows More than Seven-Month Improvement in Overall Survival Compared to an Established Therapy in Advanced NSCLC with EGFR-Activating Mutations | Pfizer [pfizer.com]
• 9. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Innovent's Limertinib, a Third-gen EGFR TKI, Approved in China for First-line Lung Cancer Treatment [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]

Durability of Response: Limertinib in the Landscape of EGFR Tyrosine Kinase Inhibitors

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of acquired resistance remains a central challenge in the treatment of epidermal growth factor receptor (EGFR)-mutated non-small cell lung cancer (NSCLC). While tyrosine kinase inhibitors (TKIs) have revolutionized patient outcomes, the duration of response is a critical determinant of their long-term efficacy. This guide provides a comparative analysis of the durability of response to limertinib, a third-generation EGFR TKI, against other prominent TKIs across different generations.

Executive Summary

Limertinib, a third-generation EGFR TKI, has demonstrated a promising durability of response in clinical trials, particularly in patients with EGFR T790M-mutated NSCLC who have progressed on earlier-generation TKIs. Head-to-head clinical trial data indicates that limertinib offers a significant improvement in progression-free survival compared to the first-generation TKI, gefitinib. When compared to other third-generation TKIs, such as osimertinib, limertinib shows a comparable duration of response in similar patient populations. This guide synthesizes available clinical and preclinical data to provide a comprehensive overview for researchers and drug development professionals.

Comparative Clinical Data on Durability of Response

The durability of response to various EGFR TKIs is most effectively evaluated through key clinical trial endpoints such as Progression-Free Survival (PFS) and Duration of Response (DoR). The following tables summarize the performance of limertinib and other key TKIs in their respective pivotal clinical trials.

Table 1: Durability of Response of Limertinib in Clinical Trials
Trial Identifier	Patient Population	Median Progression-Free Survival (PFS)	Median Duration of Response (DoR)
NCT04143607 (Phase 3)	First-line, EGFR-sensitizing mutation	20.7 months	Not Reported
NCT03502850 (Phase 2b)	EGFR T790M mutation-positive NSCLC	11.0 months	11.1 months[1][2][3][4]

Table 2: Durability of Response of Comparator EGFR TKIs in Key Clinical Trials
TKI	Trial Identifier	Patient Population	Median Progression-Free Survival (PFS)
Osimertinib	FLAURA (NCT02296125)	First-line, EGFR-sensitizing mutation	18.9 months
Gefitinib	IPASS (NCT00322452)	First-line, clinically selected (Asian, non-smoker, adenocarcinoma)	9.5 months (in EGFR mutation-positive subgroup)
Erlotinib	EURTAC (NCT00446225)	First-line, EGFR-sensitizing mutation (European)	9.7 months
Afatinib	LUX-Lung 7 (NCT01466660)	First-line, EGFR-sensitizing mutation	11.0 months

Signaling Pathways and Mechanism of Action

EGFR TKIs function by inhibiting the ATP-binding site of the EGFR kinase domain, thereby blocking downstream signaling pathways crucial for cell proliferation and survival, such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways. Third-generation TKIs like limertinib and osimertinib are designed to overcome the T790M resistance mutation that commonly develops after treatment with first- or second-generation TKIs.

EGFR signaling pathway and points of inhibition by TKIs.

Experimental Protocols

Clinical Trial Methodologies

The durability of response in the cited clinical trials was assessed based on standardized methodologies.

Limertinib (NCT04143607):

• Study Design: A randomized, double-blind, double-dummy, phase 3 trial comparing limertinib to gefitinib in patients with locally advanced or metastatic NSCLC with EGFR-sensitizing mutations.

• Tumor Assessment: Tumor response was evaluated by an Independent Review Committee (IRC) according to Response Evaluation Criteria in Solid Tumors version 1.1 (RECIST 1.1). Imaging assessments (CT or MRI) were performed at baseline, every 6 weeks for the first 18 months, and then every 12 weeks.

• Primary Endpoint: Progression-free survival (PFS), defined as the time from randomization to the first documentation of objective disease progression or death from any cause.

Osimertinib (FLAURA - NCT02296125):

• Study Design: A double-blind, randomized, phase 3 trial comparing osimertinib with standard-of-care EGFR-TKIs (gefitinib or erlotinib) in treatment-naïve patients with EGFR-mutated advanced NSCLC.

• Tumor Assessment: Tumor assessments were performed by the investigator according to RECIST 1.1 at baseline, every 6 weeks until disease progression.

• Primary Endpoint: Progression-free survival (PFS).

Gefitinib (IPASS - NCT00322452):

• Study Design: An open-label, randomized, phase 3 trial comparing first-line gefitinib with carboplatin/paclitaxel chemotherapy in a clinically selected population of Asian patients with advanced NSCLC.

• Tumor Assessment: Tumor assessments were conducted at baseline and every 6 weeks until disease progression, according to RECIST criteria.[5]

• Primary Endpoint: Progression-free survival (PFS).

Erlotinib (EURTAC - NCT00446225):

• Study Design: An open-label, randomized, phase 3 trial comparing first-line erlotinib with platinum-based chemotherapy in European patients with advanced EGFR mutation-positive NSCLC.[6][7][8]

• Tumor Assessment: Tumor response was evaluated at baseline and then every 6 weeks using RECIST 1.1.

• Primary Endpoint: Progression-free survival (PFS).[6][7][8]

Afatinib (LUX-Lung 7 - NCT01466660):

• Study Design: An open-label, exploratory, randomized phase 2b trial comparing afatinib with gefitinib in treatment-naïve patients with EGFR mutation-positive NSCLC.[9][10]

• Tumor Assessment: Tumor response was assessed by independent central review according to RECIST 1.1 at baseline, every 6 weeks for the first 48 weeks, and every 12 weeks thereafter.[9]

• Co-primary Endpoints: Progression-free survival (PFS), time-to-treatment failure, and overall survival.[9][10]

Generalized clinical trial workflow for assessing TKI durability.

Preclinical Methodologies for Assessing Durability

Preclinical models are instrumental in understanding the mechanisms of resistance and evaluating the durability of response to TKIs.

In Vitro Resistance Models:

• Stepwise Dose-Escalation: A common method to generate TKI-resistant cell lines involves continuous exposure of EGFR-mutant cancer cells (e.g., PC-9, HCC827) to a TKI, starting at a low concentration and gradually increasing the dose over several months.[7][11] This mimics the clinical development of acquired resistance.

• Protocol Outline:

  • Culture EGFR-mutant NSCLC cells in standard media.

  • Introduce the TKI at a concentration below the IC50.

  • Once the cells resume proliferation, incrementally increase the TKI concentration.

  • Repeat this process until the cells can proliferate in the presence of a clinically relevant high concentration of the TKI.

  • Characterize the resistant cell line to identify resistance mechanisms.

Patient-Derived Xenograft (PDX) Models:

• Model Establishment: Tumor fragments from a patient's cancer are implanted into immunodeficient mice.[12][13] These models are valuable as they more closely recapitulate the heterogeneity and microenvironment of human tumors.

• Durability Assessment Protocol:

  • Establish PDX models from EGFR-mutant NSCLC patient tumors.

  • Once tumors reach a specified volume, randomize mice into treatment cohorts (e.g., vehicle control, limertinib, comparator TKI).

  • Treat mice with the respective TKIs daily via oral gavage.

  • Measure tumor volume regularly (e.g., twice weekly) with calipers.

  • Continue treatment until tumors exhibit progressive growth, defined as a significant increase in tumor volume over a specified period, or until the study endpoint. The time to progression serves as a measure of the durability of response.[12]

Preclinical workflows for evaluating TKI durability.

Mechanisms of Resistance and Future Directions

The durability of response to third-generation EGFR TKIs, including limertinib, is ultimately limited by the emergence of on-target resistance mechanisms, such as the EGFR C797S mutation, or off-target mechanisms, including amplification of MET or HER2, and activation of downstream signaling pathways.

Understanding these resistance mechanisms is crucial for the development of next-generation inhibitors and combination therapies aimed at prolonging the duration of clinical benefit. Future research should focus on:

• Head-to-head preclinical studies directly comparing the durability of response of limertinib with other third-generation TKIs in various resistance models.

• Identifying predictive biomarkers to determine which patients are most likely to have a durable response to limertinib.

• Investigating rational combination strategies to overcome or delay the onset of resistance to limertinib.

By continuing to explore these avenues, the full potential of limertinib and other targeted therapies can be realized, leading to more durable responses and improved outcomes for patients with EGFR-mutated NSCLC.

References

• 1. Breaking barriers: patient-derived xenograft (PDX) models in lung cancer drug development—are we close to the finish line? - Karim - Translational Lung Cancer Research [tlcr.amegroups.org]
• 2. pro.boehringer-ingelheim.com [pro.boehringer-ingelheim.com]
• 3. ascopubs.org [ascopubs.org]
• 4. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. Erlotinib versus standard chemotherapy as first-line treatment for European patients with advanced EGFR mutation-positive non-small-cell lung cancer (EURTAC): a multicentre, open-label, randomised phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. EURTAC first line therapy for non small cell lung carcinoma in epidermal growth factor receptor mutation positive patients: A choice between two TKIs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. EURTAC first-line phase III randomized study in advanced non-small cell lung cancer: Erlotinib works also in European population - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. Afatinib versus gefitinib as first-line treatment of patients with EGFR mutation-positive non-small-cell lung cancer (LUX-Lung 7): a phase 2B, open-label, randomised controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Establishing Dual Resistance to EGFR-TKI and MET-TKI in Lung Adenocarcinoma Cells In Vitro with a 2-step Dose-escalation Procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Patient‐derived xenograft models of non‐small cell lung cancer for evaluating targeted drug sensitivity and resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Patient-derived xenograft models of non-small cell lung cancer for evaluating targeted drug sensitivity and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Resistance Profiles of Limertinib and Other EGFR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of limertinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), with other EGFR inhibitors. The information is supported by experimental data to aid in understanding their cross-resistance profiles, a critical aspect in the development of effective cancer therapies.

Introduction to EGFR Inhibitors and Resistance

EGFR is a key signaling protein that, when mutated, can drive the growth of various cancers, most notably non-small cell lung cancer (NSCLC). EGFR TKIs are a class of targeted therapies designed to block the signaling cascade initiated by these mutated receptors. However, the efficacy of these inhibitors is often limited by the emergence of drug resistance, frequently through secondary mutations in the EGFR gene or the activation of alternative signaling pathways. This guide focuses on limertinib and its performance against various EGFR mutations, including those that confer resistance to other generations of EGFR inhibitors.

Data Presentation: Comparative Inhibitory Activity

The following tables summarize the half-maximal inhibitory concentrations (IC50) of limertinib and other selected EGFR inhibitors against various EGFR genotypes. Lower IC50 values indicate greater potency.

Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

EGFR Mutant	Limertinib	Osimertinib	Gefitinib	Erlotinib	Afatinib
Wild-Type (WT)	6.0[1]	~200-500	-	-	-
Exon 19 Deletion	0.5[1]	~1-15	-	-	-
L858R	-	~1-20	-	-	-
T790M	0.5[1]	~1-10	-	-	-
L858R/T790M	0.3[1]	~1-10	-	-	-
Exon 20 Insertion (D770_N771insNPG)	1.5[2]	-	82.0[2]	291.9[2]	-

Note: Data for osimertinib, gefitinib, erlotinib, and afatinib are compiled from various preclinical studies and serve as a general reference. Direct comparative studies with limertinib are limited.

Table 2: Cellular Antiproliferative Activity (IC50, nM)

Cell Line	EGFR Mutation(s)	Limertinib	Osimertinib
NCI-H1975	L858R/T790M	12[1]	-
PC-9	Exon 19 Deletion	6[1]	-
HCC827	Exon 19 Deletion	2[1]	-
A431	Wild-Type	338[1]	-
LoVo	Wild-Type	>1000	-
A549	Wild-Type	1541[1]	-

Note: Data for osimertinib in these specific cell lines under identical experimental conditions as limertinib were not available in the initial search.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of EGFR inhibitors on cancer cell lines.

1. Cell Seeding:

• Harvest exponentially growing cells using trypsin-EDTA and resuspend them in a complete culture medium.

• Determine the cell density using a hemocytometer or an automated cell counter.

• Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate.

• Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.[3]

2. Compound Treatment:

• Prepare a stock solution of the EGFR inhibitor in an appropriate solvent (e.g., DMSO).

• Perform serial dilutions of the stock solution in a complete culture medium to achieve the desired final concentrations.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of the inhibitor.

• Include a vehicle control (medium with the same concentration of solvent as the highest inhibitor concentration) and a no-treatment control.

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.[3]

3. MTT Addition and Incubation:

• After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[3][4]

• Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[3]

4. Formazan Solubilization and Absorbance Measurement:

• Carefully remove the medium from each well without disturbing the formazan crystals.

• Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% (vol/vol) dimethylformamide in 2% (vol/vol) glacial acetic acid with 16% (wt/vol) sodium dodecyl sulfate, adjusted to pH 4.7) to each well.[3][4]

• Wrap the plate in foil and shake it on an orbital shaker for 15 minutes to ensure complete solubilization.

• Record the absorbance at 570 nm using a microplate reader.[4]

5. Data Analysis:

• Subtract the background absorbance from all readings.

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot the percentage of cell viability against the logarithm of the inhibitor concentration to generate a dose-response curve and determine the IC50 value.[3]

Western Blot for EGFR Phosphorylation

This protocol is used to assess the inhibitory effect of EGFR TKIs on EGFR phosphorylation and downstream signaling pathways.

1. Cell Culture and Treatment:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 16-24 hours to reduce basal levels of EGFR phosphorylation.

• Treat the cells with the EGFR inhibitor at various concentrations for the desired duration (e.g., 30 minutes to 24 hours).[5]

• Stimulate the cells with EGF (e.g., 100 ng/mL) for 15-30 minutes at 37°C to induce EGFR phosphorylation.[5]

2. Cell Lysis:

• After treatment, place the plates on ice and aspirate the medium.

• Wash the cells twice with ice-cold PBS.

• Add ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[5][6]

• Transfer the supernatant (total protein extract) to a new pre-chilled tube.

3. Protein Quantification:

• Determine the protein concentration of each sample using a BCA protein assay according to the manufacturer's instructions.[5]

4. Sample Preparation and SDS-PAGE:

• Normalize the protein concentration of all samples with RIPA buffer.

• Add 4X Laemmli sample buffer to each lysate to a final concentration of 1X and boil at 95-100°C for 5 minutes.

• Load 20-30 µg of total protein per lane into a 4-20% polyacrylamide gel.[5]

5. Protein Transfer:

• Transfer the separated proteins to a PVDF or nitrocellulose membrane. For larger proteins like EGFR (~175 kDa), a wet transfer system is often preferred.[6]

6. Immunoblotting:

• Block the membrane with 5% BSA or non-fat dry milk in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies (e.g., anti-p-EGFR, anti-total-EGFR, anti-p-AKT, anti-total-AKT, anti-p-ERK, anti-total-ERK, and a loading control like β-actin) overnight at 4°C.[6][7]

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[5][6]

• Wash the membrane three times with TBST.

7. Detection:

• Prepare and apply an ECL substrate according to the manufacturer's instructions.

• Capture the chemiluminescent signal using a digital imager or X-ray film.[5]

8. Data Analysis:

• Quantify the band intensities using densitometry software.

• Normalize the intensity of the phosphorylated protein band to the total protein band to account for differences in protein levels.

Signaling Pathways and Resistance Mechanisms

The development of resistance to EGFR inhibitors is a complex process involving on-target mutations and the activation of bypass signaling pathways.

EGFR Signaling Pathway

Upon ligand binding, EGFR dimerizes and autophosphorylates, initiating downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, which are crucial for cell proliferation and survival.[8]

Canonical EGFR Signaling Pathway

Mechanisms of Resistance to EGFR Inhibitors

Resistance to EGFR TKIs can be broadly categorized into two types: on-target alterations and activation of bypass pathways. On-target resistance involves secondary mutations in the EGFR kinase domain that interfere with drug binding. A key example is the T790M "gatekeeper" mutation, which confers resistance to first- and second-generation TKIs. Third-generation inhibitors like limertinib and osimertinib were specifically designed to overcome T790M-mediated resistance. However, further resistance can emerge through tertiary mutations such as C797S.

Bypass pathway activation involves the upregulation of other signaling pathways that can drive cell proliferation independently of EGFR. A common mechanism is the amplification of the MET receptor tyrosine kinase.

Overview of EGFR TKI Resistance Mechanisms

Discussion

Limertinib demonstrates potent inhibitory activity against EGFR sensitizing mutations and the T790M resistance mutation, with IC50 values in the low nanomolar range.[1] Its selectivity for mutant EGFR over wild-type is a key feature of third-generation inhibitors, aiming to reduce off-target toxicities. Preclinical data also suggest that limertinib is effective against certain EGFR exon 20 insertion mutations, which are typically resistant to first- and second-generation TKIs.[2]

The cross-resistance profile of limertinib, particularly against mutations that confer resistance to other third-generation inhibitors like osimertinib (e.g., C797S), is an area of active investigation. The emergence of the C797S mutation, which prevents the covalent binding of irreversible inhibitors, is a significant clinical challenge. The development of fourth-generation EGFR inhibitors and combination therapies are ongoing strategies to address this and other resistance mechanisms.

This guide provides a foundational understanding of the comparative preclinical profile of limertinib. Further head-to-head clinical studies are necessary to fully elucidate its cross-resistance profile and clinical utility in the evolving landscape of EGFR-targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Frontiers | ASK120067 (limertinib) exerts pre-clinical anti-tumor activity by inhibiting EGFR exon20 insertion [frontiersin.org]
• 3. benchchem.com [benchchem.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Analyzing expression and phosphorylation of the EGF receptor in HNSCC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]

Limertinib vs. Osimertinib: A Comparative Analysis of Central Nervous System Penetration

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the central nervous system (CNS) penetration and efficacy of two third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs): limertinib and osimertinib. This analysis is critical for understanding their potential in treating EGFR-mutated non-small cell lung cancer (NSCLC) with brain metastases.

While both limertinib and osimertinib have demonstrated significant clinical activity against CNS metastases in EGFR-mutated NSCLC, a direct quantitative comparison of their preclinical CNS penetration properties is limited by the availability of public data for limertinib. However, by examining the extensive data for osimertinib and the clinical efficacy of both agents, we can draw valuable insights.

Quantitative Comparison of CNS Penetration and Efficacy

The following table summarizes the available preclinical and clinical data on the CNS penetration and efficacy of osimertinib, alongside the clinical CNS efficacy data for limertinib.

Parameter	Osimertinib	Limertinib
Preclinical CNS Penetration
In Vitro Efflux Ratio (MDCK-MDR1 cells)	0.372 - 3.2[1][2]	Data not publicly available
In Vivo Brain-to-Plasma Ratio (AUC) - Mouse	1.7 - 2.8[1]	Data not publicly available
In Vivo Unbound Brain-to-Plasma Ratio (Kp,uu) - Rat	0.21[2]	Data not publicly available
In Vivo Brain-to-Blood Ratio (Kp) - Cynomolgus Macaque	2.6[2]	Data not publicly available
Clinical CNS Penetration
Cerebrospinal Fluid (CSF) to Plasma Ratio	~1.5% - 3.8%[3]	Data not publicly available
Clinical CNS Efficacy
CNS Objective Response Rate (ORR) in patients with measurable CNS lesions	54% - 91%	56.1% - 65.9%[4][5]
CNS Progression-Free Survival (PFS)	Median not reached in some first-line studies	10.6 months (in previously treated patients)[4][5]

Experimental Protocols

The assessment of CNS penetration for therapeutic compounds involves a variety of sophisticated experimental techniques, both in vitro and in vivo. While specific protocols for limertinib are not publicly detailed, the methodologies used for osimertinib are well-established and serve as a benchmark in the field.

In Vitro Blood-Brain Barrier (BBB) Permeability Assay

• Model: Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (MDCK-MDR1), which expresses the P-glycoprotein (P-gp) efflux transporter, a key component of the BBB.

• Procedure:

  • MDCK-MDR1 cells are cultured on a semi-permeable membrane in a transwell plate system, forming a polarized monolayer that mimics the BBB.

  • The test compound (e.g., osimertinib) is added to the apical (blood) side of the monolayer.

  • Samples are taken from both the apical and basolateral (brain) sides at various time points.

  • The concentration of the compound in the samples is measured using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The apparent permeability coefficient (Papp) is calculated. The efflux ratio is determined by dividing the Papp in the basolateral-to-apical direction by the Papp in the apical-to-basolateral direction. A lower efflux ratio suggests less active removal from the brain and better CNS penetration.

In Vivo Brain and Cerebrospinal Fluid Distribution Studies

• Animal Models: Studies are typically conducted in rodents (mice, rats) and non-human primates.

• Procedure:

  • The test compound is administered to the animals, often orally or intravenously.

  • At specified time points, blood, brain tissue, and cerebrospinal fluid (CSF) are collected.

  • Drug concentrations in plasma, brain homogenate, and CSF are quantified using LC-MS/MS.

• Data Analysis:

  • Brain-to-Plasma Ratio (Kp): The ratio of the total drug concentration in the brain to that in the plasma.

  • Unbound Brain-to-Plasma Ratio (Kp,uu): The ratio of the unbound (free) drug concentration in the brain to the unbound concentration in the plasma. This is considered a more accurate predictor of CNS target engagement.

  • CSF-to-Plasma Ratio: The ratio of the drug concentration in the CSF to that in the plasma.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the experimental workflow for assessing CNS penetration and the EGFR signaling pathway targeted by limertinib and osimertinib.

References

• 1. Preclinical Comparison of the Blood-brain barrier Permeability of Osimertinib with Other EGFR TKIs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. portal.fis.tum.de [portal.fis.tum.de]
• 3. Predictive Simulations in Preclinical Oncology to Guide the Translation of Biologics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Efficacy and Safety of Limertinib (ASK120067) in Patients With Locally Advanced or Metastatic EGFR Thr790Met-Mutated NSCLC: A Multicenter, Single-Arm, Phase 2b Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Cost-Effectiveness of Limertinib in NSCLC Treatment: A Guide for Researchers and Drug Development Professionals

An in-depth analysis of limertinib's clinical performance and economic value in the evolving landscape of non-small cell lung cancer therapies.

Limertinib, a novel third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), has recently entered the therapeutic arena for non-small cell lung cancer (NSCLC) in China. This guide provides a comprehensive comparative analysis of limertinib's cost-effectiveness, clinical efficacy, and mechanism of action against established EGFR-TKIs, primarily focusing on gefitinib and the current standard-of-care, osimertinib. This objective comparison is intended to inform researchers, scientists, and drug development professionals on the positioning and potential of limertinib in the NSCLC treatment paradigm.

Executive Summary

Limertinib has demonstrated significant clinical efficacy in treating EGFR-mutated NSCLC, including cases with the T790M resistance mutation and central nervous system (CNS) metastases. Clinical trial data reveals a favorable comparison with the first-generation TKI, gefitinib. While direct head-to-head cost-effectiveness data against osimertinib is not yet available, this guide synthesizes existing clinical and economic data to provide a modeled comparison. The analysis suggests that if priced competitively, limertinib could present a cost-effective alternative, particularly within the Chinese healthcare context.

Mechanism of Action and Signaling Pathway

Limertinib is a third-generation EGFR-TKI designed to selectively inhibit both EGFR-sensitizing mutations (such as exon 19 deletions and L858R) and the T790M resistance mutation, which is a common mechanism of failure for first- and second-generation EGFR-TKIs.[1] By irreversibly binding to the ATP-binding site of the EGFR kinase domain, limertinib effectively blocks the downstream signaling pathways responsible for tumor cell proliferation and survival.[2]

The EGFR signaling cascade is a complex network that, when constitutively activated by mutations, drives tumorigenesis. Key downstream pathways include the RAS-RAF-MEK-ERK (MAPK) pathway, which promotes cell proliferation, and the PI3K-AKT-mTOR pathway, which is crucial for cell survival and inhibition of apoptosis.[3][4]

Figure 1: Simplified EGFR Signaling Pathway and Limertinib's Mechanism of Action.

Comparative Clinical Efficacy

Limertinib has been evaluated in robust clinical trials, demonstrating its efficacy in both first-line and second-line settings for EGFR-mutated NSCLC. The following tables summarize the key performance indicators of limertinib in comparison to gefitinib and osimertinib, based on data from their respective pivotal trials.

Table 1: Efficacy of Limertinib vs. Gefitinib in First-Line Treatment of EGFR-Mutated NSCLC (Phase 3 Trial)

Efficacy Endpoint	Limertinib	Gefitinib	Hazard Ratio (95% CI)	p-value
Median Progression-Free Survival (PFS)	20.7 months	9.7 months	0.44 (0.34–0.58)	<0.0001
CNS PFS in patients with baseline CNS metastases	20.7 months	7.1 months	0.28 (0.10–0.82)	0.0136

Source: Innovent Biologics Press Release, 2025.[5]

Table 2: Efficacy of Limertinib in Second-Line Treatment of EGFR T790M-Mutated NSCLC (Phase 2b Trial)

Efficacy Endpoint	Limertinib (n=301)
Objective Response Rate (ORR)	68.8%
Disease Control Rate (DCR)	92.4%
Median Progression-Free Survival (PFS)	11.0 months
CNS Best-ORR (in patients with CNS lesions)	65.9%
Median CNS PFS (in patients with CNS lesions)	10.6 months

Source: Onclive, 2025.[6]

Table 3: Efficacy of Osimertinib in First-Line Treatment of EGFR-Mutated NSCLC (FLAURA Trial)

Efficacy Endpoint	Osimertinib	Standard EGFR-TKI (Gefitinib or Erlotinib)	Hazard Ratio (95% CI)	p-value
Median Progression-Free Survival (PFS)	18.9 months	10.2 months	0.46 (0.37–0.57)	<0.001
Median Overall Survival (OS)	38.6 months	31.8 months	0.80 (0.64-1.00)	0.046

Source: 2 Minute Medicine, 2018; Frontiers in Oncology, 2022.[7][8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and comparison of clinical trial data. Below are the summarized protocols for the key trials cited.

Limertinib Phase 3 First-Line Trial (NCT04143607)

• Study Design: A multicenter, randomized, double-blind, double-dummy, phase 3 trial conducted in 56 hospitals in China.[9]

• Patient Population: 337 treatment-naïve patients with locally advanced or metastatic NSCLC harboring EGFR-sensitizing mutations (exon 19 deletion or exon 21 L858R mutation).[10]

• Intervention: Patients were randomized 1:1 to receive either oral limertinib (80 mg twice daily) plus gefitinib-matching placebo or oral gefitinib (250 mg once daily) plus limertinib-matching placebo.[2]

• Primary Endpoint: Progression-free survival (PFS) assessed by an independent review committee (IRC).

• Stratification Factors: EGFR mutation type (exon 19 deletion vs. L858R) and presence of CNS metastasis at baseline.[9]

Limertinib Phase 2b Second-Line Trial (NCT03502850)

• Study Design: A multicenter, single-arm, open-label, phase 2b study conducted in China.

• Patient Population: 301 patients with locally advanced or metastatic NSCLC with centrally confirmed EGFR T790M mutations who had progressed after first or second-generation EGFR TKI therapy.[10]

• Intervention: Patients received limertinib 160mg orally twice daily until disease progression or unacceptable toxicity.

• Primary Endpoint: Objective response rate (ORR) assessed by an Independent Review Committee (IRC) per RECIST 1.1 criteria.[10]

Osimertinib First-Line Trial (FLAURA - NCT02296125)

• Study Design: A double-blind, randomized, phase 3 trial.

• Patient Population: 556 patients with previously untreated, EGFR mutation-positive (exon 19 deletion or L858R) advanced NSCLC.[8]

• Intervention: Patients were randomized 1:1 to receive either osimertinib (80 mg once daily) or a standard EGFR-TKI (gefitinib 250 mg once daily or erlotinib 150 mg once daily).

• Primary Endpoint: Progression-free survival (PFS) as determined by investigator assessment.

• Stratification Factors: EGFR mutation type (exon 19 deletion vs. L858R) and race (Asian vs. non-Asian).

Figure 2: Generalized Experimental Workflow for a Randomized TKI Clinical Trial.

Comparative Cost-Effectiveness Analysis

A direct cost-effectiveness analysis of limertinib is challenging due to the current lack of publicly available pricing information in China. However, a modeled analysis can be constructed based on its clinical efficacy and the pricing of comparable third-generation EGFR-TKIs in the Chinese market.

Assumptions for Modeled Analysis:

• Limertinib Price: Based on the pricing of other domestic third-generation EGFR-TKIs and market competition, it is reasonable to assume a price point for limertinib that is competitive with, and likely lower than, osimertinib in China. One analysis suggests a potential pricing strategy of 20-30% below osimertinib.

• Willingness-to-Pay (WTP) Threshold: Cost-effectiveness studies in China often use a WTP threshold of one to three times the per capita gross domestic product (GDP).

Table 4: Estimated Monthly Costs of EGFR-TKIs in China

Drug	Estimated Monthly Cost (USD)	Notes
Limertinib	~$1,500 - $2,000 (Estimated)	Based on pricing of other domestic 3rd gen TKIs and potential discount to Osimertinib
Osimertinib	~$2,100 - $2,500	Price after national negotiation and inclusion in insurance
Gefitinib (Generic)	<$850	Generic availability has significantly reduced the price

Note: Prices are estimates and can vary based on province, insurance coverage, and patient assistance programs.

Modeled Cost-Effectiveness Outlook:

Given its superior progression-free survival compared to gefitinib, limertinib is likely to be considered a cost-effective option over first-generation TKIs, even at a higher price point. The key comparison is with osimertinib. With a median PFS of 20.7 months in its first-line trial, limertinib shows efficacy in the same range as osimertinib's 18.9 months in the FLAURA trial. If limertinib is priced significantly lower than osimertinib, it could emerge as a highly cost-effective first-line treatment option in China.

For second-line treatment of T790M-positive NSCLC, limertinib's efficacy data is robust. Its cost-effectiveness in this setting will also be heavily dependent on its price relative to osimertinib, which is also approved for this indication.

Conclusion and Future Directions

Limertinib has demonstrated impressive clinical efficacy, positioning it as a strong contender in the treatment of EGFR-mutated NSCLC. Its performance against gefitinib in a head-to-head trial is a significant milestone. The ultimate determinant of its place in the therapeutic landscape, particularly in relation to osimertinib, will hinge on a combination of real-world performance data and, critically, its pricing strategy.

For researchers and drug development professionals, limertinib represents a successful example of a domestically developed, innovative oncology drug in China. Future research should focus on:

• Direct head-to-head clinical trials comparing limertinib with osimertinib.

• Long-term overall survival data from the ongoing clinical trials.

• Real-world evidence on the efficacy and safety of limertinib.

• Formal pharmacoeconomic studies once the official pricing is released.

The availability of multiple, effective third-generation EGFR-TKIs is poised to increase competition, potentially driving down costs and improving access for patients with NSCLC.

References

• 1. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ClinPGx [clinpgx.org]
• 4. researchgate.net [researchgate.net]
• 5. onclive.com [onclive.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. researchgate.net [researchgate.net]
• 8. A Study of Osimertinib With or Without Chemotherapy as 1st Line Treatment in Patients With Mutated Epidermal Growth Factor Receptor Non-Small Cell Lung Cancer (FLAURA2) [clin.larvol.com]
• 9. onclive.com [onclive.com]
• 10. Network Viewer for NDEx [ndexbio.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Limertinib: A Guide for Laboratory Professionals

Researchers and drug development professionals handling limertinib, a third-generation EGFR tyrosine kinase inhibitor, must adhere to stringent disposal procedures to ensure laboratory safety and environmental protection. The primary and recommended method for the disposal of limertinib and its containers is through an approved incineration plant. This ensures the complete destruction of the active pharmaceutical ingredient, mitigating potential hazards.

Personal Protective Equipment and Handling Precautions

Before handling limertinib for disposal or any other purpose, it is crucial to be equipped with the appropriate personal protective equipment (PPE). The Safety Data Sheet (SDS) for a similar compound, Tagrisso (osimertinib), which is also a third-generation EGFR inhibitor, recommends wearing protective gloves and clothing.[1] It is also advised to avoid the formation of dust clouds, as these can be flammable.[1] In case of skin contact, the affected area should be washed with plenty of soap and water.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the proper disposal of limertinib in a laboratory setting. This procedure is designed to minimize exposure and ensure compliance with safety standards.

• Segregation: Isolate all limertinib waste, including unused product, contaminated labware (e.g., vials, pipettes, gloves), and spill cleanup materials, from other laboratory waste streams.

• Containment: Place all solid and liquid limertinib waste into a designated, leak-proof, and clearly labeled hazardous waste container. For any partially used liquids in syringes, the needle should be placed in a sharps container, and the remaining liquid should be evacuated into a leak-proof container with an absorbent material.

• Labeling: The waste container must be clearly labeled as "Hazardous Pharmaceutical Waste" and should include the name "limertinib."

• Storage: Store the sealed waste container in a designated, secure, and well-ventilated area away from incompatible materials.

• Arrangement for Incineration: Contact a licensed hazardous waste disposal company to arrange for the pickup and transport of the limertinib waste to an approved incineration facility. Ensure the disposal company provides all necessary documentation for tracking and compliance.

Quantitative Data Summary

While specific quantitative disposal limits for limertinib are not publicly available, the following table summarizes key in-vitro potency data, which underscores the high potency of the compound and the need for careful handling and disposal.

Target	IC₅₀ (nM)
EGFRT790M	0.3
EGFRL858R/T790M	0.3
EGFRexon19del	0.5
EGFRWT	6.0

IC₅₀ values represent the concentration of a drug that is required for 50% inhibition in vitro.

Experimental Workflow for Limertinib Waste Disposal

The logical workflow for the proper management and disposal of limertinib waste in a research environment is depicted below.

Limertinib Waste Disposal Workflow

Limertinib is an orally administered, third-generation EGFR tyrosine kinase inhibitor approved in China for the treatment of adult patients with locally advanced or metastatic EGFR T790M-mutated non-small cell lung cancer (NSCLC).[2] Given its potent activity, adherence to these disposal procedures is paramount for maintaining a safe laboratory environment and preventing environmental contamination.

References

• 1. astrazeneca.com.au [astrazeneca.com.au]
• 2. Innovent and ASK Pharm Jointly Announce NMPA Approval of Limertinib, a Third-generation EGFR TKI for the Treatment of Lung Cancer [prnewswire.com]

Essential Safety and Handling Precautions for Limertinib

Limertinib, a third-generation EGFR tyrosine kinase inhibitor, requires stringent handling protocols to ensure the safety of laboratory personnel. As a potent compound, exposure can lead to adverse health effects. This guide provides essential information on personal protective equipment (PPE), safe handling practices, and disposal procedures for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Limertinib is classified as a hazardous drug. While a specific Safety Data Sheet (SDS) for limertinib is not publicly available, data from analogous third-generation EGFR inhibitors, such as Osimertinib, indicate potential risks. These include:

• Skin Sensitization: May cause an allergic skin reaction.[1][2]

• Reproductive Toxicity: Suspected of damaging fertility.[1][2]

• Organ Damage: May cause damage to organs through prolonged or repeated exposure.[1][2]

• Eye Irritation: Potentially irritant to the eyes.[1]

Given these potential hazards, a thorough risk assessment should be conducted before handling limertinib to establish appropriate engineering controls, administrative controls, and personal protective equipment requirements.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure to limertinib. The following table summarizes the recommended PPE for various laboratory activities involving this compound.

Activity	Required Personal Protective Equipment
Weighing and Compounding	Double Chemotherapy Gloves, Disposable Gown, Eye Protection (Safety Goggles), Face Shield, N95 or higher Respirator
Solution Preparation	Double Chemotherapy Gloves, Disposable Gown, Eye Protection (Safety Goggles), Face Shield
In Vitro/In Vivo Dosing	Double Chemotherapy Gloves, Disposable Gown, Eye Protection (Safety Goggles)
Waste Disposal	Double Chemotherapy Gloves, Disposable Gown

Note: All PPE should be designated for chemotherapy use and meet appropriate ASTM standards.[3] Gowns should be disposable, lint-free, and impermeable.[3] Gloves should be powder-free nitrile and worn in two pairs, with the outer glove covering the cuff of the gown.[3][4]

Safe Handling and Operational Procedures

Adherence to the following procedures is mandatory when working with limertinib:

• Designated Area: All handling of limertinib powder should be performed in a designated area, such as a certified Class II Biological Safety Cabinet (BSC) or a containment ventilated enclosure (CVE), to prevent aerosolization and contamination.

• Avoid Contact: Avoid direct contact with skin, eyes, and clothing.[1]

• Aerosol Prevention: Take precautions to minimize the generation of dust and aerosols.

• Hand Washing: Thoroughly wash hands with soap and water before and after handling the compound, and after removing gloves.[1]

• Spill Management: In the event of a spill, immediately cordon off the area. Wear appropriate PPE, including a respirator, and follow established institutional procedures for cleaning up hazardous drug spills.

Disposal Plan

All waste contaminated with limertinib, including unused compound, empty vials, contaminated PPE, and cleaning materials, must be disposed of as hazardous pharmaceutical waste.

• Segregation: Dispose of all limertinib-contaminated waste in clearly labeled, sealed, and puncture-proof containers.

• Compliance: Follow all local, state, and federal regulations for the disposal of hazardous waste.

Experimental Workflow for Safe Limertinib Handling

The following diagram illustrates the procedural steps for safely handling limertinib in a laboratory setting.

Caption: Workflow for Safe Handling of Limertinib.

References

• 1. astrazeneca.com.au [astrazeneca.com.au]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. halyardhealth.com [halyardhealth.com]
• 4. pogo.ca [pogo.ca]